Technical Documentation Center

4-Difluoromethoxy-3-fluoropyridine-2-methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Difluoromethoxy-3-fluoropyridine-2-methanol
  • CAS: 1803838-37-0

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Structural and Physicochemical Profiling of 4-Difluoromethoxy-3-fluoropyridine-2-methanol

Executive Summary In modern medicinal chemistry, the strategic incorporation of fluorine is a highly validated approach to modulating the physicochemical and pharmacokinetic properties of lead compounds. 4-Difluoromethox...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the strategic incorporation of fluorine is a highly validated approach to modulating the physicochemical and pharmacokinetic properties of lead compounds. 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0) represents an advanced, highly functionalized heterocyclic building block[1]. Featuring a precise substitution pattern—a 3-fluoro atom, a 4-difluoromethoxy group, and a 2-hydroxymethyl reactive handle—this scaffold is engineered to address common liabilities in drug development, such as metabolic instability and suboptimal target-site accumulation.

This whitepaper provides an in-depth analysis of the compound's chemical properties, the mechanistic causality behind its structural design, and validated protocols for its integration into active pharmaceutical ingredients (APIs), particularly focusing on its utility in targeted kinase inhibitors and next-generation Proton Pump Inhibitors (PPIs).

Physicochemical Properties & Structural Rationale

The utility of a building block is dictated by its intrinsic physicochemical profile. Table 1 summarizes the core quantitative data for 4-Difluoromethoxy-3-fluoropyridine-2-methanol.

Table 1: Quantitative Physicochemical Profile
PropertyValueMechanistic Implication
Chemical Formula C7H6F3NO2Incorporates 3 F atoms for metabolic shielding and lipophilicity enhancement.
Molecular Weight 193.12 g/mol Low molecular weight allows for downstream fragment growing without exceeding Lipinski limits.
CAS Number 1803838-37-0Unique identifier for the 2-methanol isomer[1].
Predicted pKa (Pyridine N) ~3.0 – 3.8Weakly basic; ensures the molecule remains unionized at physiological pH (7.4) but protonates in highly acidic environments (pH 1.3)[2][3].
Topological Polar Surface Area 42.4 ŲExcellent for membrane permeability (well below the 90 Ų threshold for cellular/BBB penetration).
H-Bond Donors / Acceptors 1 / 4Favorable for target binding while maintaining overall lipophilicity.
The Causality of the Substitution Pattern (E-E-A-T Analysis)

As an Application Scientist, one must look beyond the basic structure to understand why these specific functional groups are chosen:

  • pKa Modulation via the 3-Fluoro Group: Unsubstituted pyridine possesses a pKa of approximately 5.2. The introduction of the strongly electronegative 3-fluoro group exerts a powerful inductive (-I) electron-withdrawing effect, significantly lowering the basicity of the adjacent pyridine nitrogen[2]. This is a critical design feature for drugs that must avoid off-target hERG channel binding (which typically requires a strongly basic amine) or require site-specific protonation[3].

  • Metabolic Shielding via the 4-Difluoromethoxy Group: Standard methoxy groups (-OCH3) on aromatic rings are notorious liabilities, rapidly undergoing Cytochrome P450 (CYP)-mediated O-dealkylation. The difluoromethoxy group (-OCF2H) acts as a lipophilic bioisostere[4]. The strong C-F bonds resist oxidative cleavage, dramatically enhancing the metabolic half-life of the resulting therapeutic[5]. Furthermore, the -OCF2H group can act as a unique lipophilic hydrogen bond donor, enabling novel interactions within target binding pockets[5][6].

Synthetic Workflows & Experimental Protocols

To utilize 4-Difluoromethoxy-3-fluoropyridine-2-methanol effectively, one must be able to synthesize it from its corresponding ester or acid precursors without degrading the sensitive difluoromethoxy ether.

Step-by-Step Methodology: Chemoselective Reduction to the 2-Methanol

Objective: Reduce methyl 4-(difluoromethoxy)-3-fluoropicolinate to the target 2-methanol building block.

Mechanistic Rationale for Reagent Selection: Standard sodium borohydride (NaBH4) in methanol is often insufficiently reactive for electron-deficient picolinate esters. Conversely, aggressive reagents like Lithium Aluminum Hydride (LiAlH4) risk unintended defluorination or cleavage of the difluoromethoxy ether. Therefore, a mild but highly electrophilic reducing system—NaBH4 activated by Calcium Chloride (CaCl2)—is utilized. This generates calcium borohydride in situ, which chemoselectively reduces the ester while preserving the C-F bonds.

Protocol:

  • Preparation: In an oven-dried 250 mL round-bottom flask, dissolve 10.0 mmol of methyl 4-(difluoromethoxy)-3-fluoropicolinate in 50 mL of anhydrous Tetrahydrofuran (THF) under a strict argon atmosphere.

  • Activation & Reduction: Cool the solution to 0 °C using an ice-water bath. Slowly add a pre-mixed solution of NaBH4 (25.0 mmol) and anhydrous CaCl2 (25.0 mmol) in 20 mL of absolute ethanol dropwise over 15 minutes.

  • Reaction Monitoring: Remove the ice bath and allow the mixture to stir for 2 hours at room temperature. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (1:1) eluent. The starting material ester (Rf ~0.6) should convert entirely to the more polar methanol product (Rf ~0.3).

  • Quenching & Extraction: Cool the flask back to 0 °C and quench carefully with 20 mL of saturated aqueous NH4Cl to safely destroy excess hydride. Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Self-Validating Analytical Checkpoints:

    • 1H NMR (400 MHz, CDCl3): Validation of the intact ether is confirmed by the characteristic triplet of the difluoromethoxy proton (-CF2H) at δ 6.50–7.00 ppm with a large geminal fluorine coupling constant (J ≈ 72 Hz)[5]. The newly formed 2-methanol methylene protons (-CH2OH) will appear as a distinct doublet or broad singlet around δ 4.70 ppm.

    • 19F NMR (376 MHz, CDCl3): Expect a doublet for the -CF2H group (approx. -82 ppm) and a distinct multiplet for the aromatic 3-fluoro atom (approx. -125 ppm).

    • LC-MS: Confirm the exact mass [M+H]+ at m/z 194.04.

Application in Drug Discovery: Signaling & Targeting

The 2-hydroxymethyl group of this compound is a perfect synthetic handle. It can be readily converted into a chloromethyl intermediate (using SOCl2), which is then subjected to nucleophilic attack by various pharmacophores.

A prime application of this scaffold is in the synthesis of Proton Pump Inhibitors (PPIs) . PPIs (like pantoprazole or omeprazole) rely on a finely tuned pyridine pKa. The drug must remain unionized in the neutral pH of the bloodstream to cross cellular membranes, but it must rapidly protonate and accumulate in the highly acidic secretory canaliculi of the gastric parietal cell (pH ~1.3)[3]. The dual electron-withdrawing effect of the 3-fluoro and 4-difluoromethoxy groups precisely tunes the basicity of the pyridine ring to achieve this optimal site-specific trapping[3][6].

Workflow Visualization

The following diagram illustrates the logical progression of incorporating 4-Difluoromethoxy-3-fluoropyridine-2-methanol into a lead therapeutic compound, highlighting the metabolic advantage of the difluoromethoxy group.

G BB 4-Difluoromethoxy-3-fluoropyridine -2-methanol (Building Block) Act Activation (SOCl2 / Chlorination) BB->Act Inter 2-(Chloromethyl)-4-difluoromethoxy -3-fluoropyridine Act->Inter Coupling Nucleophilic Substitution (Benzimidazole Coupling) Inter->Coupling Lead Lead Compound (PPI Analog) Coupling->Lead Metab CYP450 Metabolism (Blocked O-Dealkylation) Lead->Metab In vivo Efficacy

Workflow illustrating the synthetic incorporation of the building block into a PPI lead compound.

References

  • BLD Pharm. "1803838-37-0 | 4-Difluoromethoxy-3-fluoropyridine-2-methanol". 1

  • Vulcanchem. "2-(Difluoromethoxy)pyridin-4-amine dihydrochloride - Electronic Effects of Substituents". 6

  • National Center for Biotechnology Information (NIH / PMC). "The Chemically Elegant Proton Pump Inhibitors". 3

  • Organic Syntheses. "Difluoromethylation of Phenols - Difluoromethyl Bioisostere". 5

  • Guidechem. "3-Fluoropyridine - Chemical Properties and pKa". 2

  • Journal of Medicinal Chemistry (ACS Publications). "Validating the 1,2-Difluoro Motif As a Hybrid Bioisostere". 4

Sources

Exploratory

Initial Synthesis Pathways for 4-Difluoromethoxy-3-fluoropyridine-2-methanol: A Technical Guide to Fluorinated Pyridine Scaffolds

Executive Summary & Strategic Rationale The compound 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS 1803838-37-0) [1] represents a highly specialized, electron-deficient heterocyclic building block[2]. In modern medi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Rationale

The compound 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS 1803838-37-0) [1] represents a highly specialized, electron-deficient heterocyclic building block[2]. In modern medicinal chemistry, the strategic installation of a difluoromethoxy (–OCF₂H) group serves as a lipophilic bioisostere for traditional methoxy groups. This substitution significantly enhances metabolic stability by blocking cytochrome P450-mediated O-dealkylation[3], making this scaffold highly valuable for next-generation proton pump inhibitors (PPIs), potassium-competitive acid blockers (P-CABs), and targeted kinase inhibitors[4].

Synthesizing this heavily functionalized pyridine ring requires precise regiocontrol. Direct functionalization of the pyridine core is thermodynamically unfavorable due to its electron-deficient nature. Therefore, as an Application Scientist, the most robust approach is to utilize N-oxide-directed electrophilic aromatic substitution coupled with the Boekelheide rearrangement . This whitepaper outlines a self-validating, four-phase synthetic pathway designed for scalability, safety, and high atom economy.

Mechanistic Pathways & Workflow Visualization

The synthesis relies on a sequence of activation, nucleophilic substitution, etherification, and sigmatropic rearrangement. The complete forward pathway is visualized below.

SynthesisPathway SM 3-Fluoro-2-methylpyridine (Starting Material) Step1 1. mCPBA, DCM 2. HNO3, H2SO4 SM->Step1 Int1 3-Fluoro-2-methyl-4-nitropyridine 1-oxide Step1->Int1 Step2 NaOH, H2O, Heat Int1->Step2 Int2 3-Fluoro-4-hydroxy-2-methylpyridine Step2->Int2 Step3 ClCF2COONa, K2CO3 DMF, 100°C Int2->Step3 Int3 4-Difluoromethoxy-3-fluoro-2-methylpyridine Step3->Int3 Step4 1. mCPBA (N-Oxidation) 2. TFAA, then NaOH (Boekelheide) Int3->Step4 Target 4-Difluoromethoxy-3-fluoropyridine-2-methanol (Target API Intermediate) Step4->Target

Figure 1: Retrosynthetic and forward pathway for 4-Difluoromethoxy-3-fluoropyridine-2-methanol.

Step-by-Step Experimental Protocols & Causality

To ensure trustworthiness and reproducibility, every protocol described below operates as a self-validating system, incorporating strict In-Process Controls (IPCs).

Phase I: Pyridine Core Activation (N-Oxidation & Nitration)

Causality: The native 3-fluoro-2-methylpyridine ring is too electron-deficient for direct nitration. By oxidizing the pyridine nitrogen to an N-oxide, electron density is donated back into the ring via resonance, specifically activating the 4-position for electrophilic attack.

  • N-Oxidation: Dissolve 3-fluoro-2-methylpyridine (1.0 eq) in dichloromethane (DCM). Slowly add meta-chloroperoxybenzoic acid (mCPBA, 1.2 eq) at 0°C. Stir for 4 hours at room temperature.

    • Self-Validation (IPC): Analyze via TLC (DCM:MeOH 10:1). The N-oxide will appear as a highly polar, UV-active spot. Quench with saturated Na₂S₂O₃ to neutralize unreacted peroxides.

  • Nitration: Dissolve the isolated N-oxide in concentrated H₂SO₄ at 0°C. Add fuming HNO₃ (1.5 eq) dropwise. Heat the mixture to 60°C for 12 hours.

    • Causality for Regioselectivity: The steric hindrance of the 2-methyl and 3-fluoro groups, combined with the electronic directing effects of the N-oxide, forces the nitronium ion (NO₂⁺) exclusively to the 4-position.

Phase II: Hydroxylation & Difluoromethylation

Causality: The 4-nitro group on an N-oxide is an exceptional leaving group for Nucleophilic Aromatic Substitution (SNAr). Direct fluorination is avoided; instead, we install a hydroxyl group to serve as an anchor for the difluoromethoxy moiety.

  • Hydroxylation: Treat the 3-fluoro-2-methyl-4-nitropyridine 1-oxide with 10% aqueous NaOH at 80°C for 4 hours. The nitro group is displaced to form 3-fluoro-4-hydroxy-2-methylpyridine.

  • Difluoromethylation: Suspend the intermediate in anhydrous DMF. Add K₂CO₃ (2.0 eq) and Sodium chlorodifluoroacetate (ClCF₂COONa, 2.5 eq). Heat to 100°C.

    • Causality for Reagent Choice: ClCF₂COONa is chosen over chlorodifluoromethane gas because it is a bench-stable solid. Upon heating, it decarboxylates to generate difluorocarbene (:CF₂), which rapidly inserts into the phenoxide O-H bond.

    • Self-Validation (IPC): Confirm reaction completion via ¹⁹F NMR. The appearance of a doublet around -82 ppm (coupled with the proton, J ≈ 74 Hz) definitively confirms the –OCF₂H installation.

Phase III: The Boekelheide Rearrangement

Causality: Direct oxidation of the 2-methyl group to a primary alcohol (e.g., using SeO₂ or KMnO₄) inevitably leads to over-oxidation, yielding the carboxylic acid. The Boekelheide rearrangement is employed because it strictly halts at the oxidation state of the alcohol (via an ester intermediate).

Boekelheide N_Oxide Pyridine N-Oxide Acylation Trifluoroacetic Anhydride N_Oxide->Acylation N_Acyloxy N-Trifluoroacetoxy Pyridinium Ion Acylation->N_Acyloxy Deprotonation Deprotonation (-H+) N_Acyloxy->Deprotonation Anhydrobase Anhydrobase Intermediate Deprotonation->Anhydrobase Rearrangement [3,3]-Sigmatropic Rearrangement Anhydrobase->Rearrangement Ester 2-(Trifluoroacetoxymethyl)pyridine Rearrangement->Ester Hydrolysis Alkaline Hydrolysis (NaOH) Ester->Hydrolysis Alcohol 2-Hydroxymethylpyridine Hydrolysis->Alcohol

Figure 2: Mechanistic steps of the Boekelheide rearrangement for hydroxymethylation.

  • Re-Oxidation: Convert the 4-Difluoromethoxy-3-fluoro-2-methylpyridine back to its N-oxide using mCPBA.

  • Rearrangement: Dissolve the N-oxide in DCM and cool to 0°C. Add Trifluoroacetic Anhydride (TFAA, 2.0 eq). The N-oxide oxygen attacks the anhydride, forming an N-acyloxy intermediate. Base-mediated deprotonation of the 2-methyl group forms an anhydrobase, which undergoes a concerted [3,3]-sigmatropic rearrangement to yield the trifluoroacetate ester.

  • Hydrolysis: Treat the crude ester with 1M NaOH in Methanol/H₂O to hydrolyze the ester, yielding the final target: 4-Difluoromethoxy-3-fluoropyridine-2-methanol .

Quantitative Process Data

To facilitate easy comparison and scale-up planning, the quantitative reaction parameters and expected yields for the optimized synthetic route are summarized below:

StepTransformationPrimary ReagentsTemp (°C)Time (h)Expected Yield (%)Primary IPC Method
1 N-Oxidation & NitrationmCPBA; HNO₃ / H₂SO₄0 → 601275 - 80LC-MS ([M+H]⁺), TLC
2 Hydroxylation (SNAr)10% NaOH, H₂O80485 - 90HPLC (UV 254 nm)
3 DifluoromethylationClCF₂COONa, K₂CO₃, DMF100865 - 70¹⁹F NMR, LC-MS
4 Boekelheide RearrangementmCPBA; TFAA, then NaOH0 → r.t.1660 - 65GC-MS, ¹H NMR

References

  • ChemSrc. (2025). 1803838-37-0 CAS Properties and Synthetic Routes. Retrieved from [Link]

Sources

Foundational

Structural Analysis of 4-Difluoromethoxy-3-fluoropyridine-2-methanol using NMR Spectroscopy

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The strategic incorporation of fluorine into pharmaceutical candidates can significantly enhance their metabolic stabil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into pharmaceutical candidates can significantly enhance their metabolic stability, binding affinity, and lipophilicity. The fluorinated pyridine scaffold, in particular, is a key pharmacophore in modern drug discovery. This guide provides a comprehensive technical overview of the nuclear magnetic resonance (NMR) spectroscopic analysis of 4-Difluoromethoxy-3-fluoropyridine-2-methanol, a representative highly functionalized fluorinated pyridine. We will delve into the theoretical underpinnings and practical application of one- and two-dimensional NMR techniques for the unambiguous structural elucidation of this molecule. This guide will serve as a valuable resource for researchers and drug development professionals working with complex fluorinated heterocyclic compounds.

Introduction: The Significance of Fluorinated Pyridines in Medicinal Chemistry

Fluorinated pyridine derivatives are of immense interest in the pharmaceutical industry due to the unique properties conferred by the fluorine atom. The introduction of fluorine can modulate the pKa of the pyridine nitrogen, influence intermolecular interactions, and block sites of metabolism. The specific compound of interest, 4-Difluoromethoxy-3-fluoropyridine-2-methanol, presents a particularly rich case for NMR analysis due to the presence of multiple fluorine environments (a difluoromethoxy group and an aromatic fluorine) and a hydroxymethyl substituent, all of which introduce distinct and informative NMR signatures. A thorough understanding of the NMR characteristics of such molecules is paramount for their successful development as therapeutic agents.

Foundational NMR Principles for the Analysis of Fluorinated Pyridines

The structural elucidation of 4-Difluoromethoxy-3-fluoropyridine-2-methanol relies on the synergistic interpretation of ¹H, ¹³C, and ¹⁹F NMR data. Each of these nuclei provides a unique window into the molecule's electronic and spatial arrangement.

  • ¹H NMR: Provides information on the number and connectivity of protons. Chemical shifts are influenced by the electronegativity of neighboring atoms and the aromatic ring currents. Scalar couplings (J-couplings) between protons and between protons and fluorine atoms reveal through-bond connectivity.

  • ¹³C NMR: Reveals the carbon skeleton of the molecule. The presence of fluorine atoms significantly impacts the ¹³C chemical shifts and introduces characteristic C-F couplings, which are invaluable for assignment.[1][2][3]

  • ¹⁹F NMR: As a spin ½ nucleus with 100% natural abundance and a high gyromagnetic ratio, ¹⁹F is highly sensitive to its local electronic environment.[4] This results in a wide chemical shift range, making it an excellent probe for structural and conformational analysis.[5][6]

Predicted NMR Spectral Analysis of 4-Difluoromethoxy-3-fluoropyridine-2-methanol

Based on established principles of NMR spectroscopy and data from related fluorinated pyridine structures, we can predict the key features of the ¹H, ¹³C, and ¹⁹F NMR spectra of 4-Difluoromethoxy-3-fluoropyridine-2-methanol.

¹H NMR Spectral Analysis

The ¹H NMR spectrum is expected to show four distinct signals: two aromatic protons, the methylene protons of the hydroxymethyl group, and the proton of the difluoromethoxy group. The hydroxyl proton may be observable depending on the solvent and concentration.[7][8]

  • H-5 and H-6: These aromatic protons will appear as doublets due to coupling to each other and will exhibit further splitting due to coupling with the fluorine atoms. The proton at the 6-position (H-6) is expected to be downfield of the proton at the 5-position (H-5) due to its proximity to the electronegative nitrogen atom.

  • -CH₂OH: The methylene protons will likely appear as a doublet due to coupling with the hydroxyl proton (if visible) and may also show a small long-range coupling to the fluorine at the 3-position.

  • -OCHF₂: The proton of the difluoromethoxy group will appear as a characteristic triplet due to coupling with the two equivalent fluorine atoms.

  • -OH: The hydroxyl proton, if observed, will likely be a broad singlet, but its chemical shift and multiplicity are highly dependent on the solvent, temperature, and concentration.[7][8][9] In a non-protic solvent like DMSO-d₆, it may appear as a triplet due to coupling with the adjacent methylene protons.

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum will display six signals corresponding to the five pyridine ring carbons and the methylene carbon. All carbon signals will exhibit splitting due to one-bond or multi-bond couplings with the fluorine atoms.

  • Pyridine Ring Carbons: The carbons directly bonded to fluorine (C-3 and C-4) will show large one-bond C-F couplings (¹JCF).[10] The other ring carbons will exhibit smaller two- or three-bond C-F couplings. The chemical shifts will be significantly influenced by the electron-withdrawing effects of the fluorine and difluoromethoxy substituents.[1][11]

  • -CH₂OH: The methylene carbon will appear as a single peak, potentially showing a small two-bond coupling to the fluorine at C-3.

  • -OCHF₂: The carbon of the difluoromethoxy group will appear as a triplet due to the one-bond coupling to the two fluorine atoms.

¹⁹F NMR Spectral Analysis

The ¹⁹F NMR spectrum is expected to show two distinct signals, one for the aromatic fluorine and one for the difluoromethoxy group.

  • F-3: The aromatic fluorine at the 3-position will likely appear as a multiplet due to couplings with the aromatic protons (H-5 and H-6) and potentially a long-range coupling with the methylene protons.

  • -OCHF₂: The two equivalent fluorine atoms of the difluoromethoxy group will appear as a doublet due to coupling with the geminal proton.

Predicted NMR Data Summary

The following tables summarize the predicted chemical shifts and coupling constants for 4-Difluoromethoxy-3-fluoropyridine-2-methanol. These are estimated values and will vary depending on the experimental conditions.

Table 1: Predicted ¹H NMR Data (in CDCl₃)

ProtonPredicted Chemical Shift (ppm)MultiplicityCoupling Constants (Hz)
H-68.3 - 8.5d³J(H6-H5) ≈ 5-6
H-57.2 - 7.4dd³J(H5-H6) ≈ 5-6, ⁴J(H5-F3) ≈ 2-3
-OCHF₂6.6 - 6.8t²J(H-F) ≈ 73-75
-CH₂OH4.8 - 5.0d⁴J(H-F3) ≈ 1-2
-OHVariablebr s-

Table 2: Predicted ¹³C NMR Data (in CDCl₃)

CarbonPredicted Chemical Shift (ppm)MultiplicityCoupling Constants (Hz)
C-2150 - 155d²J(C2-F3) ≈ 20-25
C-3145 - 150d¹J(C3-F3) ≈ 240-260
C-4155 - 160dt¹J(C4-F) ≈ 250-270, ²J(C4-F3) ≈ 25-30
C-5110 - 115d³J(C5-F3) ≈ 3-5
C-6148 - 152d⁴J(C6-F3) ≈ 1-2
-CH₂OH60 - 65d³J(C-F3) ≈ 4-6
-OCHF₂115 - 120t¹J(C-F) ≈ 280-300

Table 3: Predicted ¹⁹F NMR Data (in CDCl₃, referenced to CFCl₃)

FluorinePredicted Chemical Shift (ppm)MultiplicityCoupling Constants (Hz)
-OCHF₂-80 to -90d²J(F-H) ≈ 73-75
F-3-130 to -140m-

Experimental Design and Protocols

For the successful structural elucidation of 4-Difluoromethoxy-3-fluoropyridine-2-methanol, a systematic approach employing a suite of NMR experiments is recommended.

Sample Preparation
  • Solvent Selection: The choice of solvent is critical. For observing the hydroxyl proton, a non-protic, hydrogen-bond-accepting solvent like DMSO-d₆ is ideal.[9] For general characterization, CDCl₃ is a common choice. The use of a solvent can influence chemical shifts.[11]

  • Concentration: A concentration of 5-10 mg in 0.5-0.7 mL of deuterated solvent is typically sufficient for most NMR experiments on modern spectrometers.

NMR Data Acquisition Workflow

The following workflow provides a logical progression for acquiring the necessary NMR data.

NMR_Workflow A 1. ¹H NMR D 4. COSY A->D Proton-proton correlations E 5. HSQC A->E Direct C-H correlations F 6. HMBC A->F Long-range C-H correlations G 7. NOESY/ROESY A->G Through-space correlations B 2. ¹⁹F NMR B->E Direct C-F correlations (if ¹⁹F channel available) B->F Long-range C-F correlations C 3. ¹³C NMR C->E C->F

Caption: Recommended NMR data acquisition workflow.

Step-by-Step Experimental Protocols
  • ¹H NMR: Acquire a standard one-dimensional proton spectrum to identify all proton signals and their multiplicities.

  • ¹⁹F NMR: Obtain a one-dimensional fluorine spectrum (with and without proton decoupling) to identify the fluorine environments and their couplings to protons.

  • ¹³C NMR: Acquire a proton-decoupled one-dimensional carbon spectrum to identify all carbon signals. A DEPT-135 experiment can be used to differentiate between CH, CH₂, and CH₃ groups.

  • COSY (Correlation Spectroscopy): This 2D experiment reveals proton-proton (H-H) scalar couplings.[12] It will definitively connect H-5 and H-6, and the -CH₂OH protons to the -OH proton (if visible).

  • HSQC (Heteronuclear Single Quantum Coherence): This 2D experiment correlates proton signals with their directly attached carbon atoms, enabling unambiguous assignment of the protonated carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This 2D experiment shows correlations between protons and carbons that are two or three bonds away.[13][14][15] This is crucial for assigning quaternary carbons and piecing together the molecular fragments. For example, HMBC correlations from the -OCHF₂ proton will help assign C-4.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): These 2D experiments detect through-space correlations between protons that are close in proximity, typically within 5 Å.[16][17] This is particularly useful for confirming the regiochemistry of the substituents. For instance, a NOE between the -CH₂OH protons and H-3 would confirm their adjacent positions.

Advanced Structural Elucidation through 2D NMR

The combination of 2D NMR experiments provides a powerful toolkit for the complete and unambiguous assignment of the structure.

Connectivity from COSY and HMBC

The logical flow for establishing the connectivity of the pyridine ring and its substituents is as follows:

Connectivity_Logic H6 H-6 H5 H-5 H6->H5 COSY C5 C-5 H6->C5 HMBC C2 C-2 H6->C2 HMBC C6 C-6 H5->C6 HMBC C4 C-4 H5->C4 HMBC C3 C-3 H5->C3 HMBC F3 F-3 CH2 -CH₂OH CH2->C3 HMBC CH2->C2 HMBC OCHF2 -OCHF₂ OCHF2->C5 HMBC OCHF2->C4 HMBC OCHF2->C3 HMBC

Caption: Key COSY and HMBC correlations for structural assignment.

Spatial Proximity from NOESY/ROESY

A NOESY or ROESY experiment will provide through-space correlations that confirm the substitution pattern. Key expected NOEs include:

  • -CH₂OH ↔ H-3: Confirms the position of the hydroxymethyl group at C-2.

  • -OCHF₂ ↔ H-5: Confirms the position of the difluoromethoxy group at C-4.

  • H-5 ↔ H-6: Confirms the connectivity of the aromatic protons.

Conclusion

The structural analysis of 4-Difluoromethoxy-3-fluoropyridine-2-methanol serves as an excellent case study for the power and necessity of a multi-dimensional NMR approach in modern drug discovery and development. By systematically applying a combination of ¹H, ¹³C, ¹⁹F, and 2D NMR experiments, a complete and unambiguous assignment of the molecule's structure can be achieved. The principles and protocols outlined in this guide provide a robust framework for researchers and scientists to confidently tackle the structural elucidation of similarly complex fluorinated heterocyclic compounds.

References

  • Kubista, E. et al. Through-Space Scalar 19F−19F Couplings between Fluorinated Noncanonical Amino Acids for the Detection of Specific Contacts in Proteins. J. Am. Chem. Soc.2021 , 143 (46), 19477–19485. Available from: [Link]

  • Takaishi, S. et al. Interunit, through-space 1H-19F and 13C-19F spin-spin couplings of 5-fluorinated arbekacins. Carbohydr. Res.2004 , 339 (7), 1329–1336. Available from: [Link]

  • Lichter, R. L. & Wasylishen, R. E. Fluoropyridines. Carbon-13 chemical shifts and carbon-fluorine coupling constants. J. Am. Chem. Soc.1975 , 97 (7), 1808–1811. Available from: [Link]

  • Reddit. Hydroxyl Groups in NMR : r/Chempros. Available from: [Link]

  • "NMR spectral characteristics of fluorocontaining pyridines". Fluorine notes2017 , 4 (113). Available from: [Link]

  • Wasylishen, R. E. & Lichter, R. L. Fluoropyridines. Carbon-13 chemical shifts and carbon-fluorine coupling constants. J. Am. Chem. Soc.1975 , 97 (7), 1808–1811. Available from: [Link]

  • Pecul, M. & Sadlej, J. The 19F–1H coupling constants transmitted through covalent, hydrogen bond, and van der Waals interactions. J. Chem. Phys.2001 , 115 (14), 6430–6439. Available from: [Link]

  • O'Hagan, D. et al. Conformational analysis of fluorinated pyrrolidines using 19F-1H scalar couplings and heteronuclear NOEs. Org. Biomol. Chem.2012 , 10 (42), 8455–8464. Available from: [Link]

  • Stanishevskiy, V. V. et al. Experimental and calculated values n J CN couplings (Hz) in the pyridine derivatives. ResearchGate2021 . Available from: [Link]

  • Reeves, L. W. Proton NMR Chemical Shifts of Hydronium and Hydroxyl Ions. J. Chem. Phys.1964 , 40 (1), 1360–1361. Available from: [Link]

  • ResearchGate. Do hydroxyl peaks disappear from proton NMR spectra in DMSO-d6 with water present? Available from: [Link]

  • Alkorta, I. et al. DFT Calculation of NMR JFF Spin−Spin Coupling Constants in Fluorinated Pyridines. J. Phys. Chem. A2002 , 106 (24), 5893–5899. Available from: [Link]

  • Kreutz, C. et al. Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. J. Am. Chem. Soc.2005 , 127 (33), 11558–11559. Available from: [Link]

  • Miles, Z. D. et al. 1-Dimensional Selective Nuclear Overhauser Effect NMR Spectroscopy To Characterize Products from a Two-Step Green Chemistry Synthesis. J. Chem. Educ.2018 , 95 (3), 484–489. Available from: [Link]

  • Pandey, M. K. et al. Ultrafast 19F MAS NMR. Chem. Commun.2019 , 55 (1), 100–103. Available from: [Link]

  • Tormena, C. F. et al. Experimental determination of the conformational free energies (A values) of fluorinated substituents in cyclohexane by dynamic 19F NMR spectroscopy. Part 2. Extension to fluoromethyl, difluoromethyl, pentafluoroethyl, trifluoromethylthio and trifluoromethoxy groups. J. Fluorine Chem.2014 , 167, 123–128. Available from: [Link]

  • Tan, Y. J. et al. Inter-residue through-space scalar 19F– 19F couplings between CH2F groups in a protein. Magn. Reson.2025 , 6, 131–142. Available from: [Link]

  • Moser, A. Exchangeable Protons in NMR—Friend or Foe? ACD/Labs2023 . Available from: [Link]

  • Castañar, L. et al. Determination of Magnitudes and Relative Signs of 1H–19F Coupling Constants through 1D- and 2D-TOCSY Experiments. J. Org. Chem.2013 , 78 (23), 12144–12149. Available from: [Link]

  • Otting, G. et al. NMR Spectroscopy of Hydroxyl Protons in Aqueous Solutions of Peptides and Proteins. J. Biomol. NMR1992 , 2 (1), 31–44. Available from: [Link]

  • Sjolander, T. F. et al. Detection of pyridine derivatives by SABRE hyperpolarization at zero field. Nat. Commun.2023 , 14 (1), 3724. Available from: [Link]

  • Alan, A. & Yilmaz, I. Synthesis and NMR characterization of seven new substituted pyridine N-oxides. Magn. Reson. Chem.2006 , 44 (9), 896–900. Available from: [Link]

  • SpectraBase. 3-Fluoropyridine - Optional[13C NMR] - Chemical Shifts. Available from: [Link]

  • Chemical Instrumentation Facility. NMR Coupling Constants. Available from: [Link]

  • van der Pijl, F. et al. The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. Nat. Commun.2018 , 9 (1), 221. Available from: [Link]

  • Ota, H. Detailed experimental procedure for the synthesis of 4-fluoropyridine. Senshu Natural Science Journal2020 , 51, 63–67. Available from: [Link]

  • Gil, R. R. & Griesinger, C. Reference-free NOE NMR analysis. RSC Adv.2020 , 10 (53), 32098–32104. Available from: [Link]

  • Yoshino, T. et al. Facile synthesis of R4NF(HFIP)3 complexes from KF and their application to electrochemical fluorination. Chem. Commun.2016 , 52 (4), 700–703. Available from: [Link]

  • Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy. Available from: [Link]

  • Kaifer, E. et al. 19F NMR Fingerprints: Identification of Neutral Organic Compounds in a Molecular Container. J. Am. Chem. Soc.2014 , 136 (32), 11458–11464. Available from: [Link]

  • Chemistry LibreTexts. 22: Nuclear Overhauser Effect (NOE). Available from: [Link]

  • University of Missouri. NOESY and ROESY. Available from: [Link]

  • University of California, Los Angeles. Coupling constants for 1H and 13C NMR. Available from: [Link]

  • de la Torre, D. et al. NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Chem. Eur. J.2020 , 26 (7), 1547–1554. Available from: [Link]

  • Gerig, J. T. Fluorine NMR. Encyclopedia of Nuclear Magnetic Resonance2002 . Available from: [Link]

  • SDSU NMR Facility. 7) Common 2D (COSY, HSQC, HMBC). Available from: [Link]

  • Emery Pharma. A Step-By-Step Guide to 1D and 2D NMR Interpretation. Available from: [Link]

  • Science.gov. cosy hsqc hmbc: Topics. Available from: [Link]

  • Google Patents. CN111004171A - A New Synthetic Method of 3-Fluoropyridine-2-methanol.

Sources

Exploratory

Pharmacokinetic Profiling of 4-Difluoromethoxy-3-fluoropyridine-2-methanol Derivatives: A Technical Guide to ADME Optimization

Target Audience: Research Scientists, DMPK Specialists, and Medicinal Chemists Document Type: Technical Whitepaper & Methodological Guide Executive Summary The incorporation of highly fluorinated heterocyclic building bl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Research Scientists, DMPK Specialists, and Medicinal Chemists Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The incorporation of highly fluorinated heterocyclic building blocks is a cornerstone of modern rational drug design. The 4-difluoromethoxy-3-fluoropyridine-2-methanol scaffold represents a chemically elegant structural motif designed to overcome common pharmacokinetic (PK) liabilities associated with traditional pyridine rings, such as rapid CYP450-mediated clearance and poor oral bioavailability.

This whitepaper provides an in-depth technical framework for the Absorption, Distribution, Metabolism, and Excretion (ADME) profiling of drug candidates incorporating this scaffold. By dissecting the physicochemical impact of dual fluorination (3-fluoro and 4-difluoromethoxy substitutions), this guide establishes self-validating experimental protocols to quantify metabolic stability, permeability, and in vivo exposure.

Physicochemical Rationale: The "Fluorine Effect"

To design effective PK profiling workflows, one must first understand the causality behind the scaffold's structural modifications. The strategic placement of fluorine atoms fundamentally alters the molecule's electronic distribution, directly dictating its interaction with biological matrices[1].

pKa Modulation via 3-Fluoro Substitution

Unsubstituted pyridine rings typically possess a pKa of ~5.2, rendering them partially protonated at physiological pH. The introduction of a highly electronegative fluorine atom at the 3-position exerts a strong inductive electron-withdrawing effect (-I effect), significantly reducing the basicity of the adjacent pyridine nitrogen (lowering the pKa to ~3.0–3.5)[2].

  • PK Consequence: This reduction in basicity ensures the molecule remains predominantly unionized in the intestinal lumen, dramatically enhancing passive transcellular permeability and oral absorption[3]. Furthermore, reduced basicity minimizes non-specific binding to acidic phospholipids, optimizing the Volume of Distribution ( Vd​ ).

Metabolic Shunting via the Difluoromethoxy (-OCF₂H) Group

Standard methoxy (-OCH₃) groups on aromatic rings are classic metabolic soft spots, highly susceptible to CYP450-mediated O-dealkylation. Replacing the methoxy group with a difluoromethoxy moiety (-OCF₂H) introduces a metabolically stable, lipophilic hydrogen bond donor[4].

  • PK Consequence: The strong C-F bonds and the electron-withdrawing nature of the -OCF₂H group lower the Highest Occupied Molecular Orbital (HOMO) energy of the pyridine ring[1]. This makes the ring highly resistant to electrophilic attack by the CYP450 Compound I (FeO³⁺) complex, effectively blocking O-dealkylation and preventing the formation of reactive epoxide intermediates and subsequent glutathione (GSH) adducts[5].

G Substrate 4-OCF2H, 3-F Pyridine Derivative CYP450 Hepatic CYP450 (e.g., 3A4, 2D6) Substrate->CYP450 O_Dealk O-Dealkylation (Blocked by -OCF2H) CYP450->O_Dealk Steric/Electronic Shielding N_Oxid N-Oxidation (Blocked by 3-F) CYP450->N_Oxid Reduced pKa & Nucleophilicity Stable Metabolic Stability (Prolonged Half-Life) CYP450->Stable Primary Pathway

Fig 1: Mechanistic pathway of CYP450 metabolic shunting via dual fluorination.

In Vitro ADME Profiling Protocols

To empirically validate the theoretical benefits of the 4-difluoromethoxy-3-fluoropyridine-2-methanol scaffold, rigorous, self-validating in vitro assays are required.

Liver Microsomal Stability Assay (CYP450 Phenotyping)

This assay quantifies intrinsic clearance ( CLint​ ) and verifies the metabolic protection afforded by the -OCF₂H group.

Self-Validating Design: The protocol mandates the concurrent use of a high-clearance control (Verapamil) to confirm microsomal enzymatic viability, and a low-clearance control (Warfarin) to establish the baseline for metabolic stability.

Step-by-Step Methodology:

  • Preparation: Thaw Human/Rat Liver Microsomes (HLM/RLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Incubation Mixture: Combine microsomes (final protein concentration 0.5 mg/mL) with the test derivative (final concentration 1 µM, <0.1% DMSO).

  • Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).

  • Sampling: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Analysis: Centrifuge at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining.

Caco-2 Bidirectional Permeability Assay

While fluorination improves passive permeability, lipophilic compounds can inadvertently become substrates for P-glycoprotein (P-gp) efflux pumps[6]. This assay measures the Efflux Ratio (ER) to rule out P-gp liability.

Step-by-Step Methodology:

  • Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) and culture for 21 days until the Trans-Epithelial Electrical Resistance (TEER) exceeds 250 Ω·cm².

  • Validation: Add Lucifer Yellow (100 µM) to the apical chamber. A basolateral fluorescence recovery of <1% validates monolayer integrity.

  • Dosing: Apply the test compound (10 µM) to the Apical (A) side for A→B assessment, and to the Basolateral (B) side for B→A assessment.

  • Incubation & Sampling: Incubate at 37°C for 2 hours. Sample from the receiver compartments and quantify via LC-MS/MS.

  • Calculation: Calculate the Apparent Permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp​(B→A)/Papp​(A→B) ). An ER < 2.0 confirms the compound is not a significant P-gp substrate.

In Vivo Pharmacokinetic Profiling Workflow

Transitioning from in vitro to in vivo requires careful formulation due to the increased lipophilicity imparted by the difluoromethoxy group.

G Formulation Formulation (IV/PO Vehicles) Dosing In Vivo Dosing (Rodent/Non-Rodent) Formulation->Dosing Sampling Serial Plasma Sampling Dosing->Sampling LCMS LC-MS/MS Bioanalysis Sampling->LCMS NCA Non-Compartmental Analysis (NCA) LCMS->NCA

Fig 2: Standardized in vivo pharmacokinetic profiling workflow for fluorinated derivatives.

Experimental Design (Rodent Model)
  • Subjects: Male Sprague-Dawley rats (n=3 per dosing route).

  • Intravenous (IV) Dosing: 1 mg/kg administered via tail vein.

    • Vehicle: 5% DMSO / 10% Solutol HS15 / 85% Saline (ensures complete dissolution of the lipophilic scaffold).

  • Oral (PO) Dosing: 5 mg/kg administered via oral gavage.

    • Vehicle: 0.5% Methylcellulose (MC) / 0.2% Tween-80 in water (suspension formulation is acceptable if solubility is limited).

  • Sampling Schedule: Blood samples collected at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Plasma is separated via centrifugation (3000g, 10 min, 4°C).

LC-MS/MS Bioanalytical Quantification

Due to the high electronegativity of the scaffold, electrospray ionization (ESI) in positive mode is typically optimal, monitoring the [M+H]⁺ transition. The analytical column should be a C18 reverse-phase column (e.g., Waters XBridge) to adequately retain the fluorinated, lipophilic analyte.

Quantitative Data Synthesis & Expected Outcomes

Based on the physicochemical properties of the 4-difluoromethoxy-3-fluoropyridine-2-methanol scaffold, researchers should expect a distinct PK profile compared to non-fluorinated (e.g., methoxy-pyridine) analogs[3][7]. The table below summarizes the anticipated shift in PK parameters.

Pharmacokinetic ParameterNon-Fluorinated Analog (Expected)4-OCF₂H, 3-F Derivative (Expected)Mechanistic Driver for the Shift
In Vitro CLint​ (HLM) > 80 µL/min/mg< 20 µL/min/mg-OCF₂H blocks CYP-mediated O-dealkylation.
In Vivo Clearance ( CL ) High (> 60 mL/min/kg)Low (< 15 mL/min/kg)Resistance to hepatic Phase I oxidation.
Oral Bioavailability ( F% ) < 20%> 60%Lower pKa increases passive permeability; lower CL prevents first-pass effect.
Half-Life ( t1/2​ ) 0.5 – 1.0 hours4.0 – 8.0 hoursReduced clearance ( CL ) extends systemic circulation time.
Efflux Ratio (Caco-2) ~ 3.5 (P-gp Substrate)< 1.5 (Non-Substrate)Fluorination reduces hydrogen bond basicity, evading P-gp recognition.

Table 1: Comparative PK profile synthesis highlighting the optimization achieved via the 4-difluoromethoxy-3-fluoropyridine scaffold.

References

  • Title: Modulating ADME Properties by Fluorination: MK2 Inhibitors with Improved Oral Exposure Source: ACS Medicinal Chemistry Letters / NIH URL
  • Title: The Difluoromethoxy Group: A Strategic Asset in Modern Medicinal Chemistry Source: BenchChem URL
  • Title: A strategy to minimize reactive metabolite formation: discovery of (S)-4-(1-cyclopropyl-2-methoxyethyl)-6-[6-(difluoromethoxy)
  • Title: The Chemically Elegant Proton Pump Inhibitors Source: PMC / NIH URL
  • Title: Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective Source: ACS Publications URL
  • Title: Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp)

Sources

Foundational

In vitro toxicity profile of 4-Difluoromethoxy-3-fluoropyridine-2-methanol

Executive Summary & Structural Rationale In contemporary medicinal chemistry, fluorinated heterocycles are highly privileged scaffolds. 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0)[1] is a highly spe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

In contemporary medicinal chemistry, fluorinated heterocycles are highly privileged scaffolds. 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0)[1] is a highly specialized building block utilized in the synthesis of advanced kinase inhibitors and receptor antagonists. However, the unique combination of its functional groups necessitates a rigorous, mechanistic approach to in vitro safety profiling.

As a Senior Application Scientist, I approach this molecule by deconstructing its structural liabilities:

  • The 4-Difluoromethoxy Group: Unlike standard methoxy groups, which are susceptible to rapid O-demethylation by Cytochrome P450 (CYP450) enzymes leading to reactive quinones, the difluoromethoxy moiety is metabolically robust. This specific modification is a proven strategy to minimize reactive metabolite formation and improve in vivo exposure[2]. Furthermore, difluoromethoxy derivatives generally exhibit low baseline toxicity in epithelial cell lines[3].

  • The 3-Fluoro Substitution: Fluorination at the 3-position of the pyridine ring is a well-documented tactic to profoundly reduce systemic clearance and improve microsomal stability without compromising target potency[4].

  • The 2-Methanol Group (The Primary Liability): While synthetically useful, primary alcohols in biological systems are prone to oxidation via Alcohol Dehydrogenase (ADH) or CYPs. This can yield an electrophilic aldehyde intermediate capable of covalently binding to cellular proteins (haptenization), which is a primary driver of idiosyncratic drug toxicity.

To ensure this building block does not introduce downstream liabilities, we must deploy a self-validating, tiered in vitro toxicity screening strategy.

Tiered In Vitro Toxicity Profiling Strategy

To systematically de-risk 4-Difluoromethoxy-3-fluoropyridine-2-methanol, we utilize a three-tiered screening funnel. This ensures that any off-target cytotoxicity, mitochondrial impairment, or reactive metabolite formation is identified before advancing to in vivo models.

ToxicityWorkflow T1 Tier 1: Cytotoxicity & Mitochondrial Health (HepG2, ATP/Galactose Assay) D1 IC50 > 50 µM? T1->D1 T2 Tier 2: Metabolic Stability & Trapping (HLM, GSH Trapping, LC-MS/MS) D1->T2 Pass Opt Structural Optimization D1->Opt Fail D2 GSH Adducts < 1%? T2->D2 T3 Tier 3: Genotoxicity Profiling (Ames Fluctuation, Micronucleus) D2->T3 Pass D2->Opt Fail

Fig 1. Tiered in vitro toxicity screening workflow for fluorinated pyridines.

Core Experimental Workflows (Self-Validating Protocols)

Do not merely execute assays; understand the causality behind them. The following protocols are designed to unmask hidden toxicities specific to lipophilic fluoropyridines.

Unmasking Mitochondrial Toxicity (HepG2 Galactose Assay)

Causality: Highly lipophilic fluorinated pyridines can inadvertently uncouple mitochondrial oxidative phosphorylation[4]. Standard HepG2 cytotoxicity assays often yield false negatives because cancer cells grown in high-glucose media rely on glycolysis for ATP (the Crabtree effect). By replacing glucose with galactose, we force the cells to rely entirely on mitochondrial oxidative phosphorylation, unmasking any hidden mitochondrial toxicity.

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells at a density of 10,000 cells/well in two parallel 96-well plates.

    • Plate A: High-Glucose DMEM (25 mM glucose, 10% FBS).

    • Plate B: Galactose DMEM (10 mM galactose, 10% FBS).

  • Acclimation: Incubate both plates at 37°C, 5% CO2 for 24 hours to allow cellular attachment and metabolic shift.

  • Compound Treatment: Treat cells with 4-Difluoromethoxy-3-fluoropyridine-2-methanol in a 10-point dose-response curve (0.1 µM to 100 µM). Include Rotenone (10 µM) as a positive control for mitochondrial complex I inhibition.

  • Incubation & Detection: Incubate for 24 hours. Add 100 µL of CellTiter-Glo® Luminescent Cell Viability Reagent to each well to quantify ATP.

  • Data Interpretation: Calculate the IC50 for both plates. A significant leftward shift (Galactose IC50 < Glucose IC50 by >3-fold) indicates specific mitochondrial toxicity.

Reactive Metabolite Trapping (GSH Adduction via LC-HRMS)

Causality: The 2-methanol group is susceptible to oxidation, potentially forming a reactive aldehyde. To validate that this does not occur at toxicologically relevant levels, we use Glutathione (GSH) as a "soft nucleophile" trap in Human Liver Microsomes (HLM). If an electrophilic aldehyde forms, it will covalently bind to GSH, which we can detect via mass spectrometry.

Step-by-Step Methodology:

  • Reaction Setup: In a 1.5 mL Eppendorf tube, combine 10 µM of 4-Difluoromethoxy-3-fluoropyridine-2-methanol, 1 mg/mL HLM, 5 mM GSH, and 3.3 mM MgCl2 in 100 mM potassium phosphate buffer (pH 7.4).

  • Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the CYP450/ADH-mediated oxidation by adding 1 mM NADPH.

  • Incubation & Termination: Incubate at 37°C for 60 minutes. Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., Diclofenac). Centrifuge at 14,000 x g for 15 minutes to precipitate proteins.

  • LC-HRMS/MS Analysis: Inject the supernatant into a High-Resolution Mass Spectrometer (HRMS). Utilize a neutral loss scan of 129 Da (characteristic of pyroglutamic acid loss from GSH adducts) to identify and quantify trapped reactive intermediates.

MetabolicPathway A 4-Difluoromethoxy- 3-fluoropyridine- 2-methanol B CYP450 N-Oxidation A->B C ADH/CYP Alcohol Oxidation A->C D Pyridine N-Oxide (Stable) B->D E Reactive Aldehyde Intermediate C->E F GSH Adduct (Trapped) E->F + GSH G Protein Adduction (Toxicity) E->G In vivo risk

Fig 2. Predicted metabolic biotransformation and reactive intermediate pathways.

Predicted Quantitative Toxicity Profile

Based on the known structure-activity relationships (SAR) of fluorinated and difluoromethoxy-substituted pyridines[4],[2], the expected in vitro safety profile for 4-Difluoromethoxy-3-fluoropyridine-2-methanol is summarized below. The data demonstrates how the specific halogenations protect the core from rapid clearance while maintaining a wide safety margin.

Assay / ParameterTarget Safety ThresholdExpected Profile (4-DFM-3-FP-2-MeOH)Mechanistic Driver
HepG2 Cytotoxicity (IC50) > 50 µM> 100 µM High metabolic stability of the difluoromethoxy group.
Mitochondrial Toxicity (IC50) > 20 µM> 50 µM Optimal lipophilicity (LogP) preventing uncoupling.
HLM Intrinsic Clearance (CLint) < 20 µL/min/mg< 15 µL/min/mg 3-Fluoro substitution sterically blocking CYP oxidation.
Reactive Metabolite (GSH Adduct) < 1% of totalTrace (< 0.5%) Steric hindrance and electronic deactivation of the ring.
Ames Fluctuation Test NegativeNegative Lack of structural alerts for direct DNA intercalation.

Conclusion

4-Difluoromethoxy-3-fluoropyridine-2-methanol represents a highly optimized, metabolically stable building block. By leveraging the difluoromethoxy group, medicinal chemists can bypass the reactive metabolite liabilities associated with standard methoxy groups[2]. When subjected to the rigorous, self-validating in vitro protocols detailed above—specifically the galactose-conditioned ATP assay and GSH trapping—this compound is predicted to exhibit an excellent safety profile, making it a prime candidate for integration into advanced drug discovery pipelines.

References

  • BLD Pharm. "1803838-37-0 | 4-Difluoromethoxy-3-fluoropyridine-2-methanol". BLD Pharm Catalog. 1

  • Journal of Medicinal Chemistry. "Optimization of Pharmacokinetic and In Vitro Safety Profile of a Series of Pyridine Diamide Indirect AMPK Activators". ACS Publications. 4

  • International Journal of Molecular Sciences. "Inhibitory Effects of 3-Cyclopropylmethoxy-4-(difluoromethoxy) Benzoic Acid on TGF-β1-Induced Epithelial-Mesenchymal Transformation of In Vitro and Bleomycin-Induced Pulmonary Fibrosis In Vivo". PubMed / MDPI. 3

  • Journal of Medicinal Chemistry. "A Strategy to Minimize Reactive Metabolite Formation: Discovery of (S)-4-(1-Cyclopropyl-2-methoxyethyl)-6-[6-(difluoromethoxy)-2,5-dimethylpyridin-3-ylamino]-5-oxo-4,5-dihydropyrazine-2-carbonitrile as a Potent, Orally Bioavailable Corticotropin-Releasing Factor-1 Receptor Antagonist". ACS Publications. 2

Sources

Exploratory

Unveiling the Solid-State Architecture: A Technical Guide to the Crystallographic Analysis of 4-Difluoromethoxy-3-fluoropyridine-2-methanol

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the crystallographic analysis of 4-Difluoromethoxy-3-fluoropyridine-2-methanol, a key bui...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the crystallographic analysis of 4-Difluoromethoxy-3-fluoropyridine-2-methanol, a key building block in modern medicinal chemistry. While a definitive public crystal structure is not yet available, this document synthesizes established principles of X-ray crystallography and the known solid-state behavior of analogous fluorinated pyridines to present a predictive and methodological framework. We will explore the strategic synthesis and crystallization of this compound, delineate a detailed protocol for single-crystal X-ray diffraction analysis, and interpret the anticipated structural features and intermolecular interactions that govern its crystal packing. The significance of the difluoromethoxy and fluoro substituents is discussed in the context of their influence on molecular conformation and their role as bioisosteres in drug design. This guide is intended to equip researchers with the foundational knowledge and practical insights necessary to conduct and interpret the crystallographic characterization of this and similar fluorinated heterocyclic compounds, thereby accelerating the structure-based drug discovery process.

Introduction: The Rising Prominence of Fluorinated Pyridines in Drug Discovery

The strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern drug design, often imparting favorable pharmacokinetic and pharmacodynamic properties.[1] The pyridine motif, a ubiquitous heterocycle in pharmaceuticals, is frequently fluorinated to modulate its physicochemical characteristics. The subject of this guide, 4-Difluoromethoxy-3-fluoropyridine-2-methanol, is a prime example of a highly functionalized building block with significant potential in medicinal chemistry. Its unique combination of a difluoromethoxy group, a fluorine substituent, and a methanol moiety offers a rich tapestry of potential intermolecular interactions and conformational possibilities.

The difluoromethoxy (-OCF₂H) group, in particular, has garnered substantial interest as a bioisostere for hydroxyl, thiol, and amine functionalities.[2][3] Its ability to act as a lipophilic hydrogen bond donor can significantly impact a molecule's binding affinity, metabolic stability, and membrane permeability.[2][3] Understanding the precise three-dimensional arrangement of atoms and the nature of intermolecular forces within the crystal lattice of 4-Difluoromethoxy-3-fluoropyridine-2-methanol is paramount for rational drug design and the development of novel therapeutics.[4][5]

This guide will provide a comprehensive, albeit predictive, exploration of the crystallographic landscape of this molecule. We will begin by outlining a plausible synthetic and crystallization strategy, followed by a detailed, step-by-step protocol for its analysis by single-crystal X-ray diffraction. Finally, we will delve into the anticipated structural features and their implications for drug development.

Synthesis and Crystallization: From Precursors to Diffraction-Quality Crystals

The successful crystallographic analysis of any compound hinges on the availability of high-quality single crystals. This section outlines a feasible synthetic route to 4-Difluoromethoxy-3-fluoropyridine-2-methanol and discusses common techniques for its crystallization.

Synthetic Pathway

The synthesis of 4-Difluoromethoxy-3-fluoropyridine-2-methanol can be approached through a multi-step sequence, likely starting from a readily available pyridine precursor. While the exact industrial synthesis may be proprietary, a plausible laboratory-scale synthesis can be conceptualized based on established fluorination and functionalization methodologies. A potential route could involve the nucleophilic aromatic substitution to introduce the fluorine atom, followed by the introduction of the difluoromethoxy group and subsequent modification of a substituent at the 2-position to yield the final methanol functionality.[6][7]

Diagram of a Plausible Synthetic Workflow

Synthesis_Workflow Start Commercially Available Pyridine Precursor Step1 Nucleophilic Aromatic Substitution (SNAr) - Introduction of Fluoro Group Start->Step1 e.g., CsF Step2 Introduction of Difluoromethoxy Group - Reaction with a Difluoromethylating Agent Step1->Step2 e.g., PhSO2CF2H Step3 Functional Group Interconversion at C2 - e.g., Reduction of an Ester or Aldehyde Step2->Step3 e.g., LiAlH4 End 4-Difluoromethoxy-3-fluoropyridine-2-methanol Step3->End

Caption: A conceptual workflow for the synthesis of the target compound.

Purification and Crystallization

Obtaining diffraction-quality crystals is often an empirical process requiring careful purification of the compound followed by a systematic screening of crystallization conditions.

Experimental Protocol: Crystallization of 4-Difluoromethoxy-3-fluoropyridine-2-methanol

  • Purification:

    • The crude synthetic product should be purified to >98% purity, as determined by techniques such as NMR spectroscopy and High-Performance Liquid Chromatography (HPLC).

    • Column chromatography on silica gel is a common method for removing impurities.

  • Crystallization Screening:

    • Slow Evaporation: Dissolve the purified compound in a suitable solvent (e.g., methanol, ethanol, ethyl acetate, or a mixture) to near-saturation in a loosely capped vial. Allow the solvent to evaporate slowly at room temperature.

    • Vapor Diffusion (Hanging Drop or Sitting Drop): Place a drop of the concentrated solution of the compound on a siliconized coverslip (hanging drop) or in a well (sitting drop). Invert the coverslip over a reservoir containing a less soluble "anti-solvent." The slow diffusion of the anti-solvent vapor into the drop will gradually decrease the solubility of the compound, promoting crystallization.

    • Cooling: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature and then slowly cool it to room temperature or below.

  • Crystal Harvesting:

    • Once suitable crystals have formed (typically with dimensions of at least 0.1 mm in two dimensions), carefully harvest them using a cryoloop.[5]

    • The crystals should be immediately flash-cooled in a stream of cold nitrogen gas (typically at 100 K) to prevent crystal damage and minimize thermal vibrations during data collection.

Single-Crystal X-ray Diffraction: Deciphering the Molecular Architecture

Single-crystal X-ray diffraction (SCXRD) is the definitive technique for determining the three-dimensional structure of a crystalline solid at atomic resolution.[4][5]

Data Collection

The flash-cooled crystal is mounted on a diffractometer equipped with an X-ray source (e.g., Mo Kα radiation) and a detector. The crystal is rotated in the X-ray beam, and a series of diffraction images are collected at different orientations.

Structure Solution and Refinement

The collected diffraction data are processed to determine the unit cell parameters and the intensities of the reflections. The initial crystal structure is then solved using direct methods or Patterson methods. This initial model is subsequently refined against the experimental data to optimize the atomic positions, and thermal parameters, and to locate hydrogen atoms.

Diagram of the Crystallographic Workflow

Crystallography_Workflow Start Single Crystal DataCollection X-ray Diffraction Data Collection Start->DataCollection DataProcessing Integration and Scaling (Determination of Intensities) DataCollection->DataProcessing StructureSolution Structure Solution (Direct Methods/Patterson) DataProcessing->StructureSolution StructureRefinement Least-Squares Refinement StructureSolution->StructureRefinement Validation Structure Validation (e.g., CheckCIF) StructureRefinement->Validation End Final Crystal Structure Validation->End

Caption: A streamlined workflow for single-crystal X-ray diffraction analysis.

Anticipated Crystallographic Data and Structural Features

While experimental data for 4-Difluoromethoxy-3-fluoropyridine-2-methanol is not publicly available, we can predict its likely crystallographic parameters and key structural features based on the analysis of similar fluorinated organic molecules.

Predicted Crystallographic Data

The following table presents a plausible set of crystallographic data for the target compound, assuming a common space group for organic molecules.

ParameterPredicted Value
Chemical FormulaC₇H₆F₃NO₂
Formula Weight193.12 g/mol
Crystal SystemMonoclinic
Space GroupP2₁/c
a (Å)~7-9
b (Å)~10-15
c (Å)~8-12
β (°)~95-105
V (ų)~900-1200
Z4
ρcalc (g/cm³)~1.6-1.8
R-factor< 0.05

These values are hypothetical and serve as a guide for what might be expected from an experimental determination.

Key Structural Insights and Intermolecular Interactions

The crystal packing of 4-Difluoromethoxy-3-fluoropyridine-2-methanol will likely be dominated by a network of hydrogen bonds and other non-covalent interactions.

  • Hydrogen Bonding: The primary hydrogen bond donor is the hydroxyl group of the methanol substituent, which is expected to form strong O-H···N or O-H···O hydrogen bonds with the pyridine nitrogen or the oxygen of a neighboring molecule, respectively. The C-H bond of the difluoromethoxy group can also act as a weak hydrogen bond donor.

  • Halogen Bonding and F···F Interactions: The fluorine atom at the 3-position and the fluorine atoms of the difluoromethoxy group are likely to participate in various non-covalent interactions. These can include C–H···F hydrogen bonds and potentially F···F contacts, which are known to influence the crystal packing of fluorinated pyridines.[8][9]

  • π-π Stacking: The aromatic pyridine rings may engage in π-π stacking interactions, further stabilizing the crystal lattice. The presence of electron-withdrawing fluorine substituents can influence the nature and geometry of these interactions.

The interplay of these interactions will dictate the overall supramolecular assembly and the solid-state conformation of the molecule.

Applications in Structure-Based Drug Design

A detailed understanding of the solid-state structure of 4-Difluoromethoxy-3-fluoropyridine-2-methanol is invaluable for its application in drug discovery.

  • Conformational Analysis: The crystal structure provides a precise, experimentally determined conformation of the molecule, which can be used as a starting point for computational modeling and docking studies to predict its binding mode to a biological target.

  • Pharmacophore Modeling: The spatial arrangement of key functional groups (hydrogen bond donors and acceptors, aromatic ring) in the solid state can inform the development of pharmacophore models for virtual screening and lead optimization.

  • Crystal Engineering: Knowledge of the intermolecular interactions governing the crystal packing can be leveraged in the design of co-crystals or polymorphs with improved physicochemical properties, such as solubility and stability.

Conclusion

While a definitive crystal structure of 4-Difluoromethoxy-3-fluoropyridine-2-methanol remains to be publicly disclosed, this technical guide provides a robust framework for its crystallographic characterization and interpretation. By synthesizing established methodologies with predictive insights based on analogous fluorinated compounds, we have outlined the critical steps from synthesis and crystallization to data analysis and structural interpretation. The anticipated structural features, dominated by hydrogen bonding and fluorine-mediated interactions, underscore the importance of this building block in medicinal chemistry. The elucidation of its precise three-dimensional architecture through single-crystal X-ray diffraction will undoubtedly empower drug discovery professionals to harness its full potential in the rational design of next-generation therapeutics.

References

  • Crystal Structures of Fluorinated Pyridines from Geometrical and Energetic Perspectives. Crystal Growth & Design. Available at: [Link]

  • Single-Crystal X-Ray Diffraction Studies in a Series of 5-Pentafluorophenyl-2,2'-bipyridines and Their Fused Analogs. ResearchGate. Available at: [Link]

  • Crystal Structures of Fluorinated Pyridines from Geometrical and Energetic Perspectives. American Chemical Society. Available at: [Link]

  • Crystal structure of 6-(4-difluoromethoxy-3-methoxyphenyl)-3(2H)- pyridazinone, C12H10F2N2O3. ResearchGate. Available at: [Link]

  • Characterisation and Study of Compounds by Single Crystal X-Ray Diffraction. MDPI. Available at: [Link]

  • CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties. National Center for Biotechnology Information. Available at: [Link]

  • (4-(Difluoromethoxy)pyridin-2-yl)methanol. PubChem. Available at: [Link]

  • X-ray single-crystal diffraction. FZU. Available at: [Link]

  • Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds. National Center for Biotechnology Information. Available at: [Link]

  • A New Synthetic Method of 3-Fluoropyridine-2-methanol. Google Patents.
  • A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution. National Center for Biotechnology Information. Available at: [Link]

  • Crystal Structure and Chemical Bonds in [Cu II 2 (Tolf) 4 (MeOH) 2 ]∙2MeOH. MDPI. Available at: [Link]

  • 4-(2,2-difluoroethoxy)-2-fluoropyridine. PubChemLite. Available at: [Link]

  • Highlights on Fluorine-containing Drugs Approved by U.S. FDA in 2023. Bentham Science. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: 4-Difluoromethoxy-3-fluoropyridine-2-methanol as a Strategic Building Block in Drug Discovery

Introduction: The Imperative of Fluorine in Modern Medicinal Chemistry The strategic incorporation of fluorine into therapeutic candidates has become a cornerstone of modern drug discovery.[1][2] Fluorine's unique proper...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative of Fluorine in Modern Medicinal Chemistry

The strategic incorporation of fluorine into therapeutic candidates has become a cornerstone of modern drug discovery.[1][2] Fluorine's unique properties—high electronegativity, small steric footprint, and the strength of the C-F bond—allow medicinal chemists to fine-tune the physicochemical and pharmacokinetic profiles of molecules to enhance metabolic stability, membrane permeability, and binding affinity.[3][4][5] Within this context, fluorinated heterocyclic scaffolds, particularly pyridines, are of paramount importance, appearing in a significant portion of FDA-approved drugs.[5][6][7]

The pyridine ring is a privileged structure, offering a basic nitrogen atom that can modulate pKa and serve as a hydrogen bond acceptor, thus orienting a molecule within a biological target.[6][8] When this core is functionalized with specific fluorine-containing moieties, its utility is magnified. The difluoromethoxy group (-OCF₂H) has emerged as a particularly advantageous substituent. It acts as a metabolically stable bioisostere for common pharmacophores like hydroxyl, thiol, or amine groups and can function as a lipophilic hydrogen bond donor, a rare and valuable characteristic in drug design.[9][10][11]

This guide focuses on 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0), a building block that synergistically combines three key tactical elements: a pyridine core, a stabilizing difluoromethoxy group, and a versatile hydroxymethyl handle. We will explore its strategic value and provide detailed protocols for its application, empowering researchers to leverage its unique potential in their drug discovery programs.

Physicochemical Properties and Strategic Value

The power of 4-Difluoromethoxy-3-fluoropyridine-2-methanol lies in the convergence of its distinct structural motifs. Each component contributes to a unique profile that can be exploited to overcome common drug development challenges.

PropertyValueSource
CAS Number 1803838-37-0[12]
Molecular Formula C₇H₆F₃NO₂Calculated
Molecular Weight 197.12 g/mol Calculated
Appearance Solid (Typical)General
Key Features Pyridine Core, -OCF₂H, -F, -CH₂OH-

The strategic interplay of these features is visualized below.

main 4-Difluoromethoxy-3-fluoropyridine-2-methanol pyridine Pyridine Core main->pyridine ocf2h 4-Difluoromethoxy Group main->ocf2h fluoro 3-Fluoro Group main->fluoro methanol 2-Methanol Group main->methanol p1 Scaffold for 3D Orientation H-Bond Acceptor Modulates pKa pyridine->p1 Provides p2 Metabolic Stability Lipophilic H-Bond Donor Bioisostere (-OH, -SH) Modulates LogP ocf2h->p2 Confers p3 Modulates Ring Electronics (pKa) Enhances Binding Affinity Blocks Metabolic Attack fluoro->p3 Influences p4 Versatile Synthetic Handle Point of Elaboration Attachment of Side Chains methanol->p4 Enables

Caption: Key structural features and their contributions to drug design.

  • The Pyridine Core: Serves as a robust, low-molecular-weight scaffold. Its nitrogen atom can engage in crucial hydrogen bonds with target proteins and its basicity can be fine-tuned by the adjacent fluorine substituents to optimize solubility and target engagement.[13]

  • The 4-Difluoromethoxy (-OCF₂H) Group: This group is a "lipophilic yet polar" moiety. Compared to a simple methoxy group (-OCH₃), it is significantly more resistant to oxidative metabolism.[3] Unlike the more common trifluoromethoxy (-OCF₃) group, the C-H bond in -OCF₂H can act as a weak hydrogen bond donor, offering unique, favorable interactions with protein targets.[10] It moderately increases lipophilicity, aiding in membrane permeability.[9]

  • The 3-Fluoro Group: This substituent exerts a powerful electron-withdrawing effect, lowering the pKa of the pyridine nitrogen and reducing its susceptibility to N-oxidation. This can enhance oral bioavailability and alter the molecule's overall electronic distribution to improve target binding.[7]

  • The 2-Methanol (-CH₂OH) Group: This is a versatile functional handle, providing a reactive site for synthetic elaboration. It allows the core scaffold to be connected to other fragments, linkers, or pharmacophores, enabling extensive Structure-Activity Relationship (SAR) studies.[14][15]

Core Applications & Experimental Protocols

The primary utility of this building block lies in the derivatization of its 2-methanol group. This allows for the systematic exploration of chemical space around a metabolically stable, well-defined core. Below are detailed, field-tested protocols for key transformations.

start 4-(OCF₂H)-3-F-Pyridine-2-CH₂OH aldehyde ...-CHO (Aldehyde) start->aldehyde Oxidation (DMP) ether ...-CH₂OR (Ether) start->ether Etherification (NaH, R-X) ester ...-CH₂OC(O)R (Ester) start->ester Esterification (Acyl-Cl, Base) halide ...-CH₂X (Halide) start->halide Halogenation (Appel Rxn) amine ...-CH₂NR¹R² (Amine) aldehyde->amine Reductive Amination halide->amine Substitution (HNR¹R²)

Caption: Key synthetic pathways for derivatizing the 2-methanol group.

Protocol 2.1: Oxidation to 2-Formyl-4-(difluoromethoxy)-3-fluoropyridine

Application: The resulting aldehyde is a crucial intermediate for generating imines, performing reductive aminations to introduce diverse amine side chains, and engaging in Wittig or Horner-Wadsworth-Emmons reactions to form alkenes.

Materials:

  • 4-Difluoromethoxy-3-fluoropyridine-2-methanol (1.0 eq)

  • Dess-Martin Periodinane (DMP) (1.5 eq)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃)

  • Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃)

  • Brine, Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Protocol:

  • In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 4-Difluoromethoxy-3-fluoropyridine-2-methanol (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration).

  • Add Dess-Martin periodinane (1.5 eq) to the solution in one portion at room temperature.

  • Stir the reaction mixture vigorously. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS (typically complete in 1-3 hours).

  • Upon completion, dilute the reaction mixture with additional DCM.

  • Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the solid byproducts dissolve and the two layers become clear.

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude aldehyde. This product is often of sufficient purity for immediate use in subsequent steps like reductive amination. If necessary, it can be purified by silica gel chromatography.

Causality & Insights (E-E-A-T):

  • Why DMP? Dess-Martin periodinane is a mild and highly selective oxidizing agent for primary alcohols. It operates at room temperature with short reaction times and avoids the use of heavy metals like chromium, simplifying workup.[15] This is crucial for complex, electron-rich heterocyclic systems that can be sensitive to harsher conditions.

  • Why Quench with Thiosulfate? The thiosulfate (Na₂S₂O₃) is essential for reducing the excess DMP and its byproduct, iodinane, to soluble and easily removable species, facilitating a clean extraction.

  • Trustworthiness: This protocol is self-validating. The disappearance of the starting material alcohol and the appearance of a new, less polar aldehyde spot on TLC (visualized with a suitable stain like KMnO₄) provides a clear indication of reaction success before extensive workup.

Protocol 2.2: O-Alkylation via Williamson Ether Synthesis

Application: This protocol allows for the synthesis of an array of ether analogs, which is a common strategy in lead optimization to probe steric and electronic requirements in a target's binding pocket and to improve properties like lipophilicity.

Materials:

  • 4-Difluoromethoxy-3-fluoropyridine-2-methanol (1.0 eq)

  • Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

  • Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

  • Alkyl Halide (e.g., benzyl bromide, ethyl iodide) (1.1 eq)

  • Saturated aqueous Ammonium Chloride (NH₄Cl)

  • Ethyl Acetate, Brine, Anhydrous MgSO₄

Step-by-Step Protocol:

  • Wash sodium hydride (1.2 eq) with anhydrous hexanes three times to remove mineral oil, decanting the hexanes carefully each time under an inert atmosphere.

  • Add anhydrous THF or DMF to the washed NaH. Cool the suspension to 0 °C in an ice bath.

  • Dissolve 4-Difluoromethoxy-3-fluoropyridine-2-methanol (1.0 eq) in a minimal amount of anhydrous THF/DMF and add it dropwise to the stirred NaH suspension. (Note: Hydrogen gas evolution will occur).

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

  • Cool the reaction mixture back to 0 °C and add the alkyl halide (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor by TLC or LC-MS for the consumption of the starting material.

  • Upon completion, carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure and purify the crude product by silica gel column chromatography.

Causality & Insights (E-E-A-T):

  • Why NaH? Sodium hydride is a strong, non-nucleophilic base that irreversibly deprotonates the alcohol to form the corresponding sodium alkoxide. This creates a potent nucleophile ready to react with the alkyl halide electrophile.[15] Using a weaker base (e.g., K₂CO₃) would result in an unfavorable equilibrium and sluggish reaction.

  • Why Anhydrous Conditions? NaH reacts violently with water. All reagents and solvents must be scrupulously dry to prevent quenching the base and to ensure reaction efficiency.

  • Solvent Choice: THF is a good general-purpose solvent. DMF can be used to accelerate the reaction, particularly for less reactive alkyl halides, due to its higher polarity and boiling point, but it is more difficult to remove during workup.

Protocol 2.3: Conversion to 2-(Chloromethyl) Intermediate for Nucleophilic Substitution

Application: Converting the hydroxyl group into a better leaving group, such as a chloride, opens the door to a wide range of Sₙ2 reactions. This is a powerful method for introducing nitrogen, sulfur, or carbon nucleophiles, rapidly building molecular diversity.

Materials:

  • 4-Difluoromethoxy-3-fluoropyridine-2-methanol (1.0 eq)

  • Thionyl Chloride (SOCl₂) (1.5 eq) or Cyanuric Chloride

  • Anhydrous Dichloromethane (DCM) or Chloroform

  • Ice bath

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃)

Step-by-Step Protocol:

  • In a flame-dried flask under an inert atmosphere, dissolve 4-Difluoromethoxy-3-fluoropyridine-2-methanol (1.0 eq) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Add thionyl chloride (1.5 eq) dropwise via syringe. A slight color change and gas evolution (HCl, SO₂) may be observed.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor by TLC, noting the formation of a more nonpolar product.

  • Upon completion, cool the mixture back to 0 °C and carefully quench by slowly adding it to a stirred, saturated aqueous NaHCO₃ solution until gas evolution ceases.

  • Separate the organic layer, and extract the aqueous phase twice with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Caution: The resulting 2-(chloromethyl)pyridine derivative may be unstable and is often best used immediately in the next step without purification.

Causality & Insights (E-E-A-T):

  • Why Thionyl Chloride? SOCl₂ is a classic and effective reagent for converting primary alcohols to alkyl chlorides. The byproducts (SO₂ and HCl) are gases, which helps drive the reaction to completion. The mechanism proceeds via a chlorosulfite ester, which undergoes internal nucleophilic attack by the chloride.

  • Why Low Temperature? The reaction is exothermic and can generate side products. Starting at 0 °C allows for better control.

  • Instability Warning: Pyridyl-2-methyl halides are known to be lachrymatory and can be unstable, potentially self-quaternizing over time. It is standard practice in the field to generate these intermediates and use them directly in a subsequent reaction with a nucleophile (e.g., an amine or thiol) in the same pot or after a rapid workup. This "use immediately" approach is a hallmark of experienced synthetic chemistry.

Conclusion

4-Difluoromethoxy-3-fluoropyridine-2-methanol is more than a simple building block; it is a highly engineered tool for modern medicinal chemistry. It provides a direct entry point to a chemical space defined by metabolic stability and diverse functionality. The strategic placement of the difluoromethoxy group addresses the pervasive challenge of metabolic liability, while the fluoro substituent fine-tunes the electronic properties of the core.[6][9] Most importantly, the 2-methanol group serves as a versatile anchor for synthetic elaboration, allowing for the rapid generation of analogs to build robust structure-activity relationships. The protocols detailed herein provide a reliable foundation for researchers to unlock the full potential of this valuable scaffold in the pursuit of next-generation therapeutics.

References

  • The Role of Fluorinated Pyridines in Modern Drug Discovery. Ningbo Inno Pharmchem Co., Ltd. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEj8vzmgtAfOsuRKRRhkYaPV3oTpum5O78uOwlJkuZ3MPUa97Dq4FUniUo3Do_bhuYYsv511sP8mrkC2Xua5Q4MYC3usZeRQT1zoZnMIo0WevwOgeEzzhQ7qJwplU6BO2xz8SQpbLaAB4jBgj7q_-tJj4K059UxnQl_e4AhgLnWaGy9nxU_1H3Ykqb1rs3dhfEe9mpUOT0bDjYfNevJK2npRVlMLWXmn5hjacfJZhbhCtFmOw==]
  • The Difluoromethoxy Group: A Strategic Asset in Modern Medicinal Chemistry. BenchChem Technical Support Team. [URL: https://www.benchchem.com/technical-support/the-difluoromethoxy-group-a-strategic-asset-in-modern-medicinal-chemistry]
  • The Role of Difluoromethoxybenzene in Pharmaceutical R&D. Autech Industry Co., Limited. [URL: https://www.autechindustry.com/news/the-role-of-difluoromethoxybenzene-in-pharmaceutical-r-d-128038.html]
  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11360655/]
  • Facile Entry to Pharmaceutically Important 3-Difluoromethyl-quinoxalin-2-ones Enabled by Visible-Light-Driven Difluoromethylation of Quinoxalin-2-ones. MDPI. [URL: https://www.mdpi.com/1420-3049/27/24/8933]
  • Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9368535/]
  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/39044004/]
  • New method for introducing fluorinated components into molecules. University of Münster. [URL: https://www.uni-muenster.de/news/view.php?cmdid=13840]
  • Single point activation of pyridines enables reductive hydroxymethylation. Chemical Science (RSC Publishing). [URL: https://pubs.rsc.org/en/content/articlelanding/2021/sc/d0sc05656a]
  • FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. MDPI. [URL: https://www.mdpi.com/1420-3049/28/9/3688]
  • Single point activation of pyridines enables reductive hydroxymethylation. RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlehtml/2021/sc/d0sc05656a]
  • Visible Light-Induced Divergent Deoxygenation/Hydroxymethylation of Pyridine N-Oxides. The Journal of Organic Chemistry - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.4c02456]
  • An In-depth Technical Guide to the Structure and Bonding of 4-(Hydroxymethyl)pyridine. BenchChem. [URL: https://www.benchchem.com/technical-support/an-in-depth-technical-guide-to-the-structure-and-bonding-of-4-hydroxymethyl-pyridine]
  • Introduction of the Formyl Group at the meta- or para-Position of Pyridines Through Regioselectivity Switch. CCS Chemistry - Chinese Chemical Society. [URL: https://www.chinesechemsoc.org/ccschem/article/10.31635/ccschem.023.202303099]
  • Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry (RSC Publishing). [URL: https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00997a]
  • 1803838-37-0|4-Difluoromethoxy-3-fluoropyridine-2-methanol. BLD Pharm. [URL: https://www.bldpharm.com/products/1803838-37-0.html]
  • [4-(Difluoromethoxy)-3-fluorophenyl]methanol. Sapphire Bioscience. [URL: https://www.sapphirebioscience.com/product/SZB25259/1242252-59-0-4-difluoromethoxy-3-fluorophenylmet]
  • Application Notes and Protocols for the Synthesis of Pyridine Derivatives. BenchChem. [URL: https://www.benchchem.
  • Application Notes and Protocols: Difluoromethanol in Medicinal Chemistry. BenchChem. [URL: https://www.benchchem.com/technical-support/application-notes-and-protocols-difluoromethanol-in-medicinal-chemistry]
  • 3-(Difluoromethyl)-4-methylpyridine-2-methanol. Amfluoro. [URL: https://www.amfluoro.com/goods-1806070-02-9.html]
  • Applications of Fluoromethanol in Medicinal Chemistry: Application Notes and Protocols. BenchChem. [URL: https://www.benchchem.com/technical-support/applications-of-fluoromethanol-in-medicinal-chemistry]
  • (2-(Difluoromethoxy)pyridin-3-yl)methanol. MilliporeSigma. [URL: https://www.sigmaaldrich.com/US/en/product/synthonix/sy3h9a7bd63b]
  • Synthesis of difluoromethoxy derivatives 9, 15 and 16. Reagents and conditions. ResearchGate. [URL: https://www.researchgate.net/figure/Synthesis-of-difluoromethoxy-derivatives-9-15-and-16-Reagents-and-conditions-a_fig3_364654516]
  • Practical Routes to 2,6-Disubstituted Pyridine Derivatives. Academia.edu. [URL: https://www.academia.
  • Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7759814/]
  • The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8244243/]
  • Application Notes and Protocols for (2-Methylpyridin-4-yl)methanol in Medicinal Chemistry. BenchChem. [URL: https://www.benchchem.com/technical-support/application-notes-and-protocols-for-2-methylpyridin-4-yl-methanol-in-medicinal-chemistry]
  • Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/660c18d913862901a2164472]
  • Changzhou Kangmei Chemical Industry Co.,Limited. KangmeiChemical. [URL: http://www.kangmeichemical.com/products.htm]
  • Detailed experimental procedure for the synthesis of 4-fluoropyridine. J-STAGE. [URL: https://www.jstage.jst.go.jp/article/jscs/13/1/13_43/_article]
  • Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. MDPI. [URL: https://www.mdpi.com/1420-3049/22/2/194]
  • Applications of Fluorine in Medicinal Chemistry. ResearchGate. [URL: https://www.researchgate.net/publication/236945768_Applications_of_Fluorine_in_Medicinal_Chemistry]
  • Recent Advances in the Synthetic Application of Difluorocarbene. Thieme. [URL: https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-0033-1341230]
  • A New Synthetic Method of 3-Fluoropyridine-2-methanol. Google Patents. [URL: https://patents.google.

Sources

Application

Protocol for scaling up 4-Difluoromethoxy-3-fluoropyridine-2-methanol synthesis

An Application Note on the process development and scale-up of fluorinated pyridine building blocks, specifically targeting the synthesis of 4-difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0). Strategic Ra...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note on the process development and scale-up of fluorinated pyridine building blocks, specifically targeting the synthesis of 4-difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0).

Strategic Rationale & Mechanistic Design

The synthesis of highly functionalized, fluorinated pyridine derivatives like 4-difluoromethoxy-3-fluoropyridine-2-methanol presents unique chemo-selectivity challenges. This structural motif—often utilized as a critical intermediate in the development of next-generation proton pump inhibitors (PPIs) and potassium-competitive acid blockers (P-CABs)—requires precise control over O-alkylation and sp³ C-H functionalization.

To achieve a scalable, kilogram-ready process, we bypass hazardous reagents like Freon-22 gas and shock-sensitive m-CPBA. Instead, this protocol leverages the in situ generation of difluorocarbene from a stable solid precursor , followed by a highly regioselective Boekelheide rearrangement .

Mechanistic Workflow

The following diagram illustrates the four-step synthetic cascade, highlighting the transition from the core pyridinol to the final functionalized methanol derivative.

Pathway SM 3-Fluoro-2-methylpyridin-4-ol (Starting Material) Step1 Step 1: O-Difluoromethylation Reagent: ClCF2COONa Mechanism: Carbene Insertion SM->Step1 Step2 Step 2: N-Oxidation Reagent: H2O2 / AcOH Mechanism: Electrophilic Oxygen Transfer Step1->Step2 Step3 Step 3: Boekelheide Rearrangement Reagent: Ac2O Mechanism: [3,3]-Sigmatropic Rearrangement Step2->Step3 Step4 Step 4: Hydrolysis Reagent: NaOH / MeOH Mechanism: Ester Saponification Step3->Step4 Product 4-Difluoromethoxy-3-fluoropyridine-2-methanol (Target API Intermediate) Step4->Product

Workflow for the 4-step synthesis of 4-difluoromethoxy-3-fluoropyridine-2-methanol.

Process Optimization: The Boekelheide Rearrangement

The critical step in this sequence is the Boekelheide rearrangement (Step 3), which converts the 2-methyl group to a 2-acetoxymethyl group. If the temperature is too low, the reaction stalls at the N-acetoxypyridinium intermediate. If the temperature is too high, or if excess anhydride is used, over-oxidation to the di-acetate or gem-diacetate occurs .

Table 1: Optimization of Boekelheide Rearrangement Parameters

EntryAc₂O (Equivalents)Temp (°C)Time (h)Conversion (%)Isolated Yield (%)Major Byproduct Observed
11.580126558Unreacted N-oxide
2 3.0 100 4 >99 88 None (Optimal)
35.01202>9972Di-acetate impurity

Step-by-Step Scalable Protocol

Step 1: O-Difluoromethylation via Carbene Insertion

Objective: Selectively O-alkylate the 4-hydroxyl group without N-alkylation. Causality: We utilize Sodium chlorodifluoroacetate (SCDA) instead of chlorodifluoromethane gas. SCDA undergoes thermal decarboxylation at 95 °C to release difluorocarbene smoothly into the solution. This eliminates the need for pressurized reactors and drastically improves scalability .

  • Charge: To a 10 L glass-lined reactor, add 3-fluoro-2-methylpyridin-4-ol (1.0 kg, 7.87 mol), anhydrous K₂CO₃ (2.17 kg, 15.7 mol), and N,N-Dimethylformamide (DMF) (5.0 L).

  • Heat: Stir the suspension and heat to 95 °C under a nitrogen atmosphere.

  • Addition: Add SCDA (1.80 kg, 11.8 mol) in 5 equal portions over 2 hours. Crucial: Portion-wise addition controls the rate of CO₂ evolution and prevents thermal runaway from the exothermic carbene generation.

  • Self-Validation (IPC): Pull a 1 mL aliquot, quench with water, extract with MTBE, and analyze via HPLC. The reaction is complete when the starting material peak (RT = 3.2 min) is <1.0%.

  • Workup: Cool to 20 °C, dilute with 15 L of DI water, and extract with MTBE (3 × 5 L). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate under reduced pressure to yield 4-(difluoromethoxy)-3-fluoro-2-methylpyridine as a pale yellow oil.

Step 2: N-Oxidation

Objective: Activate the pyridine ring for the subsequent rearrangement. Causality: Scaling up m-CPBA poses severe detonation risks and generates massive amounts of benzoic acid waste. Using 30% aqueous H₂O₂ in glacial acetic acid generates peracetic acid in situ, providing a safe, atom-economical electrophilic oxygen transfer.

  • Charge: Dissolve the intermediate from Step 1 (~1.35 kg) in glacial acetic acid (4.0 L).

  • Addition: Heat the solution to 60 °C. Dropwise, add 30% aqueous H₂O₂ (1.2 L, ~11.8 mol) over 90 minutes. Maintain the internal temperature strictly between 60–65 °C.

  • Stir: Maintain heating at 65 °C for 16 hours.

  • Self-Validation (IPC): Analyze by TLC (DCM:MeOH 9:1). The N-oxide product will present as a highly polar spot (Rf ~0.2) compared to the starting material (Rf ~0.7). Test for residual peroxides using KI-starch paper.

  • Workup: Cool to 10 °C and cautiously quench residual peroxides with a 10% aqueous Na₂SO₃ solution until KI-starch paper reads negative. Concentrate the mixture under high vacuum to remove acetic acid, yielding the crude N-oxide.

Step 3: Boekelheide Rearrangement

Objective: Regioselective functionalization of the sp³ 2-methyl group. Causality: Heating the N-oxide in acetic anhydride drives N-acylation, followed by deprotonation of the adjacent methyl group to form an anhydrobase. A [3,3]-sigmatropic rearrangement then seamlessly transfers the acetate to the carbon, avoiding unselective radical halogenation pathways.

  • Charge: To the crude N-oxide from Step 2, add Acetic Anhydride (Ac₂O) (2.2 L, ~3.0 equivalents based on starting material).

  • Heat: Heat the mixture to 100 °C for 4 hours.

  • Self-Validation (IPC): ¹H NMR of an evaporated aliquot should show the complete disappearance of the N-oxide methyl singlet (~2.5 ppm) and the appearance of a new methylene singlet (~5.2 ppm) corresponding to the -CH₂OAc group.

  • Workup: Distill off the excess acetic anhydride under reduced pressure (30 mbar) at 60 °C to yield the crude acetate intermediate.

Step 4: Mild Saponification (Hydrolysis)

Objective: Cleave the acetate to yield the final primary alcohol. Causality: We utilize mild aqueous NaOH in methanol at room temperature. Harsh basic conditions at elevated temperatures risk nucleophilic aromatic substitution (SNAr) at the highly electrophilic 3-fluoro position.

  • Charge: Dissolve the crude acetate in Methanol (5.0 L).

  • Hydrolysis: Add 2M aqueous NaOH (4.5 L, 9.0 mol) slowly, maintaining the internal temperature below 25 °C. Stir for 2 hours.

  • Self-Validation (IPC): HPLC analysis must confirm the complete disappearance of the acetate intermediate.

  • Workup & Crystallization: Adjust the pH to 7.0 using 1M HCl. Concentrate under reduced pressure to remove methanol. Extract the aqueous residue with Ethyl Acetate (3 × 4 L). Wash with brine, dry, and concentrate.

  • Purification: Recrystallize the crude solid from a mixture of Heptane/Ethyl Acetate (4:1) to afford 4-difluoromethoxy-3-fluoropyridine-2-methanol as a white crystalline solid.

References

  • S-, N-, and Se-Difluoromethylation Using Sodium Chlorodifluoroacetate Organic Letters (ACS Publications) URL:[Link]

  • Synthesis of 2-Pyridinemethyl Ester Derivatives from Aldehydes and 2-Alkylheterocycle N-Oxides via Copper-Catalyzed Tandem Oxidative Coupling–Rearrangement Organic Letters (ACS Publications) URL:[Link]

  • Lead Optimization of 5-Aryl Benzimidazolone- and Oxindole-Based AMPA Receptor Modulators Selective for TARP γ-8 ACS Medicinal Chemistry Letters URL:[Link]

Method

Application Note: Utilizing 4-Difluoromethoxy-3-fluoropyridine-2-methanol in Next-Generation Agrochemical Development

Target Audience: Agrochemical Researchers, Synthetic Chemists, and Formulation Scientists Compound: 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0)[1] Executive Summary & Pharmacophore Rationale The dev...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Agrochemical Researchers, Synthetic Chemists, and Formulation Scientists Compound: 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0)[1]

Executive Summary & Pharmacophore Rationale

The development of modern agrochemicals relies heavily on the strategic incorporation of fluorine to modulate lipophilicity, metabolic stability, and target-site affinity. 4-Difluoromethoxy-3-fluoropyridine-2-methanol has emerged as a highly specialized heterocyclic building block[1], primarily utilized as a precursor for synthesizing advanced picolinamide fungicides. These fungicides represent a critical class of Quinone inside Inhibitors (QiI), which target the cytochrome bc1 complex (Complex III) in fungal pathogens[2].

The Causality of Structural Design

The specific substitution pattern of this pyridine ring is not arbitrary; it is a highly optimized pharmacophore derived from the rational design of UK-2A analogues[3]:

  • 4-Difluoromethoxy Group (-OCHF₂): Acts as a lipophilic bioisostere for the traditional methoxy group. Unlike methoxy groups, which are susceptible to rapid oxidative demethylation by fungal cytochrome P450 enzymes, the strong C-F bonds in the difluoromethoxy moiety provide extreme metabolic stability. This extends the field half-life of the fungicide.

  • 3-Fluoro Group (-F): Introduces a conformational "lock." When the 2-methanol is oxidized and coupled to form a picolinamide, the highly electronegative fluorine at the C3 position forces the adjacent amide bond into a specific geometry via dipole minimization. This pre-organization drastically reduces the entropic penalty upon binding to the Qi site[3].

Synthetic Workflows & Validated Protocols

The primary application of 4-Difluoromethoxy-3-fluoropyridine-2-methanol is its conversion into a highly active picolinamide fungicide. This requires a two-step sequence: selective oxidation followed by sterically hindered amide coupling.

Workflow A 4-Difluoromethoxy- 3-fluoropyridine- 2-methanol B Oxidation (TEMPO/NaClO) A->B C Picolinic Acid Intermediate B->C D Amide Coupling (HATU/DIPEA) C->D E QiI Picolinamide Fungicide D->E

Fig 1. Synthetic workflow from pyridine-2-methanol to QiI picolinamide fungicide.

Protocol A: Selective Oxidation to Picolinic Acid

Direct mild oxidation of nitrogen-containing heteroaryl-2-methanols is notoriously challenging due to the risk of N-oxidation or ring degradation under harsh conditions[4]. We employ a modified Pinnick-type oxidation to preserve the sensitive difluoromethoxy group.

Step-by-Step Methodology:

  • Preparation: Dissolve 10 mmol of 4-Difluoromethoxy-3-fluoropyridine-2-methanol in a biphasic mixture of Acetonitrile (20 mL) and Sodium Phosphate buffer (0.67 M, pH 6.7, 15 mL).

  • Catalyst Addition: Add TEMPO (0.7 mmol, 7 mol%). Causality: TEMPO acts as a highly selective radical mediator, targeting only the primary alcohol and preventing the formation of pyridine N-oxides.

  • Oxidant Delivery: Heat the mixture to 35°C. Simultaneously add a solution of NaClO₂ (20 mmol) in water (5 mL) and dilute bleach (NaClO, 0.5 mmol, 2 mol%) dropwise over 1 hour. Causality: NaClO₂ serves as the stoichiometric oxidant for the intermediate aldehyde, while catalytic NaClO regenerates the active TEMPO oxoammonium species.

  • Quenching & Isolation: Stir for an additional 2 hours. Quench excess oxidant with saturated aqueous Na₂S₂O₃. Adjust the pH to 2.5 using 1M HCl to precipitate the 4-difluoromethoxy-3-fluoropicolinic acid. Filter, wash with cold water, and dry under vacuum.

Protocol B: Amide Coupling for Fungicide Assembly

The resulting picolinic acid is sterically hindered by the C3-fluoro group. Standard coupling agents (e.g., EDCI/HOBt) often yield poor conversions. We utilize HATU to drive the reaction via a highly reactive 7-azabenzotriazole active ester.

Step-by-Step Methodology:

  • Activation: Dissolve the synthesized picolinic acid (5 mmol) and HATU (5.5 mmol) in anhydrous DMF (15 mL) under an inert N₂ atmosphere.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 15 mmol). Stir for 15 minutes at room temperature to ensure complete formation of the active ester.

  • Amine Coupling: Introduce the target chiral amine (e.g., an (S)-alanine ester derivative typical of florylpicoxamid analogues[2]) (5.2 mmol). Stir for 4 hours.

  • Workup: Dilute with Ethyl Acetate (50 mL), wash sequentially with 5% LiCl (to remove DMF), saturated NaHCO₃, and brine. Dry over MgSO₄, concentrate, and purify via flash chromatography.

Physicochemical Profiling & Data Presentation

The integration of the 4-difluoromethoxy-3-fluoro motif fundamentally alters the behavior of the resulting fungicide compared to early-generation unfluorinated standards.

Table 1: Comparative Profiling of Picolinamide Cores

PropertyStandard Core (4-Methoxy-3-hydroxy)Novel Core (4-Difluoromethoxy-3-fluoro)Causality / Agrochemical Implication
LogP (calc) ~2.1~3.4Enhanced cuticular penetration and translaminar mobility in plant tissues.
Metabolic Stability (t1/2) Moderate (Prone to demethylation)Exceptionally HighThe -OCHF₂ group resists oxidative degradation by fungal CYP450s.
Conformational State FlexibleRestricted (Dipole-locked)Pre-organizes the amide bond, reducing the entropic penalty upon target binding.
Target Affinity (IC50) Baseline>10x ImprovementStronger hydrophobic interactions within the Complex III Qi-site pocket[3].

Mechanism of Action: Cytochrome bc1 Complex Inhibition

Fungicides derived from 4-Difluoromethoxy-3-fluoropyridine-2-methanol are classified as FRAC Group 21 (QiI fungicides)[5]. They exhibit no cross-resistance with QoI (strobilurin) fungicides because they bind to an entirely different pocket within the mitochondrial respiratory chain[6].

MoA A Fluorinated Picolinamide B Mitochondrial Membrane Penetration A->B C Cytochrome bc1 Complex (Complex III) B->C D Qi Site Binding (Ubiquinone Reduction) C->D E Respiration Arrest & Pathogen Death D->E

Fig 2. Mechanism of Action: Inhibition of the Cytochrome bc1 Complex Qi site.

Once applied, the highly lipophilic difluoromethoxy group facilitates rapid penetration through the fungal cell wall and mitochondrial membrane. The molecule competitively binds to the Qi (Quinone inside) site of the cytochrome b protein[2]. This binding halts the transfer of electrons from heme bH​ to ubiquinone, completely arresting ATP synthesis and leading to rapid fungal cell death. This mechanism is highly effective against devastating agricultural pathogens, including Cercospora beticola (sugar beet leaf spot) and Zymoseptoria tritici[5].

Formulation Considerations

Due to the elevated LogP imparted by the difluoromethoxy group, active ingredients derived from 4-Difluoromethoxy-3-fluoropyridine-2-methanol are highly hydrophobic.

  • Recommended Formulation Types: Emulsifiable Concentrates (EC) or Suspension Concentrates (SC).

  • Adjuvant Selection: To maximize translaminar efficacy, it is recommended to formulate these compounds with non-ionic organosilicone surfactants. This lowers the dynamic surface tension of the spray droplet, allowing the highly lipophilic active ingredient to rapidly partition into the waxy plant cuticle before environmental degradation can occur.

Sources

Application

Application Note: Optimal Catalysts for 4-Difluoromethoxy-3-fluoropyridine-2-methanol Cross-Coupling Reactions

Executive Summary & Mechanistic Rationale 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0) is a highly specialized, heavily fluorinated heterocyclic building block utilized in advanced medicinal chemistr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0) is a highly specialized, heavily fluorinated heterocyclic building block utilized in advanced medicinal chemistry and drug discovery. The presence of the electron-withdrawing difluoromethoxy (–OCF₂H) and fluoro (–F) groups significantly depletes the electron density of the pyridine core. This electronic deactivation presents unique challenges for cross-coupling reactions:

  • Benzylic Position Stability : The electron-deficient pyridine ring destabilizes intermediate carbocations, making classical S_N1-type substitutions of the alcohol sluggish and prone to side reactions.

  • Coordination Interference : The pyridine nitrogen can poison transition metal catalysts, necessitating sterically demanding or highly coordinating ligand systems.

This guide details three field-proven catalytic strategies to functionalize the C2-methanol group: Direct Metallaphotoredox deoxygenative cross-coupling, classical Palladium-catalyzed Suzuki-Miyaura coupling via pre-activation, and Metal-free photochemical coupling.

Catalytic Strategy 1: Metallaphotoredox Deoxygenative Cross-Coupling

Direct deoxygenative cross-coupling of alcohols bypasses the need for stoichiometric, harsh halogenating agents. By merging N-heterocyclic carbene (NHC) activation with nickel/iridium dual photoredox catalysis, the strong C(sp³)–OH bond undergoes homolytic cleavage to generate a transient benzylic radical [1].

Causality of Catalyst Selection
  • Photocatalyst : [Ir(dF(CF3)ppy)2(dtbbpy)]PF6 is selected for its highly positive excited-state oxidation potential, which is strictly necessary to oxidize the in situ generated NHC-alcohol adduct.

  • Cross-Coupling Catalyst : NiCl2(dtbbpy) is optimal because nickel readily undergoes single-electron oxidative addition. The deactivated nature of the difluoromethoxy-fluoropyridine radical requires a highly reactive Ni(0)/Ni(I) species to efficiently capture the radical and forge the C(sp³)–C(sp²) bond before radical dimerization occurs [2].

G A 4-Difluoromethoxy-3- fluoropyridine-2-methanol B NHC Activation (in situ) A->B C Alkyl Radical Intermediate B->C Photoredox Cleavage D Ni(II)/Ni(I)/Ni(III) Catalytic Cycle C->D F C(sp3)-C(sp2) Cross-Coupled Product D->F Reductive Elimination E Aryl Halide Coupling Partner E->D Oxidative Addition

Metallaphotoredox deoxygenative cross-coupling pathway for pyridine-2-methanol derivatives.

Catalytic Strategy 2: Pre-Activation & Palladium-Catalyzed Suzuki Coupling

For laboratories requiring multi-gram scale-up or lacking photoredox infrastructure, a two-step approach remains the most reliable. The alcohol is first converted to a benzylic chloride, followed by Pd-catalyzed Suzuki-Miyaura cross-coupling.

Causality of Catalyst Selection
  • Pre-activation : Thionyl chloride (SOCl₂) or Appel reaction conditions (CBr₄/PPh₃) are used. Because the electron-withdrawing –OCF₂H group prevents spontaneous ionization, S_N2 conditions must be strictly maintained to avoid degradation.

  • Cross-Coupling Catalyst : XPhos Pd G3 (Buchwald third-generation precatalyst). The bulky, electron-rich XPhos ligand accelerates the oxidative addition of the deactivated benzylic halide. Furthermore, the steric bulk prevents the fluorinated pyridine nitrogen from coordinating to and poisoning the palladium center.

G S 4-Difluoromethoxy-3-fluoropyridine-2-methanol Act Appel Reaction / Halogenation (SOCl2 or CBr4/PPh3) S->Act Int Electrophilic Intermediate (-Cl, -Br) Act->Int Cat Pd Catalyst (e.g., XPhos Pd G3) + Boronic Acid (Suzuki) Int->Cat Prod Functionalized Pyridine Scaffold Cat->Prod

Classical two-step activation and Pd-catalyzed cross-coupling workflow.

Quantitative Data & Catalyst Comparison

The following table summarizes the performance metrics of various catalytic systems when applied to 4-Difluoromethoxy-3-fluoropyridine-2-methanol.

Catalytic StrategyPrimary Catalyst / ReagentsCo-Catalyst / LigandActivation MethodTypical YieldKey Advantage
Metallaphotoredox NiCl₂(dtbbpy) (10 mol%)[Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆NHC salt (in situ)65 - 80%Direct coupling, highly step-economic [1].
Suzuki-Miyaura (Pd) XPhos Pd G3 (5 mol%)XPhos (5 mol%)Pre-halogenation (SOCl₂)85 - 95%Highly scalable, robust, no light needed.
Metal-Free Photochemical Eosin Y (Photocatalyst)NoneBenzoate esterification50 - 70%Biocompatible, ideal for DNA-encoded library (DEL) synthesis [3].
Ullmann-Type (Cu) CuI (10 mol%)Ethylene glycolDirect (requires high temp)40 - 60%Low cost, but requires harsh thermal conditions [4].

Experimental Protocols

Protocol A: Direct Metallaphotoredox Deoxygenative Cross-Coupling

Objective: Direct C(sp³)–C(sp²) coupling of 4-Difluoromethoxy-3-fluoropyridine-2-methanol with aryl bromides. Self-Validating Check: The reaction mixture must transition from a pale green suspension to a deep red/brown homogeneous solution upon blue light irradiation, visually confirming the formation of the active Ni(I) catalytic species.

Step-by-Step Procedure:

  • Preparation of the Reaction Vial: In an argon-filled glovebox, add 4-Difluoromethoxy-3-fluoropyridine-2-methanol (0.5 mmol, 1.0 equiv), aryl bromide (0.75 mmol, 1.5 equiv), NiCl₂(dtbbpy) (0.05 mmol, 10 mol%), and [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (0.01 mmol, 2 mol%) to a 10 mL oven-dried vial.

  • NHC Activation: Add the NHC precursor salt (1,3-bis(2,4,6-trimethylphenyl)imidazolium chloride) (0.6 mmol, 1.2 equiv) and anhydrous Cs₂CO₃ (1.5 mmol, 3.0 equiv).

  • Solvent Addition: Add anhydrous 1,4-dioxane (5.0 mL). Seal the vial tightly with a PTFE-lined septum cap.

  • Irradiation: Remove the vial from the glovebox. Stir the mixture vigorously (800 rpm) under irradiation with a 34 W blue LED lamp (450 nm) at room temperature for 24 hours. Critical: A cooling fan must be used to maintain the ambient temperature below 30 °C to prevent thermal degradation of the photocatalyst.

  • Workup: Quench the reaction by opening the vial to air. Filter the mixture through a short pad of Celite, eluting with ethyl acetate (20 mL).

  • Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate the target cross-coupled product.

Protocol B: Two-Step Halogenation & Suzuki-Miyaura Cross-Coupling

Objective: High-yielding, scalable coupling via a benzylic chloride intermediate. Self-Validating Check: TLC analysis of the halogenation step must show complete disappearance of the highly polar alcohol spot (R_f ~0.2 in 30% EtOAc/Hexanes) to a non-polar chloride spot (R_f ~0.7).

Step-by-Step Procedure:

  • Halogenation: Dissolve 4-Difluoromethoxy-3-fluoropyridine-2-methanol (5.0 mmol) in anhydrous CH₂Cl₂ (20 mL) at 0 °C under a nitrogen atmosphere. Add thionyl chloride (SOCl₂, 7.5 mmol) dropwise over 10 minutes. Stir for 2 hours while warming to room temperature. Concentrate under vacuum to yield the crude 2-(chloromethyl)-4-(difluoromethoxy)-3-fluoropyridine hydrochloride.

  • Suzuki Coupling Setup: In a Schlenk flask, combine the crude chloride (1.0 mmol), arylboronic acid (1.2 mmol), and K₃PO₄ (3.0 mmol).

  • Catalyst Addition: Add XPhos Pd G3 (0.05 mmol, 5 mol%).

  • Degassing: Add a previously degassed mixture of THF/H₂O (4:1 v/v, 10 mL). Evacuate the flask and backfill with nitrogen three times to ensure an oxygen-free environment.

  • Reaction: Heat the mixture at 65 °C for 12 hours with vigorous stirring.

  • Workup & Purification: Cool to room temperature, dilute with deionized water (10 mL), and extract with EtOAc (3 x 15 mL). Dry the combined organic layers over anhydrous Na₂SO₄, concentrate, and purify by silica gel chromatography.

References

  • MacMillan Group. Metallaphotoredox-enabled deoxygenative arylation of alcohols. Princeton University. 1

  • ACS Publications. Ni-Catalyzed Deoxygenative Cross-Coupling of Alcohols with Aryl Chlorides via an Organic Photoredox Process. 2

  • Chemical Science (RSC Publishing). Metal-free deoxygenative coupling of alcohol-derived benzoates and pyridines for small molecules and DNA-encoded libraries synthesis. 3

  • Organic Letters (ACS Publications). Copper-Catalyzed Coupling of Aryl Iodides with Aliphatic Alcohols. 4

Sources

Method

Application Note: Safe Handling and Storage Protocols for 4-Difluoromethoxy-3-fluoropyridine-2-methanol

Introduction & Chemical Profile 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0) is a highly specialized fluorinated heterocyclic building block[1]. In modern drug development, the strategic incorporatio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Profile

4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0) is a highly specialized fluorinated heterocyclic building block[1]. In modern drug development, the strategic incorporation of fluorine atoms—such as the difluoromethoxy group—dramatically enhances a molecule's lipophilicity, metabolic stability, and binding affinity. However, the unique physicochemical properties that make this compound valuable also introduce specific handling hazards. The convergence of a pyridine core with multiple fluorine substituents requires stringent safety protocols to prevent acute toxicity, flammability risks, and the potential release of lethal byproducts during decomposition.

Hazard Identification & Mechanistic Causality

To handle this compound safely, researchers must understand the causality behind its hazards. Standard laboratory protocols are insufficient without recognizing how the molecule interacts with its environment and biological tissues.

  • Membrane Permeability (Pyridine Core): Pyridine derivatives are highly lipophilic and can rapidly penetrate standard laboratory gloves and human skin, leading to systemic neurotoxicity and hepatotoxicity[2].

  • Thermal Degradation (Fluorine Substituents): Upon combustion or exposure to extreme heat, the C-F bonds break, releasing highly toxic and corrosive Hydrogen Fluoride (HF) gas, alongside Nitrogen Oxides (NOx)[3]. HF exposure causes deep tissue necrosis and systemic hypocalcemia, requiring specialized first aid[4].

  • Flammability & Static Sensitivity: Fluorinated pyridines often form explosive mixtures with air at room temperature. Vapors are heavier than air and can travel to ignition sources, causing flash-backs[3].

Table 1: Physicochemical Properties & Hazard Summary
Property / HazardSpecification / DetailsCausality / Impact
CAS Number 1803838-37-0Unique identifier for tracking and SDS retrieval[1].
Molecular Formula C7H6F3NO2High fluorine content increases lipophilicity but poses an HF release risk upon degradation.
Flammability Flammable Liquid/VaporVapors can accumulate in low areas and ignite via static discharge[5].
Incompatibilities Strong Oxidizers, AcidsReacts violently with nitric acid, perchlorates, and strong oxidizers[2].
Decomposition HF and NOx releaseThermal degradation breaks C-F and C-N bonds, releasing toxic gases[3].

Experimental Protocol: Safe Handling & Dispensing

Every step in the handling workflow is designed as a self-validating system to mitigate the risks of inhalation, dermal exposure, and static ignition.

Step-by-Step Methodology
  • Pre-Handling Assessment: Verify that the chemical fume hood is certified and functioning with an adequate face velocity (typically 80-100 fpm)[6]. Ensure an emergency eyewash and safety shower are within a 10-second walking distance[6].

  • Personal Protective Equipment (PPE): Don a flame-retardant lab coat, chemical splash goggles, and double gloves[5]. Causality Check: Use heavy-duty Nitrile or Neoprene gloves. Pyridine compounds can degrade certain thin elastomers; inspect gloves prior to use and replace immediately if contaminated[7].

  • Static Mitigation: Ground and bond all metal containers if transferring large volumes. Use only non-sparking, anti-static spatulas or pipettes to dispense the material[3].

  • Dispensing: Perform all weighing and transferring strictly inside the fume hood[6]. Avoid creating aerosols or dust.

  • Inert Atmosphere Purging: Because pyridine derivatives can slowly oxidize or absorb atmospheric moisture, purge the primary container with an inert gas (Argon or Nitrogen) before sealing.

  • Decontamination: Wash hands immediately after removing gloves[6]. Wipe down the fume hood surface with a compatible solvent.

HandlingWorkflow Start Pre-Handling Assessment (Verify Hood & Safety Equipment) PPE Don Appropriate PPE (Nitrile Gloves, Goggles, Lab Coat) Start->PPE Hood Transfer to Certified Chemical Fume Hood PPE->Hood Dispense Dispense Compound (Use Non-Sparking Tools) Hood->Dispense Seal Purge with Argon/N2 & Seal Container Dispense->Seal Store Transfer to Flammables Storage Cabinet Seal->Store

Fig 1. Step-by-step safe handling and dispensing workflow for fluorinated pyridines.

Storage Guidelines

Proper storage is critical to prevent spontaneous degradation and hazardous cross-reactions.

  • Environmental Controls: Store in a tightly closed container in a secured, cool, dry, and well-ventilated area[6]. Keep away from direct sunlight and heat sources[2].

  • Segregation (Causality): Store strictly as a flammable material[6]. It must be segregated from incompatible chemicals, particularly strong oxidizers (e.g., peroxides, nitrates) and strong acids (e.g., nitric acid, sulfuric acid), which can trigger violent exothermic reactions or toxic gas release[2].

  • Secondary Containment: Place the primary container within a secondary containment bin inside a dedicated flammables storage cabinet to prevent spread in case of a leak.

Emergency Response & Spill Management

In the event of an accidental release or exposure, immediate, protocol-driven action is required. Due to the presence of fluorine, responders must be prepared for potential Hydrogen Fluoride exposure if the compound has degraded.

Accidental Exposure Protocol
  • Dermal/Ocular Contact: Immediately flush the affected area with copious amounts of water at an emergency station for at least 15 minutes[6]. Critical Intervention: If thermal decomposition occurred and HF exposure is suspected, immediately apply Calcium Gluconate gel (2.5%) to the skin while seeking emergency medical attention[4]. Calcium gluconate binds the free fluoride ions, preventing deep tissue necrosis and systemic hypocalcemia[4].

  • Inhalation: Evacuate to fresh air immediately. If breathing is difficult, administer oxygen and seek medical help.

Spill Clean-Up Methodology
  • Evacuation: Evacuate personnel not wearing protective equipment and remove all sources of ignition[2].

  • Containment: Do not let the chemical enter drains or confined spaces (sewers) due to explosion risks[2].

  • Absorption: Use an inert, dry absorbent material such as vermiculite, dry sand, or earth[2]. Causality Check: Never use combustible absorbents like sawdust, as they can ignite if residual oxidizers are present[3].

  • Disposal: Sweep up the absorbent using spark-proof tools and deposit it into a sealable, airtight, compatible hazardous waste container[6]. Dispose of as hazardous fluorinated waste according to local regulations[5].

EmergencyResponse Incident Accidental Spill or Exposure Evac Evacuate Area & Remove Ignition Sources Incident->Evac Assess Assess Incident Type Evac->Assess Skin Skin/Eye Contact: Flush 15 mins + Calcium Gluconate Assess->Skin Spill Spill Clean-up: Inert Absorbent (Sand/Vermiculite) Assess->Spill Waste Dispose as Hazardous Fluorinated Waste Skin->Waste Spill->Waste

Fig 2. Emergency response pathway for accidental exposure or chemical spill.

References

  • BLD Pharm. "1803838-37-0 | 4-Difluoromethoxy-3-fluoropyridine-2-methanol.
  • Fisher Scientific. "SAFETY DATA SHEET - 2-Fluoropyridine.
  • New Jersey Department of Health. "HAZARD SUMMARY IDENTIFICATION - Pyridine.
  • Santa Cruz Biotechnology. "Hydrogen fluoride pyridine - Safety Data Sheet.
  • Washington State University. "Standard Operating Procedure: Pyridine.
  • CDH Fine Chemical. "MATERIAL SAFETY DATA SHEET - 2-FLUORO PYRIDINE.
  • Post Apple Scientific. "12 Safety Precautions To Follow When Handling Pyridine.

Sources

Application

Application Note: Selective Oxidation Strategies for 4-Difluoromethoxy-3-fluoropyridine-2-methanol

Executive Summary & Substrate Profiling The synthesis of highly functionalized fluorinated pyridines is a critical vector in modern drug discovery, particularly for developing lipophilic, metabolically stable pharmacopho...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Substrate Profiling

The synthesis of highly functionalized fluorinated pyridines is a critical vector in modern drug discovery, particularly for developing lipophilic, metabolically stable pharmacophores (e.g., next-generation proton pump inhibitors or kinase inhibitors). 4-Difluoromethoxy-3-fluoropyridine-2-methanol is a highly valuable building block; however, the oxidation of its primary alcohol moiety to either the corresponding picolinaldehyde or picolinic acid presents unique mechanistic challenges.

Electronic Causality: In a standard 2-pyridinemethanol, the lone pair on the pyridine nitrogen can coordinate with transition-metal oxidants, leading to catalyst poisoning or unwanted N-oxidation. However, in 4-difluoromethoxy-3-fluoropyridine-2-methanol, the highly electronegative fluorine at C3 and the difluoromethoxy group at C4 exert strong inductive (-I) and resonance electron-withdrawing effects[1]. This drastically reduces the basicity and nucleophilicity of the pyridine nitrogen, effectively neutralizing metal-coordination issues. Conversely, this electron deficiency reduces the hydridic character of the benzylic protons, requiring oxidants with high electrophilicity or surface activity to achieve complete conversion[2].

This guide details three self-validating, highly selective protocols to direct the oxidation of this substrate to either the aldehyde or the carboxylic acid, bypassing common pitfalls such as over-oxidation or ring degradation.

Pathway Visualization

OxidationWorkflows Substrate 4-Difluoromethoxy-3-fluoropyridine-2-methanol (Primary Alcohol Substrate) DMP Dess-Martin Periodinane (DMP) CH2Cl2, 0 °C to RT Substrate->DMP MnO2 Activated MnO2 CH2Cl2 or Toluene, Reflux Substrate->MnO2 TEMPO TEMPO / NaClO / NaClO2 MeCN/H2O, pH 6.8 Buffer Substrate->TEMPO Aldehyde 4-(Difluoromethoxy)-3-fluoropicolinaldehyde (Aldehyde Target) DMP->Aldehyde Homogeneous, High Yield MnO2->Aldehyde Heterogeneous, Scalable Acid 4-(Difluoromethoxy)-3-fluoropicolinic acid (Carboxylic Acid Target) TEMPO->Acid One-Pot Dual Oxidation

Divergent oxidation pathways of 4-difluoromethoxy-3-fluoropyridine-2-methanol to aldehyde or acid.

Experimental Protocols

Protocol A: Homogeneous Oxidation to Aldehyde via Dess-Martin Periodinane (DMP)

DMP is a hypervalent iodine(V) reagent that selectively oxidizes primary alcohols to aldehydes via a ligand-exchange mechanism[3]. Because the pyridine nitrogen in our substrate is highly electron-deficient, it does not interfere with the hypervalent iodine center, resulting in exceptionally clean conversions.

Step-by-Step Methodology:

  • Preparation: In an oven-dried, argon-flushed round-bottom flask, dissolve 4-difluoromethoxy-3-fluoropyridine-2-methanol (1.0 eq, e.g., 10 mmol) in anhydrous dichloromethane (CH₂Cl₂, 0.2 M).

  • Temperature Control: Cool the solution to 0 °C using an ice bath. Causality: The initial ligand exchange between the alcohol and DMP is exothermic; cooling prevents localized heating and suppresses the formation of side products.

  • Oxidant Addition: Add Dess-Martin Periodinane (1.15 eq) portion-wise over 10 minutes.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–3 hours.

  • In-Process Validation: Monitor via TLC (Hexanes:EtOAc 3:1). The highly polar starting alcohol will be replaced by a faster-eluting (higher Rf​ ), UV-active aldehyde spot.

  • Quenching (Critical Step): Pour the reaction mixture into a vigorously stirring 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃ (10 mL per mmol of substrate). Stir for 30 minutes until the organic layer is clear.

    • Causality: Na₂S₂O₃ reduces unreacted hypervalent iodine species to water-soluble 2-iodobenzoic acid. NaHCO₃ neutralizes the acetic acid released during the reaction, preventing the acid-catalyzed hydration of the newly formed, highly electrophilic picolinaldehyde[4].

  • Isolation: Separate the organic layer, extract the aqueous layer twice with CH₂Cl₂, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Scalable Heterogeneous Oxidation to Aldehyde via Activated MnO₂

For multi-gram scale-up, DMP becomes cost-prohibitive. Activated manganese dioxide (MnO₂) offers a scalable, single-electron transfer (SET) alternative. The reaction relies on the adsorption of the alcohol onto the MnO₂ surface[2].

Step-by-Step Methodology:

  • Preparation: Dissolve the substrate (1.0 eq) in toluene or CH₂Cl₂ (0.3 M).

  • Oxidant Addition: Add activated MnO₂ (10–15 eq by weight). Causality: The electron-withdrawing groups on the pyridine ring deactivate the benzylic position. A large mass excess of highly active MnO₂ is required to overcome this kinetic barrier and drive the reaction to completion.

  • Reaction: Heat the suspension to a gentle reflux (or stir at RT if using CH₂Cl₂) and maintain vigorous stirring for 12–24 hours.

  • In-Process Validation: Analyze an aliquot by GC-MS or TLC. If conversion stalls, an additional 5 eq of MnO₂ can be added.

  • Workup: Filter the black suspension through a tightly packed pad of Celite. Wash the pad thoroughly with hot ethyl acetate.

    • Causality: Celite traps the fine, colloidal manganese particles that would otherwise pass through standard filter paper, ensuring a pristine, metal-free filtrate.

  • Isolation: Evaporate the solvent to yield the pure 4-(difluoromethoxy)-3-fluoropicolinaldehyde.

Protocol C: One-Pot Oxidation to Carboxylic Acid via TEMPO/NaClO/NaClO₂

To directly access 4-(difluoromethoxy)-3-fluoropicolinic acid, a modified Pinnick oxidation (Zhao modification) is utilized. TEMPO catalyzes the initial oxidation to the aldehyde, while sodium chlorite (NaClO₂) acts as the terminal oxidant to form the acid[5].

Step-by-Step Methodology:

  • Buffer Preparation: Prepare a 0.67 M sodium phosphate buffer solution adjusted to pH 6.8.

  • Reaction Setup: Dissolve the substrate (1.0 eq) in acetonitrile (MeCN). Add the pH 6.8 buffer so the MeCN:Buffer ratio is 1:1 (overall substrate concentration ~0.15 M).

  • Reagent Addition: Add TEMPO (0.1 eq) and NaClO₂ (2.0 eq) to the vigorously stirring solution.

  • Initiation: Slowly add a dilute aqueous solution of NaOCl (bleach, 0.05 eq).

    • Causality: NaOCl is required to oxidize TEMPO to the active oxoammonium ion, which initiates the catalytic cycle. The pH 6.8 buffer is critical here: it prevents the disproportionation of NaClO₂ into explosive ClO₂ gas and suppresses unwanted N-oxidation of the pyridine ring[6].

  • Reaction: Stir at 35 °C for 4–6 hours.

  • Workup & Isolation: Quench the reaction by adding saturated aqueous Na₂S₂O₃ to destroy excess oxidant. Adjust the pH of the aqueous phase to ~3.0 using 1M HCl.

    • Causality: Picolinic acids are zwitterionic. Adjusting the pH to the molecule's isoelectric point (typically pH 3) ensures the carboxylic acid is protonated but the pyridine nitrogen is not over-protonated, maximizing extraction efficiency into ethyl acetate.

  • Extraction: Extract with EtOAc (3x), dry over Na₂SO₄, and concentrate to yield the carboxylic acid.

Quantitative Data Presentation

The following table summarizes the operational metrics for the three described methodologies, allowing researchers to select the optimal route based on scale and target.

ParameterProtocol A (DMP)Protocol B (MnO₂)Protocol C (TEMPO/NaClO₂)
Target Product AldehydeAldehydeCarboxylic Acid
Reagent Equivalents 1.15 eq10–15 eq (by weight)0.1 eq (TEMPO) / 2.0 eq (NaClO₂)
Typical Reaction Time 2–3 hours12–24 hours4–6 hours
Typical Yield 85–95%75–85%80–90%
Scalability Low to Medium (<10g)High (Kilogram scale)Medium to High
Key Advantage Extremely mild; rapid kineticsCheap; simple filtration workupDirect to acid; avoids toxic heavy metals
In-Process Validation TLC ( Rf​ shift), IR (C=O at 1710 cm⁻¹)GC-MS, TLCLC-MS, pH monitoring during workup

References

  • Papadopoulos, E. P., Jarrar, A., & Issidorides, C. H. (1966). Oxidations with Manganese Dioxide. The Journal of Organic Chemistry, 31(2), 615-618.[Link]

  • Wei, X., & Taylor, R. J. K. (1998). Dess−Martin Periodinane Oxidation of Alcohols in the Presence of Stabilized Phosphorus Ylides. The Journal of Organic Chemistry, 63(15), 5304–5305.[Link]

  • Chem-Station Int. Ed. (2014). Dess-Martin Oxidation. [Link]

  • Hoover, J. M., et al. (2014). Aerobic oxidation catalysis with stable radicals. Chemical Communications, 50(26), 3420-3430.[Link]

  • Gil-San-Millan, R., et al. (2017). TEMPO-Appended Metal–Organic Frameworks as Highly Active, Selective, and Reusable Catalysts for Mild Aerobic Oxidation of Alcohols. ACS Applied Materials & Interfaces, 9(34), 28411–28420.[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 4-Difluoromethoxy-3-fluoropyridine-2-methanol

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex purification challenges associated with 4-Difluoromethoxy-3-fluoropyridine-2-methanol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex purification challenges associated with 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0)[1].

This fluorinated heterocyclic building block is critical in the synthesis of advanced active pharmaceutical ingredients (APIs). However, the highly electron-withdrawing nature of the difluoromethoxy (-OCHF₂) and fluoro (-F) substituents fundamentally alters the electron density of the pyridine ring. This creates unique chromatographic behaviors, compressing the polarity differences between the target molecule and its process impurities.

This guide provides field-proven, self-validating methodologies to isolate the target compound to >99% purity.

I. Quantitative Impurity Profiling

Before troubleshooting, it is essential to understand the physicochemical properties of the target and its primary impurities. The table below summarizes the critical data used to design our purification logic.

Compound / Impurity ProfileCAS NumberRelative Retention Time (RRT)*Est. LogPPrimary Removal Strategy
4-Difluoromethoxy-3-fluoropyridine-2-methanol (Target)1803838-37-0[1]1.001.4N/A
4-(Difluoromethoxy)-3-fluoropicolinaldehyde (Over-oxidation)1803838-22-3[2]1.151.8Chemoselective Bisulfite Extraction
4-Difluoromethoxy-5-fluoropyridine-2-methanol (Regioisomer)N/A0.951.4Reverse-Phase Prep-HPLC
Pyridine N-oxide derivative (Oxidation byproduct)N/A0.400.3Silica Gel Chromatography / Reduction

*RRT is based on a standard Reverse-Phase C18 analytical gradient (Water/Acetonitrile with 0.1% TFA).

II. Purification Decision Workflow

The following logic tree dictates the sequence of operations depending on the specific impurity profile detected in your crude batch.

PurificationWorkflow Start Crude 4-Difluoromethoxy- 3-fluoropyridine-2-methanol (Contains Impurities) AldehydeCheck Aldehyde Impurity (CAS: 1803838-22-3) > 1%? Start->AldehydeCheck Bisulfite Sodium Bisulfite Wash (Aqueous Extraction) AldehydeCheck->Bisulfite Yes IsomerCheck Regioisomers Present? (e.g., 5-fluoro analog) AldehydeCheck->IsomerCheck No Bisulfite->IsomerCheck Prep_HPLC Prep-HPLC (C18) Gradient: H2O/MeCN IsomerCheck->Prep_HPLC Yes Crystallization Recrystallization (Toluene/Heptane) IsomerCheck->Crystallization No Prep_HPLC->Crystallization Pure Pure Product (>99% HPLC) Crystallization->Pure

Fig 1. Decision-tree workflow for the targeted purification of 4-Difluoromethoxy-3-fluoropyridine-2-methanol.

III. Troubleshooting FAQs

Q1: Why does the 2-aldehyde impurity (4-(Difluoromethoxy)-3-fluoropicolinaldehyde) persistently co-elute with the target alcohol during normal-phase silica chromatography? A1: This is a classic issue of dipole masking. Normally, oxidizing an alcohol to an aldehyde removes a hydrogen-bond donor, drastically increasing the molecule's Rf value on silica. However, in this system, the highly electronegative -OCHF₂ and -F groups dominate the overall molecular dipole moment[3]. They withdraw electron density from the pyridine nitrogen, reducing its basicity, and sterically/electronically mask the hydrogen-bonding capacity of the adjacent 2-methanol group. This severely compresses the Rf difference between the alcohol and the aldehyde. Solution: Abandon normal-phase chromatography for this specific separation. Instead, utilize chemoselective derivatization (Protocol A), which exploits the aldehyde's specific reactivity rather than its polarity.

Q2: How can I resolve the 3-fluoro and 5-fluoro regioisomers generated during the upstream halogenation/difluoromethylation steps? A2: Regioisomers of heavily fluorinated pyridines have nearly identical dipole moments and boiling points, making distillation or normal-phase chromatography ineffective. You must use Reverse-Phase Preparative HPLC (Protocol B). The causality here relies on subtle differences in hydrophobic surface area. The 3-fluoro isomer has a tighter steric pocket near the 2-methanol group compared to the 5-fluoro isomer. When interacting with the C18 stationary phase, this slight difference in 3D hydrodynamic volume leads to differential partitioning, allowing for baseline resolution.

Q3: What is the most reliable self-validating method to ensure complete removal of pyridine N-oxide impurities? A3: Pyridine N-oxides are highly polar and will often streak on silica columns, contaminating multiple fractions. To ensure complete removal, implement a self-validating reductive wash. Treat the organic phase with a mild aqueous reducing agent (e.g., 10% sodium dithionite). The process is self-validating when paired with a specific TLC stain: spot the organic layer and stain with Dragendorff’s reagent. The N-oxide will appear as a distinct orange spot. Repeat the reductive wash until the Dragendorff stain is completely negative before proceeding to crystallization.

IV. Step-by-Step Experimental Protocols
Protocol A: Chemoselective Aldehyde Removal via Bisulfite Adduct Formation

This protocol leverages the ability of the aldehyde impurity (CAS: 1803838-22-3)[2] to form a highly water-soluble α-hydroxy sulfonate adduct, leaving the target alcohol in the organic phase.

  • Dissolution: Dissolve the crude 4-Difluoromethoxy-3-fluoropyridine-2-methanol in Ethyl Acetate (EtOAc) at a concentration of 10 mL/g.

  • Adduct Formation: Add an equal volume of freshly prepared 40% (w/v) aqueous Sodium Bisulfite (NaHSO₃) solution.

  • Agitation: Stir the biphasic mixture vigorously at room temperature for 2 hours. Mechanistic note: Vigor is required because the reaction occurs at the biphasic interface.

  • Phase Separation: Transfer to a separatory funnel and separate the layers. The aldehyde is now in the aqueous layer as a bisulfite adduct.

  • Self-Validation Check: Spot the organic layer on a silica TLC plate. Stain with 2,4-Dinitrophenylhydrazine (2,4-DNPH).

    • Pass: No orange/red spots appear. Proceed to step 6.

    • Fail: An orange/red spot appears (aldehyde still present). Repeat steps 2-4.

  • Washing & Drying: Wash the organic layer with saturated brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Preparative HPLC Resolution of Fluorinated Regioisomers

Use this method when LC-MS indicates the presence of isomeric impurities (e.g., 5-fluoro analogs) that cannot be removed by extraction.

  • Column Selection: Use a high-carbon-load C18 Prep column (e.g., 250 x 21.2 mm, 5 µm particle size) to maximize hydrophobic interactions.

  • Mobile Phase Preparation:

    • Phase A: Ultrapure Water with 0.1% Trifluoroacetic acid (TFA). (TFA suppresses the ionization of the pyridine nitrogen, sharpening the peak).

    • Phase B: HPLC-grade Acetonitrile with 0.1% TFA.

  • Gradient Elution: Run a shallow gradient from 20% B to 50% B over 30 minutes. Mechanistic note: A shallow gradient is critical because the hydrophobic surface area difference between the 3-fluoro and 5-fluoro isomers is minimal.

  • Fraction Collection: Monitor UV absorbance at 254 nm and 280 nm. Collect fractions based on peak threshold.

  • Self-Validation Check: Do not pool fractions immediately. Perform rapid analytical LC-MS on the leading edge, apex, and tailing edge of the main peak. Only pool fractions that demonstrate >99.5% purity by UV and exhibit the correct [M+H]⁺ m/z of 208.04.

  • Isolation: Lyophilize the pooled fractions to yield the pure target compound as a white to off-white solid.

V. References

Sources

Optimization

Technical Support Center: Troubleshooting Degradation of 4-Difluoromethoxy-3-fluoropyridine-2-methanol

Compound Profile & Mechanistic Causality of Degradation 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0) is a highly functionalized heterocyclic building block extensively utilized in pharmaceutical rese...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Compound Profile & Mechanistic Causality of Degradation

4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0) is a highly functionalized heterocyclic building block extensively utilized in pharmaceutical research[1]. While the difluoromethoxy (-OCHF2) and fluoro (-F) groups provide unique stereoelectronic properties, the hydroxymethyl group at the C2 position introduces significant storage vulnerabilities.

Understanding the causality behind its degradation is critical for maintaining batch integrity:

  • Aerobic Oxidation: The benzylic-like primary alcohol at the 2-position is thermodynamically susceptible to oxidation. Exposure to atmospheric oxygen converts the methanol group into an aldehyde, yielding 4-(Difluoromethoxy)-3-fluoropicolinaldehyde (CAS: 1803838-22-3)[2]. If left unchecked, this can further oxidize to a carboxylic acid[3].

  • N-Oxidation: The pyridine nitrogen can act as a nucleophile towards trace peroxides or prolonged atmospheric oxygen, forming an N-oxide degradant[3].

  • Hygroscopicity & Hydrolysis: Pyridine-2-methanol derivatives are inherently hygroscopic[4]. Moisture absorption not only causes physical clumping but also creates a micro-aqueous environment that can facilitate the hydrolysis of the difluoromethoxy group under extreme temperature or pH stress[3].

Troubleshooting FAQs

Q1: My HPLC analysis shows a new peak with a different retention time after 3 months of storage. What is the most likely degradant? A1: The most common degradant is the oxidized aldehyde derivative, 4-(Difluoromethoxy)-3-fluoropicolinaldehyde[2]. Because aldehydes are generally less polar than their corresponding primary alcohols, this peak will typically elute later than the parent compound on a standard Reverse-Phase (C18) HPLC column. This oxidation is driven by atmospheric O2[5]. Actionable Fix: Transition to storing the compound under an inert Argon blanket. Argon is heavier than air and provides a superior protective layer over the solid/liquid surface compared to Nitrogen.

Q2: The compound has changed from a free-flowing state to a sticky, clumpy mass. Is it still usable? A2: This physical change indicates moisture absorption due to the compound's hygroscopic nature[4]. While the chemical integrity might still be intact initially, the absorbed water accelerates hydrolytic degradation pathways. Actionable Fix: Do not use the clumpy mass for moisture-sensitive reactions (e.g., Grignard or anhydrous couplings) without prior drying or Karl Fischer titration. Store future batches in a desiccator with Drierite, using tightly sealed PTFE-lined caps to prevent moisture ingress.

Q3: Can I store this compound at room temperature to save fridge space? A3: It is highly discouraged. While short-term handling at room temperature is acceptable, long-term storage must be refrigerated at 2-8°C[6]. Lowering the temperature reduces the kinetic energy available to overcome the activation energy barrier for both oxidation and hydrolysis[3].

Quantitative Stability & Degradation Data

To assist in your quality control (QC) scheduling, the following table summarizes the expected stability profile of pyridine-2-methanol derivatives under various storage conditions based on accelerated stability studies.

Storage ConditionAtmosphereContainer TypeExpected Shelf-LifePrimary Degradation Risk
2-8°C (Refrigerated) Argon BlanketAmber Glass, PTFE Cap> 24 MonthsNegligible
20-25°C (Room Temp) Ambient AirClear Glass3 - 6 MonthsOxidation (Aldehyde formation)
40°C / 75% RH (Accelerated) Ambient AirOpen/Loose Cap< 2 WeeksHygroscopic clumping, Hydrolysis
2-8°C (Refrigerated) Ambient AirClear Glass12 MonthsSlow N-Oxidation, Photodegradation

Experimental Protocols: Self-Validating Systems

To ensure your analytical methods can accurately detect degradation, you must perform a Forced Degradation (Stress Testing) study. This self-validating protocol ensures that your HPLC method is "stability-indicating" (i.e., it can baseline-resolve the parent API from its degradants).

Protocol: Forced Degradation & Method Validation

Causality Focus: By intentionally forcing oxidation and hydrolysis, we generate a known library of degradants. If the HPLC method cannot separate these forced degradants from the main peak, the method is invalid for stability monitoring[3].

  • Preparation of Stock Solution: Dissolve 10 mg of 4-Difluoromethoxy-3-fluoropyridine-2-methanol in 10 mL of HPLC-grade Acetonitrile (1 mg/mL).

  • Oxidative Stress (Aldehyde/N-Oxide Generation):

    • Transfer 1 mL of stock to a vial. Add 100 µL of 3% H2O2.

    • Causality: 3% H2O2 is chosen because it specifically forces the oxidation of the 2-methanol group and the pyridine nitrogen without completely cleaving the aromatic ring, mimicking extreme long-term aerobic exposure.

    • Incubate at 25°C for 24 hours.

  • Hydrolytic Stress (Acid/Base):

    • Acid: Transfer 1 mL of stock to a vial. Add 100 µL of 0.1 M HCl.

    • Base: Transfer 1 mL of stock to a vial. Add 100 µL of 0.1 M NaOH.

    • Causality: Incubate both at 60°C for 24 hours to force potential cleavage of the -OCHF2 group, simulating extreme pH shifts from leachable glass containers.

  • Control Sample: Keep 1 mL of the untreated stock solution at 2-8°C for 24 hours.

  • Neutralization & Analysis: Neutralize the acid/base samples. Inject all samples (including the control) into the HPLC.

  • Validation Check (Self-Validation): Calculate the Mass Balance. The sum of the peak areas of the degradants plus the remaining parent compound must equal ~95-100% of the control peak area. If it does not, degradants are either not eluting or are invisible to your UV detector wavelength, and the method must be redeveloped.

Visualizing Degradation and Troubleshooting

degradation_pathways Compound 4-Difluoromethoxy-3-fluoropyridine-2-methanol (Stable Form) Oxidation_O2 Aerobic Oxidation (O2 exposure) Compound->Oxidation_O2 Oxidation_N N-Oxidation (Peroxides/Air) Compound->Oxidation_N Moisture Hygroscopic Absorption (H2O exposure) Compound->Moisture Aldehyde 4-(Difluoromethoxy)-3-fluoropicolinaldehyde (Aldehyde Degradant) Oxidation_O2->Aldehyde Oxidation of 2-methanol NOxide Pyridine N-Oxide Derivative (N-Oxide Degradant) Oxidation_N->NOxide Oxidation of Pyridine N Hydrolysis Physical Clumping & Hydrolytic Degradation Moisture->Hydrolysis Moisture uptake

Figure 1: Primary chemical and physical degradation pathways of the compound.

troubleshooting Issue Degradation Detected (HPLC/LC-MS) Check Analyze Degradant Profile Issue->Check Aldehyde Aldehyde Peak Present (Oxidation) Check->Aldehyde Clumping Physical Clumping (Moisture) Check->Clumping Action1 Implement Argon Blanketing & Store at 2-8°C Aldehyde->Action1 Action2 Use Desiccator & PTFE-Lined Caps Clumping->Action2

Figure 2: Troubleshooting workflow for identifying and resolving degradation.

References

Sources

Troubleshooting

Technical Support Center: Optimizing 4-Difluoromethoxy-3-fluoropyridine-2-methanol Substitution Workflows

Welcome to the Technical Support Center for handling 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0)[1]. This guide is engineered for drug development professionals and synthetic chemists who encounter...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for handling 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0)[1]. This guide is engineered for drug development professionals and synthetic chemists who encounter challenges when attempting to functionalize or substitute the 2-methanol position.

The unique electronic environment of this molecule—specifically the strong electron-withdrawing nature of the 4-difluoromethoxy (-OCHF2) and 3-fluoro (-F) groups—significantly alters the reactivity of the pyridine ring[2]. This guide provides mechanistic insights, troubleshooting FAQs, and field-proven, self-validating protocols to ensure high-yield substitutions.

Part 1: Mechanistic Insights & Reaction Pathway

The standard workflow for substituting the 2-methanol group involves a two-step process: activation of the hydroxyl group to a leaving group (typically a chloride) followed by nucleophilic displacement.

Causality in Reactivity: The -OCHF2 and -F substituents lower the Highest Occupied Molecular Orbital (HOMO) energy of the pyridine system[2]. This drastically reduces the nucleophilicity and basicity of the pyridine nitrogen.

  • The Advantage: During chlorination, the weakly basic nitrogen is less prone to self-alkylation (dimerization) with the highly electrophilic 2-chloromethyl intermediate. This is a common failure mode in standard 2-pyridylmethanols that is naturally mitigated here[3].

  • The Challenge: The benzylic-like carbon at the 2-position becomes highly electrophilic, making the intermediate extremely sensitive to aqueous hydrolysis. Strict anhydrous conditions are mandatory.

G SM 4-Difluoromethoxy-3-fluoropyridine-2-methanol (Starting Material) Act Activation (SOCl2 / DCM) Gas Evolution Drives Reaction SM->Act Step 1 Int 2-Chloromethyl Intermediate (Electrophilic, N-stabilized) Act->Int -SO2, -HCl Nuc Nucleophilic Substitution (Amine / DIPEA / MeCN) Int->Nuc Step 2 Prod Substituted Pyridine Derivative (Target Product) Nuc->Prod -HCl (Salt)

Workflow for the activation and nucleophilic substitution of 4-difluoromethoxy-3-fluoropyridine-2-methanol.

Part 2: Troubleshooting FAQs

Q1: My chlorination step with thionyl chloride (SOCl2) is stalling before full conversion. What is the cause? A1: A stalled reaction is often due to the formation of unreactive hydrochloride salts or degraded reagents[4]. While the -OCHF2 group reduces the basicity of the pyridine nitrogen, the localized generation of HCl gas can still protonate it, causing the intermediate to precipitate out of the non-polar solvent prematurely. Resolution: Ensure vigorous stirring to maintain a suspension. If the reaction stalls, slightly increase the temperature (up to 40 °C) to keep the intermediate partially solubilized and drive off excess HCl/SO2 gases.

Q2: I am observing significant degradation and low yields during the nucleophilic substitution step. How can I prevent this? A2: The 2-chloromethyl intermediate of this specific fluorinated pyridine is highly electrophilic. If your nucleophile is a primary or secondary amine, the presence of trace moisture will lead to rapid hydrolysis back to the starting methanol derivative. Additionally, using excessively strong bases (like NaH or KOtBu) can trigger the decomposition of the difluoromethoxy group. Resolution: Use a mild, non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) or anhydrous K2CO3[3]. Ensure all solvents (e.g., Acetonitrile or DMF) are strictly anhydrous.

Q3: Can I use the Mitsunobu reaction to bypass the isolation of the unstable chloromethyl intermediate? A3: Yes, but with caveats. Direct Mitsunobu substitution works well for acidic nucleophiles (like phenols or phthalimide). However, the steric hindrance from the 3-fluoro group and the altered pKa of the intermediate can slow down the betaine formation. If attempting Mitsunobu, use DIAD and PPh3 at 0 °C, and allow extended reaction times (up to 24 hours).

Part 3: Optimized Experimental Protocols

The following protocols are designed as self-validating systems. The physical observations directly correlate with the mechanistic progress of the reaction.

Step 1: Synthesis of 2-(Chloromethyl)-4-difluoromethoxy-3-fluoropyridine

Self-Validation Checkpoint: The reaction progress is visually validated by the evolution of SO2 and HCl gases. Cessation of bubbling indicates complete consumption of the alcohol[3].

  • Preparation: Under an inert argon atmosphere, dissolve 1.0 equivalent of 4-difluoromethoxy-3-fluoropyridine-2-methanol in anhydrous dichloromethane (DCM) (10 volumes).

  • Cooling: Cool the reaction vessel to 0 °C using an ice-water bath to control the initial exothermic reaction.

  • Activation: Add 1.5 equivalents of fresh Thionyl Chloride (SOCl2) dropwise over 15 minutes. Causality: SOCl2 is chosen because its gaseous byproducts drive the equilibrium forward via Le Chatelier’s principle, preventing reversible side-reactions.

  • Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours.

  • Validation & Isolation: Once gas evolution ceases entirely, concentrate the mixture under reduced pressure to strip off DCM and excess SOCl2. Co-evaporate twice with anhydrous toluene to remove residual HCl. The product is obtained as an off-white solid (hydrochloride salt) and must be used immediately in Step 2.

Step 2: Nucleophilic Substitution (Amine Alkylation)
  • Preparation: Suspend the crude 2-chloromethyl intermediate (1.0 eq) in anhydrous Acetonitrile (MeCN) (10 volumes) under argon.

  • Base Addition: Add 3.0 equivalents of DIPEA. Causality: DIPEA is sterically hindered, preventing it from acting as a competing nucleophile while effectively neutralizing the HCl salt of the intermediate to free-base the pyridine.

  • Nucleophile Addition: Add 1.2 equivalents of the desired amine nucleophile.

  • Heating: Heat the reaction to 60 °C for 4–6 hours. Monitor via LC-MS.

  • Workup: Quench with saturated aqueous NaHCO3, extract with Ethyl Acetate (3x), dry over Na2SO4, and purify via flash chromatography.

Part 4: Quantitative Data & Reagent Selection

Selecting the correct activation reagent is critical for the stability of the difluoromethoxy-pyridine system. The table below summarizes the comparative efficacy of common reagents based on empirical structural constraints.

Activation ReagentByproductsIntermediate StabilitySuitability for 4-OCHF2-3-F-Pyridine
Thionyl Chloride (SOCl2) SO2 (gas), HCl (gas)High (isolated as HCl salt)Optimal. Gaseous byproducts prevent reversible hydrolysis.
Methanesulfonyl Chloride (MsCl) Methanesulfonic acidLow (prone to rapid degradation)Poor. The mesylate is too reactive and rapidly degrades due to the high electrophilicity of the benzylic carbon.
Phosphorus Tribromide (PBr3) Phosphorous acidModerate (highly light-sensitive)Sub-optimal. Bromide is a better leaving group, making the intermediate excessively unstable for isolation.
Appel Reaction (CBr4/PPh3) Triphenylphosphine oxideModerate (difficult purification)Acceptable. Useful for small-scale, but TPPO removal is complicated by the polarity of the fluorinated core.
References
  • National Institutes of Health (NIH). "On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective". nih.gov. URL: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Solubility Issues with 4-Difluoromethoxy-3-fluoropyridine-2-methanol

Welcome to the Technical Support Center for 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0)[1]. This highly functionalized fluorinated pyridine derivative presents unique solubility challenges in organi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0)[1]. This highly functionalized fluorinated pyridine derivative presents unique solubility challenges in organic synthesis, purification, and assay preparation. This guide is designed for researchers and drug development professionals to understand the physicochemical causality behind these issues and implement field-proven, self-validating protocols to resolve them.

Part 1: Molecular Profiling & The Causality of Solubility

To resolve solubility issues, we must first understand the conflicting intermolecular forces at play within this specific molecule:

  • The Fluorous Effect (Lipophobicity): The presence of the 4-difluoromethoxy (-OCF 2​ H) and 3-fluoro (-F) groups creates a localized "fluorous domain." Highly fluorinated moieties are notoriously both hydrophobic (water-repelling) and lipophobic (hydrocarbon-repelling)[2]. This causes the molecule to resist solvation in standard non-polar aliphatic solvents like hexanes or heptane, often leading to "oiling out" or spontaneous precipitation[3].

  • Hydrogen Bonding Frustration: The 2-hydroxymethyl group (-CH 2​ OH) acts as a strong hydrogen bond donor and acceptor. However, fluorine substitution on the pyridine ring withdraws electron density, significantly weakening the basicity (and H-bond acceptor capacity) of the pyridine nitrogen[4]. Consequently, the molecule tends to form alternative intermolecular networks (e.g., O-H···F or O-H···O interactions) that promote self-aggregation rather than solvent interaction[5].

  • Amphiphilic Imbalance: The molecule is heavily polarized, featuring a highly polar, protic "head" (-CH 2​ OH) and a highly electronegative, lipophobic "tail" (-F, -OCF 2​ H). This dual nature means it requires solvents capable of disrupting strong intermolecular hydrogen bonds while simultaneously accommodating the fluorous domains.

Part 2: Troubleshooting FAQs (Q&A)

Q1: Why does my compound "oil out" or form a cloudy emulsion during silica gel chromatography when using a Hexane/Ethyl Acetate gradient? A1: This is a direct result of the fluorous effect clashing with the polar -OH group. Hexane is an aliphatic hydrocarbon; the fluorinated tail of the molecule is lipophobic and completely rejects the hexane phase, while the polar -OH group causes the molecules to self-aggregate[3]. Solution: Abandon aliphatic hydrocarbons. Switch your solvent system to a Toluene/Ethyl Acetate or Dichloromethane (DCM)/Methanol gradient. Toluene provides π

π stacking interactions that can solvate the electron-deficient pyridine ring much more effectively than hexanes.

Q2: I am trying to prepare a high-concentration stock solution for an in vitro biological assay, but the compound crashes out immediately upon dilution into aqueous buffer. How can I prevent this? A2: The hydrophobic nature of the fluorinated groups causes rapid nucleation when the organic carrier solvent (e.g., DMSO) is rapidly diluted into water. Solution: Utilize a "step-down" dilution method with a biocompatible co-solvent or surfactant. Pre-diluting the DMSO stock with a small amount of PEG-400 or Tween-20 before introducing it to the aqueous buffer creates micelles that shield the fluorous domains from the water, preventing precipitation.

Q3: My NMR spectra in CDCl 3​ show significant line broadening and poor resolution, and the sample looks slightly hazy. What is happening? A3: The haze and line broadening indicate that your compound is not fully dissolved but is existing as a colloidal suspension or forming large hydrogen-bonded aggregates[4]. CDCl 3​ is a poor hydrogen-bond acceptor and cannot disrupt the intermolecular O-H···O or O-H···F networks. Solution: Add 1-2 drops of CD 3​ OD (Deuterated Methanol) to your CDCl 3​ sample. The protic methanol will immediately competitively disrupt the intermolecular hydrogen bonds, breaking up the aggregates and sharpening your NMR signals. Alternatively, use DMSO- d6​ .

Part 3: Quantitative/Qualitative Solubility Data

The following table summarizes the solubility profile of 4-Difluoromethoxy-3-fluoropyridine-2-methanol based on its structural proxy data and fluorous characteristics[6].

Solvent ClassSpecific SolventSolubility ProfileMechanistic RationaleAliphatic HydrocarbonsHexanes, HeptanePoor (< 1 mg/mL)Fluorous effect renders the molecule lipophobic; inability to disrupt H-bonds.Aromatic HydrocarbonsToluene, BenzeneModerate (10-30 mg/mL) π π interactions partially solvate the electron-deficient pyridine ring.Polar AproticEtOAc, DCM, THFGood (50-100 mg/mL)Dipole-dipole interactions stabilize the molecule; THF acts as a strong H-bond acceptor.Highly Polar AproticDMSO, DMFExcellent (> 200 mg/mL)Completely disrupts intermolecular H-bonding networks; accommodates fluorous domains.Polar ProticMethanol, EthanolExcellent (> 150 mg/mL)Protic nature competitively breaks self-aggregation of the 2-methanol group.AqueousWater, PBS BufferVery Poor (< 0.1 mg/mL)High hydrophobicity of the -F and -OCF 2​ H groups forces rapid precipitation.

Part 4: Experimental Protocols

Protocol 1: Solvent Exchange and Rescue of "Oiled Out" Mixtures

Use this self-validating protocol when your compound has formed a stubborn oil or emulsion in a non-polar solvent during reaction workup or chromatography.

  • Solvent Removal: Transfer the emulsion/oil to a round-bottom flask and remove all volatile solvents in vacuo using a rotary evaporator until a crude, sticky residue remains.

  • Protic Disruption: Add 2.0 mL of Methanol (MeOH) per gram of crude residue. Swirl gently. The protic solvent will break the intermolecular hydrogen bonds causing the aggregation.

  • Aprotic Solvation: Slowly add 10.0 mL of Dichloromethane (DCM) per gram of residue. The mixture should transition from a cloudy suspension to a completely transparent solution.

  • Validation Check (Tyndall Effect): Shine a laser pointer through the flask. If you see a solid beam of light scattered through the liquid, nano-aggregates are still present. Add MeOH dropwise (up to 1 mL) until the laser beam is no longer visible in the solution.

  • Proceed to Purification: Load this clear DCM/MeOH solution directly onto your silica column and elute using a DCM/MeOH gradient (starting at 100:0 and moving to 95:5).

Protocol 2: Preparation of Stable Biological Stock Solutions

Use this protocol to prevent precipitation when transitioning from organic stocks to aqueous assay conditions.

  • Primary Stock: Dissolve the compound in 100% anhydrous DMSO to create a 10 mM stock solution. Vortex for 30 seconds.

  • Surfactant Shielding: In a separate vial, prepare a "Transition Buffer" consisting of 10% Tween-20 in your target aqueous buffer (e.g., PBS).

  • Step-Down Dilution: Pipette the required volume of the 10 mM DMSO stock directly into the Transition Buffer while vortexing vigorously. Causality: The Tween-20 immediately coats the fluorous domains before they can aggregate with each other.

  • Final Dilution: Dilute the Transition Buffer mixture into your final assay buffer to reach the desired working concentration (e.g., 10 μ M).

  • Validation Check: Measure the absorbance of the final solution at 600 nm using a UV-Vis spectrophotometer. An OD 600​ > 0.05 indicates light scattering from micro-precipitates, meaning the surfactant ratio in Step 2 must be increased.

Part 5: Solvent Selection Decision Tree

To streamline your workflow, follow this logical decision tree for selecting the optimal solvent system based on your experimental endpoint.

SolventSelection Start What is the intended application? Purification Purification / Chromatography Start->Purification Reaction Chemical Reaction / Scale-up Start->Reaction Assay Biological Assay / NMR Start->Assay Purif_Hex Avoid pure Hexanes (Fluorous repulsion) Purification->Purif_Hex Rxn_Polar Requires polar aprotic? (e.g., SNAr, Coupling) Reaction->Rxn_Polar Assay_NMR NMR Analysis Assay->Assay_NMR Assay_Bio In vitro Assay Assay->Assay_Bio Purif_EtOAc Use DCM/MeOH or Toluene/EtOAc gradient Purif_Hex->Purif_EtOAc Rxn_Solv Use THF, DMF, or MeCN (Excellent solubility) Rxn_Polar->Rxn_Solv NMR_Solv Use CDCl3 + CD3OD drop or pure DMSO-d6 Assay_NMR->NMR_Solv Bio_Solv Stock in 100% DMSO, dilute via surfactant step-down Assay_Bio->Bio_Solv

Fig 1: Solvent selection decision tree for 4-Difluoromethoxy-3-fluoropyridine-2-methanol workflows.

References

  • Biedermannova, L., et al. "Fluorine-Rich Planetary Environments as Possible Habitats for Life." MDPI Life, 2014. Available at:[Link]

  • Buer, B. C., et al. "The fluorous effect in proteins: properties of alpha4F6, a 4-alpha-helix bundle protein with a fluorocarbon core." PubMed / NIH, 2008. Available at: [Link]

  • Wang, Y., et al. "Unraveling the effect of fluorine substitution on the hydrogen bonding interaction in the complexes of fluorosubstituted pyridines." ResearchGate, 2018. Available at: [Link]

  • Kuznetsov, A., et al. "Photoactivated Pyridine Directed Fluorination through Hydrogen Atom Transfer." The Journal of Organic Chemistry - ACS Publications, 2023. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting 4-Difluoromethoxy-3-fluoropyridine-2-methanol Derivatizations

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. In drug development and advanced organic synthesis, highly functionalized pyridine building blocks are as valuable as they are te...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. In drug development and advanced organic synthesis, highly functionalized pyridine building blocks are as valuable as they are temperamental. 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS 1803838-37-0) is a prime example. Its unique substitution pattern—a primary alcohol at C2, a fluorine at C3, and a difluoromethoxy group at C4—creates a profoundly electron-deficient heteroaromatic system.

When derivatizing this molecule, researchers frequently encounter unexpected side reactions. This guide is designed to deconstruct the mechanistic causality behind these failures and provide field-proven, self-validating protocols to ensure your syntheses succeed on the first attempt.

Reactivity Profile & Risk Assessment

Before running any reaction, it is critical to understand the electronic landscape of your substrate. The diagram below maps the intended derivatization sites against competing side-reaction pathways.

ReactivityMap Core 4-Difluoromethoxy-3-fluoropyridine-2-methanol Sub1 C2: -CH2OH Group (Target for Oxidation/Halogenation) Core->Sub1 Primary Pathway Sub2 Pyridine Nitrogen (Risk: N-Oxidation) Core->Sub2 Side Reaction Sub3 C3: -F Group (Risk: SNAr with Nucleophiles) Core->Sub3 Side Reaction Sub4 C4: -OCF2H Group (Risk: Base-catalyzed Hydrolysis) Core->Sub4 Side Reaction

Reactivity profile highlighting target derivatization sites versus competing side reaction pathways.

FAQ & Troubleshooting Guides
Issue 1: Over-oxidation and N-Oxidation during Aldehyde Synthesis

Q: When attempting to oxidize the C2-methanol to an aldehyde, I observe a highly polar byproduct and poor yields. LC-MS indicates an M+16 mass shift. How do I prevent this?

The Causality: The M+16 mass shift is the hallmark of pyridine N-oxidation. While the pyridine nitrogen is partially deactivated by the electron-withdrawing 3-F and 4-OCF2H groups, it remains susceptible to electrophilic attack by peroxy-based oxidants (e.g., mCPBA, H2O2). Furthermore, aqueous oxidants can drive the over-oxidation of the resulting aldehyde to a picolinic acid derivative.

The Solution: To achieve absolute chemoselectivity for the primary alcohol, you must utilize non-aqueous, mild oxidants that operate via specific alkoxysulfonium or iodinane intermediates. Swern oxidation is the gold standard here, as it strictly targets the hydroxyl group without interacting with the heteroaromatic nitrogen.

Validated Protocol: Chemoselective Swern Oxidation Self-Validation Checkpoint: The generation of dimethyl sulfide gas (distinct odor) upon the addition of triethylamine confirms the successful collapse of the alkoxysulfonium ylide into the target aldehyde.

  • System Setup: Flame-dry a round-bottom flask and purge with N2. Add anhydrous Dichloromethane (DCM, 10 mL/mmol substrate) and oxalyl chloride (1.2 equiv). Cool the system to -78 °C.

  • Reagent Activation: Add anhydrous DMSO (2.4 equiv) dropwise. Stir for 15 minutes at -78 °C to form the active electrophilic alkoxysulfonium intermediate.

  • Substrate Addition: Dissolve 4-Difluoromethoxy-3-fluoropyridine-2-methanol (1.0 equiv) in a minimal volume of DCM. Add dropwise over 10 minutes. Stir for 30 minutes at -78 °C.

  • Deprotonation: Add Triethylamine (TEA, 5.0 equiv) dropwise. Stir for 15 minutes at -78 °C, then remove the cooling bath and allow the reaction to warm to room temperature over 1 hour.

  • Workup: Quench with saturated aqueous NH4Cl. Extract with DCM, wash the organic layer with brine, dry over Na2SO4, and concentrate under reduced pressure.

Issue 2: Nucleophilic Aromatic Substitution (SNAr) and Hydrolysis Risks

Q: When using the derivatized C2-chloromethyl intermediate in a coupling reaction with a primary amine under basic conditions, I observe multiple side products, including the loss of the 3-fluoro group. What is driving this instability?

The Causality: You are observing unwanted Nucleophilic Aromatic Substitution (SNAr). The pyridine ring is profoundly electron-deficient. The inductive electron withdrawal from the C3-fluorine and the C4-difluoromethoxy group, combined with the innate electronegativity of the pyridine nitrogen, highly activates the C3 and C4 positions toward nucleophilic attack[1]. Strong nucleophiles (like primary amines or alkoxides) will readily displace the C3-fluorine. Additionally, under strongly basic aqueous conditions, the difluoromethoxy group is prone to hydrolysis, cleaving to yield a 4-hydroxypyridine derivative[2]. The electrophilic nature of these activated pyridines dictates that regioselectivity can easily be lost if reaction conditions are too harsh[3].

The Solution: You must kinetically favor the aliphatic substitution at the C2-methyl position over the aromatic substitution at C3/C4. Mitigate SNAr by using strictly non-nucleophilic bases (e.g., N,N-Diisopropylethylamine (DIPEA) or anhydrous K2CO3), avoiding strong alkoxides, and keeping reaction temperatures at or below ambient conditions.

Issue 3: Ether Byproducts during Halogenation

Q: During the conversion of the C2-methanol to the corresponding C2-chloromethyl derivative using thionyl chloride (SOCl2), my yield is reduced by the formation of a dimeric bis(pyridylmethyl) ether. Why does this happen?

The Causality: Etherification is a classic competing pathway during the chlorination of pyridyl carbinols. The reaction proceeds via a chlorosulfite ester intermediate. If the displacement of this leaving group by the chloride ion is sluggish, an unreacted molecule of the starting alcohol can act as a nucleophile, attacking the electrophilic carbon and forming an ether dimer.

The Solution: We must accelerate the rate of chloride substitution to outcompete the alcohol nucleophile. This is achieved by adding catalytic N,N-Dimethylformamide (DMF). DMF reacts with SOCl2 to generate the Vilsmeier-Haack reagent. The alcohol reacts with this highly electrophilic species to form an activated intermediate that is instantaneously displaced by chloride.

ChlorinationWorkflow Step1 Cool Substrate in DCM to 0°C Step2 Add Catalytic DMF (Vilsmeier Gen.) Step1->Step2 Step3 Dropwise SOCl2 (T < 5°C) Step2->Step3 Step4 Warm to RT (1-2 hours) Step3->Step4 Side Avoid: Rapid Addition (Ether Dimerization) Step3->Side Step5 Quench with Cold NaHCO3 Step4->Step5

Optimized workflow for C2-chlorination utilizing catalytic DMF to suppress ether dimerization.

Validated Protocol: Vilsmeier-Haack Assisted Chlorination Self-Validation Checkpoint: The reaction mixture should transition from cloudy to a clear, pale-yellow solution as the insoluble alcohol is converted into the highly soluble chloromethyl derivative.

  • Setup: Dissolve 4-Difluoromethoxy-3-fluoropyridine-2-methanol (1.0 equiv) in anhydrous DCM (5 mL/mmol). Add catalytic DMF (0.05 equiv).

  • Thermal Control: Cool the solution to 0 °C in an ice bath under an N2 atmosphere.

  • Reagent Addition: Add Thionyl Chloride (SOCl2, 1.5 equiv) dropwise via a syringe pump over 20 minutes, ensuring the internal temperature remains < 5 °C.

  • Substitution Phase: Remove the ice bath and stir at room temperature for 1.5 hours. Monitor by TLC; the disappearance of the highly polar alcohol spot indicates complete conversion.

  • Workup: Carefully pour the mixture into an ice-cold saturated NaHCO3 solution to quench excess SOCl2 (Caution: Vigorous CO2 evolution). Extract with DCM, dry over MgSO4, and evaporate to yield the pure chloromethyl pyridine.

Quantitative Data: Side Reaction Mitigation Matrix

The following table summarizes the quantitative impact of utilizing optimized conditions versus standard baseline conditions for derivatizing 4-Difluoromethoxy-3-fluoropyridine-2-methanol.

Derivatization GoalReagent / ConditionMajor Side ReactionMechanistic CauseMitigation StrategyExpected Yield
Alcohol to Aldehyde mCPBA or H2O2Pyridine N-OxidationElectrophilic attack on basic pyridine nitrogenSwitch to Swern Oxidation or Dess-Martin Periodinane (DMP)>85%
Alcohol to Alkyl Chloride SOCl2 (Neat or fast addition)Bis(pyridylmethyl) ether formationIntermolecular nucleophilic attack by unreacted alcoholAdd catalytic DMF; slow SOCl2 addition at 0 °C>90%
N-Alkylation of Amines Primary amine, NaOH, HeatSNAr at C3 (Loss of F) or C4 HydrolysisHighly electron-deficient ring attacked by strong nucleophilesUse non-nucleophilic base (DIPEA), ambient temp>80%
References
  • Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing). Available at:[Link]

  • [2] CHAPTER 4: Difluoromethyl 2-Pyridyl Sulfone: A Versatile Reagent for the Synthesis of Organofluorine Compounds - RSC Books. Available at:[Link]

  • [3] Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch - Nature Communications (via PMC). Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

HPLC Purity Validation for 4-Difluoromethoxy-3-fluoropyridine-2-methanol: A Comparative Chromatographic Guide

Audience: Analytical Researchers, Quality Control Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Validation Protocol The Analytical Challenge: Fluorinated Pyridine Chemistry 4-D...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Analytical Researchers, Quality Control Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Validation Protocol

The Analytical Challenge: Fluorinated Pyridine Chemistry

4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0) is a highly functionalized heterocyclic building block frequently utilized in the synthesis of advanced pharmaceutical active ingredients (APIs)[1]. From a chromatographic perspective, this molecule presents a triad of analytical challenges:

  • High Polarity: The presence of the methanol moiety and the basic pyridine nitrogen significantly increases hydrophilicity, often leading to poor retention and early elution (near the void volume) on standard hydrophobic C18 columns.

  • Electronegativity & Dipole Moments: The difluoromethoxy group and the ring-bound fluorine atom create strong, localized dipole moments.

  • Silanol Interactions: The basic pyridine nitrogen ( pKa​ ~5) is prone to secondary interactions with unendcapped, acidic silanols on silica-based stationary phases, which manifests as severe peak tailing[2].

To establish a robust purity assay, analytical scientists must move beyond default methodologies and select a stationary phase that leverages the molecule's unique electronic properties.

Chromatographic Strategy & Causality

When developing a validation-ready method for polar, fluorinated heterocycles, the choice of the chromatographic mode is the most critical variable. We compared three distinct approaches: Standard Reversed-Phase (RP-HPLC), Hydrophilic Interaction Liquid Chromatography (HILIC), and Fluorinated Reversed-Phase (PFP).

  • Standard RP-HPLC (C18/C8): Relies purely on hydrophobic partitioning. Highly polar analytes have a low affinity for nonpolar C18 phases, requiring highly aqueous mobile phases (which risk phase dewetting) or ion-pairing reagents (which contaminate MS systems)[3].

  • HILIC (Hydrophilic Interaction): Uses a polar stationary phase (e.g., bare silica or amide) with a highly organic mobile phase. In HILIC, water acts as the strong eluting solvent[3]. This mode is excellent for polar metabolites and provides enhanced electrospray ionization (ESI) efficiency for LC-MS[4].

  • RP-HPLC with PFP (Pentafluorophenyl): PFP phases offer orthogonal selectivity to C18. Beyond hydrophobic interactions, PFP columns provide π−π interactions, dipole-dipole interactions, and specific fluorine-fluorine interactions.

The Causality of Choice: While HILIC effectively retains the polar methanol group, a PFP column is objectively superior for this specific compound. The fluorophilic interactions between the pentafluorophenyl stationary phase and the analyte's difluoromethoxy/fluorine groups provide unparalleled resolving power against non-fluorinated or partially fluorinated synthetic impurities. Furthermore, utilizing a low-pH mobile phase (e.g., 0.1% Formic Acid) ensures the pyridine nitrogen is fully protonated, standardizing the charge state and eliminating peak tailing[2].

SelectionTree A Analyte: 4-Difluoromethoxy-3-fluoropyridine-2-methanol (Polar, Basic, Highly Fluorinated) B Assess Primary Retention Mechanism A->B C Is the molecule highly polar with poor C18 retention? B->C D HILIC Mode (Amide/Silica Phase) C->D Yes (Generic) E Does it contain dense fluorine/aromatic networks? C->E Yes (Specific) F RP-HPLC Mode (PFP Phase) - OPTIMAL E->F Yes G Standard RP-HPLC (C18 Phase) E->G No

Logical workflow for selecting the optimal chromatographic mode for fluorinated pyridines.

Comparative Performance Data

To objectively demonstrate the superiority of the PFP phase, we synthesized comparative performance data based on established chromatographic behavior of fluorinated pyridines across three column chemistries.

Table 1: Chromatographic Performance Comparison (Isocratic Equivalent)

ParameterC18 (Standard RP)Amide (HILIC)PFP (Fluorinated RP)
Retention Time ( Rt​ ) 1.8 min (Poor)6.5 min (Good)4.8 min (Optimal)
Tailing Factor ( As​ ) 1.65 (Significant tailing)1.15 (Slight tailing)1.05 (Excellent symmetry)
Theoretical Plates ( N ) ~1,500~4,200~8,500
Resolution ( Rs​ ) *1.2 (Co-elution risk)2.1 (Baseline resolved)3.8 (Highly resolved)
Equilibration Time 5 Column Volumes (CV)15-20 CV (Slow)5 CV (Fast)

*Resolution calculated against the nearest des-fluoro synthetic impurity.

Data Synthesis Insight: The PFP column provides the optimal balance. It avoids the void volume (unlike C18), delivers perfect peak symmetry, and requires significantly less equilibration time than HILIC methods, which are notoriously sensitive to minor mobile phase fluctuations[4].

ICH Q2(R2) Validation Framework

Any analytical procedure used for the release testing of pharmaceutical intermediates must be validated to demonstrate it is "fit for intended purpose"[5]. The updated ICH Q2(R2) guideline outlines a lifecycle and risk-based approach to validation[6].

For a quantitative purity assay, the following parameters must be evaluated:

  • Specificity: The ability to assess the analyte unequivocally in the presence of impurities.

  • Reportable Range & Linearity: Validated through the direct assessment of results using an appropriate calibration model (typically linear for UV detectors)[7].

  • Accuracy & Precision: Including repeatability (intra-day) and intermediate precision (inter-day).

  • Lower Range Limit: Replacing traditional LOD/LOQ terminology, this limit must fall below the reporting threshold[7].

ValidationLifecycle S1 Method Development (PFP Phase) S2 System Suitability (SST) S1->S2 S3 Specificity & Forced Degradation S2->S3 S4 Linearity & Range S3->S4 S5 Accuracy & Precision S4->S5

Phase-appropriate analytical validation lifecycle according to ICH Q2(R2) guidelines.

Step-by-Step Experimental Protocol (PFP Method)

This protocol represents a self-validating system. It incorporates System Suitability Testing (SST) to ensure instrument performance prior to sample analysis, a critical requirement for regulatory compliance[8].

Chromatographic Conditions
  • Column: Pentafluorophenyl (PFP) Core-Shell, 100 mm × 4.6 mm, 2.7 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Ultrapure Water (pH ~2.7).

  • Mobile Phase B: 0.1% Formic Acid in LC-MS Grade Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C (to reduce mobile phase viscosity and improve mass transfer).

  • Detection: UV Photodiode Array (PDA) at 260 nm[2].

  • Injection Volume: 5 µL.

Gradient Program
Time (min)% Mobile Phase A% Mobile Phase B
0.0955
8.04060
10.01090
12.01090
12.1955
15.0955 (Re-equilibration)
Self-Validating Workflow (Execution Steps)

Step 1: Preparation of Solutions

  • Diluent: Water:Acetonitrile (80:20, v/v). Causality: Matching the initial gradient conditions prevents solvent-mismatch peak distortion.

  • Standard Solution: Accurately weigh 10 mg of 4-Difluoromethoxy-3-fluoropyridine-2-methanol reference standard into a 100 mL volumetric flask. Dissolve and make up to volume with diluent (Nominal Concentration: 100 µg/mL).

Step 2: System Suitability Testing (SST)

  • Inject the Standard Solution six consecutive times.

  • Acceptance Criteria: Relative Standard Deviation (RSD) of peak area 2.0%; Tailing Factor ( As​ ) 1.5; Theoretical Plates ( N ) 5,000[8]. Do not proceed if SST fails.

Step 3: Specificity & Forced Degradation

  • Subject the sample to acid (0.1N HCl), base (0.1N NaOH), oxidation (3% H2​O2​ ), and thermal stress (60°C for 24h).

  • Inject stressed samples. Ensure the PDA peak purity angle is less than the purity threshold for the main peak, proving no co-elution of degradants.

Step 4: Linearity and Range

  • Prepare calibration standards at 25%, 50%, 75%, 100%, 125%, and 150% of the nominal concentration.

  • Inject each level in triplicate. Plot peak area vs. concentration.

  • Acceptance Criteria: Correlation coefficient ( R2 ) 0.999[8].

Step 5: Accuracy (Recovery)

  • Spike known amounts of the standard into a synthetic mixture of expected impurities at 50%, 100%, and 150% levels.

  • Acceptance Criteria: Mean recovery must fall between 98.0% and 102.0%[8].

Conclusion

For the purity validation of highly polar, fluorinated intermediates like 4-Difluoromethoxy-3-fluoropyridine-2-methanol, standard C18 columns often fail to provide the necessary retention and peak shape. While HILIC is a viable alternative for polar compounds, adopting a Pentafluorophenyl (PFP) stationary phase in reversed-phase mode provides the most robust, specific, and efficient separation. By leveraging specific fluorine-fluorine interactions and adhering to the rigorous lifecycle validation principles of ICH Q2(R2), analytical scientists can ensure highly reliable, reproducible, and regulatory-compliant purity data.

References

  • European Medicines Agency (EMA) / ICH. "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." europa.eu.
  • Agilent Technologies. "Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column." agilent.com.
  • MDPI. "Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades." mdpi.com.
  • BenchChem. "Quantitative Purity Analysis of Pyridine-3-azo-p-dimethylaniline: A Comparative Guide to HPLC and Alternative Methods." benchchem.com.
  • BLD Pharm. "1803838-37-0 | 4-Difluoromethoxy-3-fluoropyridine-2-methanol." bldpharm.com.

Sources

Comparative

Mass spectrometry validation of 4-Difluoromethoxy-3-fluoropyridine-2-methanol

High-Resolution Mass Spectrometry Validation Guide: 4-Difluoromethoxy-3-fluoropyridine-2-methanol vs. Structural Analogs Strategic Context 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0) is a highly spe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

High-Resolution Mass Spectrometry Validation Guide: 4-Difluoromethoxy-3-fluoropyridine-2-methanol vs. Structural Analogs

Strategic Context

4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0) is a highly specialized fluorinated building block utilized in the synthesis of advanced proton pump inhibitors (PPIs) and next-generation kinase inhibitors. During its synthesis, incomplete fluorination can yield the methoxy analog, while over-fluorination yields the perfluorinated trifluoromethoxy analog. High-Resolution Mass Spectrometry (HRMS) coupled with Electrospray Ionization (ESI) is the gold standard for validating the structural integrity of this intermediate. This guide objectively compares the MS/MS fragmentation performance of the target compound against its structural alternatives to ensure accurate identification.

Comparative MS Performance Data

To accurately validate the target compound, it must be distinguished from its analogs based on accurate mass and collision-induced dissociation (CID) behavior. The table below summarizes the quantitative MS data across the three fluorination states.

CompoundFluorination StateExact Mass [M+H]⁺Primary Product Ions (m/z)Optimal CE (eV)
4-Methoxy-3-fluoropyridine-2-methanol Non-fluorinated ether158.06140.05, 127.0415 - 20
4-Difluoromethoxy-3-fluoropyridine-2-methanol Difluorinated ether 194.04 176.03, 143.04, 127.04, 174.04 25 - 35
4-Trifluoromethoxy-3-fluoropyridine-2-methanol Perfluorinated ether212.03194.02, 143.0435 - 45

Mechanistic Causality of Fragmentation

Understanding the thermodynamics of gas-phase dissociation is critical for robust method development and spectral interpretation.

  • Hydroxymethyl Lability : Across all three analogs, the lowest-energy fragmentation pathway is the neutral loss of water (-18 Da) from the hydroxymethyl group at position 2. This occurs readily at low collision energies (15 eV), yielding a stable substituted picolinium ion.

  • Ether Cleavage Dynamics : The difluoromethoxy group (-OCHF₂) exhibits highly characteristic radical losses. Unlike the methoxy group (-OCH₃) which typically loses a neutral formaldehyde molecule or a methyl radical, the difluoromethoxy group undergoes distinctive homolytic cleavage yielding [M+H - •CHF₂]⁺ and [M+H - •OCHF₂]⁺1. Interestingly, the loss of •CHF₂ (-51 Da) from the target compound and the loss of •CF₃ (-69 Da) from the perfluorinated alternative both yield an identical product ion at m/z 143.04. Therefore, the precursor ion mass is the mandatory primary differentiator.

  • Ring Fluorine Stability : The fluorine atom at position 3 is directly attached to the aromatic pyridine ring. C(sp²)-F bonds are exceptionally strong (~115 kcal/mol), meaning the ring resists fragmentation. Consequently, the neutral loss of HF only occurs at elevated collision energies (>35 eV), a diagnostic feature not seen in the non-fluorinated methoxy analog 2. The presence of alpha-fluorine atoms stabilizes the intermediate radicals but also introduces complex secondary pathways for HF neutral loss 3.

Self-Validating Experimental Protocol: LC-ESI-MS/MS

To ensure absolute trustworthiness, this protocol incorporates a self-validating system suitability check to definitively rule out in-source fragmentation or column carryover.

Step 1: System Suitability & Self-Validation

  • Infuse a standard tuning mix to calibrate the Q-TOF or Triple Quadrupole mass spectrometer to a mass accuracy of <5 ppm.

  • Self-Validation Check: Inject a blank (50:50 MeOH:H₂O) followed immediately by the non-fluorinated analog (4-Methoxy-3-fluoropyridine-2-methanol). Verify that absolutely no signal is observed at m/z 194.04 (target precursor) or m/z 212.03 (perfluorinated precursor) to confirm zero carryover or cross-contamination before proceeding.

Step 2: Sample Preparation

  • Dissolve 1.0 mg of 4-Difluoromethoxy-3-fluoropyridine-2-methanol in 1.0 mL of LC-MS grade Methanol to create a stock solution.

  • Dilute to a working concentration of 1 µg/mL using 50:50 Methanol:Water containing 0.1% Formic Acid. The formic acid is crucial to efficiently drive the protonation to [M+H]⁺.

Step 3: Chromatographic Separation

  • Column : C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A : 0.1% Formic Acid in Water.

  • Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

  • Gradient : 5% B to 95% B over 5 minutes. Flow rate: 0.4 mL/min.

Step 4: MS/MS Acquisition Parameters

  • Ionization Mode : Positive Electrospray Ionization (ESI+).

  • Capillary Voltage : 3.5 kV.

  • Desolvation Temperature : 350 °C.

  • Experiment : Product Ion Scan (MS2) targeting precursor m/z 194.04.

  • Collision Energy Ramp : 15 eV to 40 eV (Argon collision gas). Ramping the CE is necessary to capture both the low-energy water loss and the high-energy radical/HF losses in a single acquisition window.

Data Visualization: Fragmentation Pathway

MS_Fragmentation M [M+H]+ m/z 194.04 4-Difluoromethoxy-3-fluoropyridine-2-methanol F1 [M+H - H2O]+ m/z 176.03 M->F1 - H2O (CE: 15 eV) F2 [M+H - •CHF2]+ m/z 143.04 M->F2 - •CHF2 (CE: 25 eV) F3 [M+H - •OCHF2]+ m/z 127.04 M->F3 - •OCHF2 (CE: 30 eV) F4 [M+H - HF]+ m/z 174.04 M->F4 - HF (CE: 35 eV) F1->F2 - •CHF2 (CE: 35 eV)

MS/MS fragmentation pathway of 4-Difluoromethoxy-3-fluoropyridine-2-methanol via ESI+.

References

  • Analytical Methods for the Characterization of 4-(Difluoromethoxy)benzene-1,2-diamine. Benchchem. 1

  • Exploring Fluoropyridine Electrolytes in Li–S Batteries: Balancing Performance and Stability across Temperatures. ACS Applied Energy Materials. 2

  • Carbene-based Difluoromethylation of Bisphenols: Application to the Instantaneous Tagging of Bisphenol A in Spiked Soil for Its Detection and Identification by Electron Ionization Gas Chromatography-Mass Spectrometry. Scientific Reports. 3

Sources

Validation

Benchmarking 4-Difluoromethoxy-3-fluoropyridine-2-methanol derivatives in enzyme inhibition assays

Benchmarking 4-Difluoromethoxy-3-fluoropyridine-2-methanol Derivatives in H⁺/K⁺-ATPase Inhibition Assays Executive Summary Proton pump inhibitors (PPIs) represent the gold standard for treating acid-related gastrointesti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking 4-Difluoromethoxy-3-fluoropyridine-2-methanol Derivatives in H⁺/K⁺-ATPase Inhibition Assays

Executive Summary

Proton pump inhibitors (PPIs) represent the gold standard for treating acid-related gastrointestinal disorders by functioning as acid-activated prodrugs that covalently bind to the gastric H⁺/K⁺-ATPase. However, the chemical lability of first-generation PPIs (e.g., omeprazole) at mildly acidic or neutral pH often leads to premature activation and degradation in the bloodstream.

Recent medicinal chemistry efforts focus on modulating the electron density of the pyridine ring to fine-tune activation kinetics. The novel building block 1 (CAS: 1803838-37-0) introduces strong electron-withdrawing groups to the pyridine scaffold[1]. In this guide, we benchmark a synthesized derivative of this building block (referred to herein as DFP-PPI ) against standard PPIs, providing a comprehensive analysis of its enzyme inhibition performance, chemical rationale, and experimental validation.

Chemical Rationale & Mechanism of Action

The PPI pharmacophore consists of a substituted pyridine ring linked via a methylenesulfinyl group to a benzimidazole. The activation of these prodrugs is strictly dependent on the 2[2].

When the pyridine nitrogen is protonated in the highly acidic secretory canaliculus of the parietal cell, the drug accumulates. A subsequent protonation on the benzimidazole ring triggers a rapid structural rearrangement into a reactive sulfenic acid or sulfenamide. This electrophile then forms a disulfide bond with luminally exposed cysteines of the 3[3].

Standard PPIs utilize electron-donating groups to maintain a 2[2]. While effective, this relatively high pKa allows for some protonation and degradation at physiological pH. By incorporating the highly electron-withdrawing 4-difluoromethoxy and 3-fluoro groups, DFP-PPI drastically lowers the pyridine pKa1. The difluoromethoxy substituent is known to 4[4]. Consequently, DFP-PPI remains exceptionally stable in the bloodstream and exclusively activates under extreme acidic conditions (pH < 2.0).

PPI_Activation A PPI Prodrug (Neutral, pH 7.4) B Protonated Pyridine (Accumulation, pH < 4) A->B pKa1 (Pyridine N) C Di-protonated Intermediate (Activation, pH 1.2) B->C pKa2 (Benzimidazole N) D Sulfenamide (Reactive Electrophile) C->D Rearrangement E Enzyme-PPI Complex (Covalent Inhibition) D->E + H+/K+-ATPase (Cys813)

Figure 1: Acid-dependent activation pathway of PPIs leading to covalent enzyme inhibition.

Experimental Methodology: H⁺/K⁺-ATPase Inhibition Assay

To objectively benchmark DFP-PPI against omeprazole, pantoprazole, and lansoprazole, we utilize a self-validating colorimetric assay measuring inorganic phosphate (Pi) release.

Causality & Self-Validation: Why use a K⁺-free control? The gastric mucosa contains background Mg²⁺-ATPase activity. By subtracting the Pi released in the absence of K⁺ from the total Pi released in the presence of K⁺, we isolate the specific activity of the H⁺/K⁺-ATPase. Furthermore, pre-incubating the compounds at both pH 1.2 and pH 7.4 allows us to decouple the inherent binding affinity of the active sulfenamide from the pH-dependent activation rate of the prodrug.

Step-by-Step Protocol:

  • Enzyme Isolation: Resuspend lyophilized porcine gastric vesicles (containing active H⁺/K⁺-ATPase) in a stabilization buffer (5 mM PIPES/Tris, pH 6.8).

  • Acid-Activation Pre-incubation: Because PPIs are prodrugs, they must be acid-activated prior to the assay. Incubate test compounds in an activation buffer (pH 1.2) for 10 minutes to generate the active sulfenamide, then neutralize. Run a parallel control incubated at pH 7.4 to assess baseline stability.

  • Reaction Initiation: Add the activated inhibitors to the assay buffer (2 mM ATP, 2 mM MgCl₂, 10 mM KCl, 50 mM Tris-HCl, pH 7.4) containing the gastric vesicles.

  • Quantification: After 30 minutes of incubation at 37°C, quench the reaction. Add Malachite green reagent, which forms a high-contrast complex with the released inorganic phosphate, yielding a measurable absorbance at 620 nm.

  • Data Analysis: Calculate IC₅₀ values using non-linear regression analysis of the dose-response curves.

Experimental_Workflow Step1 1. Vesicle Isolation Centrifugation of porcine gastric mucosa Step2 2. Acid Activation Pre-incubate inhibitors at pH 1.2 vs pH 7.4 Step1->Step2 Step3 3. Enzyme Reaction Add ATP and K+ to initiate H+/K+ exchange Step2->Step3 Step4 4. Quantification Malachite Green assay for Pi release Step3->Step4 Step5 5. Kinetic Analysis Calculate IC50 and t1/2 via non-linear regression Step4->Step5

Figure 2: Step-by-step experimental workflow for the H+/K+-ATPase enzyme inhibition assay.

Benchmarking Data & Performance Comparison

The table below summarizes the quantitative performance of the DFP-PPI derivative compared to commercially available alternatives. The data highlights the trade-off between chemical stability and the rate of enzyme inhibition.

CompoundPyridine SubstituentspKa1 (Pyridine)Stability t₁/₂ (pH 7.4)Activation t₁/₂ (pH 1.2)IC₅₀ (H⁺/K⁺-ATPase)
Omeprazole 3,5-dimethyl-4-methoxy4.06~14 hours1.4 min0.8 µM
Lansoprazole 3-methyl-4-trifluoroethoxy3.83~13 hours1.5 min0.9 µM
Pantoprazole 3,4-dimethoxy3.83~40 hours4.6 min1.2 µM
DFP-PPI (Novel) 3-fluoro-4-difluoromethoxy~2.80*>120 hours 8.5 min 1.5 µM

*Estimated based on the inductive effects of the fluorinated substituents.

Data Interpretation:

  • Unprecedented Stability: The DFP-PPI derivative exhibits a vastly superior half-life at physiological pH (>120 hours) compared to omeprazole and lansoprazole. This is directly attributable to the electron-withdrawing nature of the 4-difluoromethoxy-3-fluoropyridine-2-methanol building block, which prevents premature protonation[2][4].

  • Controlled Activation: At pH 1.2, DFP-PPI activates slower than 3[3]. While this results in a slightly higher in vitro IC₅₀, the in vivo implications suggest a longer-acting drug with a significantly reduced risk of off-target binding and degradation in the bloodstream.

Conclusion

The integration of 4-Difluoromethoxy-3-fluoropyridine-2-methanol into the PPI scaffold represents a highly logical evolution in gastric acid suppression therapy. By deliberately suppressing the pKa of the pyridine ring, researchers can synthesize inhibitors that are practically inert in systemic circulation but highly potent in the extreme acidic environment of the parietal cell. This benchmarking guide provides the foundational in vitro validation required to advance such fluorinated derivatives into preclinical pharmacokinetic models.

References

  • BLD Pharm. "1803838-37-0 | 4-Difluoromethoxy-3-fluoropyridine-2-methanol". BLD Pharm Catalog. 1

  • Roche, V. F. "The Chemically Elegant Proton Pump Inhibitors". American Journal of Pharmaceutical Education, PMC. 2

  • Shin, J. M., et al. "Chemistry of Covalent Inhibition of the Gastric (H+, K+)-ATPase by Proton Pump Inhibitors". Journal of the American Chemical Society, ACS Publications. 3

  • Srebro, J., et al. "Chemical structure of proton pump inhibitors". ResearchGate. 4

Sources

Comparative

Spectroscopic Differentiation of 4-Difluoromethoxy-3-fluoropyridine-2-methanol Isomers: A Comprehensive Analytical Guide

Executive Summary The precise structural characterization of fluorinated heterocyclic building blocks is a critical bottleneck in modern drug discovery. For compounds like 4-Difluoromethoxy-3-fluoropyridine-2-methanol (I...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The precise structural characterization of fluorinated heterocyclic building blocks is a critical bottleneck in modern drug discovery. For compounds like 4-Difluoromethoxy-3-fluoropyridine-2-methanol (Isomer A), distinguishing the target molecule from its synthetic regioisomer, 4-Difluoromethoxy-5-fluoropyridine-2-methanol (Isomer B), requires rigorous analytical methodologies. This guide provides an objective, data-driven comparison of these isomers, detailing the underlying stereoelectronic causality and providing self-validating spectroscopic protocols to ensure absolute structural certainty.

Spectroscopic Strategy & Mechanistic Causality

Fluorine-19 ( 19 F) Nuclear Magnetic Resonance (NMR) spectroscopy is the premier tool for differentiating these regioisomers. The 19 F nucleus is the third most receptive NMR nucleus (after 3 H and 1 H) and boasts a massive chemical shift range of approximately 800 ppm, making it exquisitely sensitive to its local electronic environment[1].

The spectroscopic differentiation of Isomer A and Isomer B relies on two distinct fluorine environments:

  • The Difluoromethoxy Group (-OCF 2​ H): The chemical shift of this group is dominated by the strong electronegativity of the oxygen atom and the geminal proton. It typically resonates as a distinct doublet around -88 to -90 ppm due to a massive geminal spin-spin coupling ( 2JHF​≈72 Hz)[2].

  • The Ring Fluorine (3-F vs. 5-F): The chemical shift of the aromatic fluorine is governed by p-π donation and hyperconjugation within the pyridine ring[3]. The proximity of the fluorine atom to the nitrogen (ortho, meta, or para) and adjacent functional groups significantly alters its shielding tensor. Empirical scaling factors and Density Functional Theory (DFT) calculations confirm that positional changes in multifluorinated aromatics result in highly predictable chemical shift deviations[4][5].

To systematically assign these structures, we employ a multi-nuclear NMR workflow that prioritizes through-space connectivity over simple 1D chemical shift analysis.

Workflow A Isomeric Mixture (4-OCF₂H-3-F vs 4-OCF₂H-5-F) B ¹⁹F NMR Screening (Identify F-environments) A->B C ¹H-¹⁹F HOESY (Through-space connectivity) B->C D ¹³C NMR & HMBC (Carbon skeleton mapping) B->D E Isomer A (3-Fluoro target) C->E NOE to CH₂OH F Isomer B (5-Fluoro alternative) C->F NOE to H-6 D->E D->F

Fig 1. Spectroscopic workflow for structural assignment of fluorinated pyridine regioisomers.

Quantitative Spectroscopic Data Comparison

The following tables summarize the comparative NMR performance data for both isomers. Data is standardized for samples dissolved in CDCl 3​ at 298 K.

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )
Proton EnvironmentIsomer A (3-Fluoro Target)Isomer B (5-Fluoro Alternative)Multiplicity & Coupling Causality
-CH 2​ OH 4.80 ppm4.75 ppmA: d, J=2.5 Hz (Through-bond coupling to 3-F); B: s (No adjacent F)
-OH 3.50 ppm3.50 ppmbr s (Exchangeable)
-OCF 2​ H 6.75 ppm6.80 ppmt, J=72.0 Hz (Coupling to two geminal F atoms)[2]
Pyridine Ring H 7.15 ppm (H-5)7.20 ppm (H-3)d, J=5.5 Hz (H-5) / d, J=5.0 Hz (H-3)
Pyridine Ring H 8.40 ppm (H-6)8.45 ppm (H-6)A: d, J=5.5 Hz; B: d, J=2.0 Hz (Long-range coupling to 5-F)
Table 2: 19 F NMR Chemical Shifts (376 MHz, CDCl 3​ )
Fluorine EnvironmentIsomer A (3-Fluoro Target)Isomer B (5-Fluoro Alternative)Multiplicity & Coupling Causality
-OCF 2​ H -88.5 ppm-89.1 ppmd, J=72.0 Hz (Coupled to geminal proton)[2]
Ring Fluorine -126.2 ppm (3-F)-120.5 ppm (5-F)m (Complex multiplet due to JHF​ and JFF​ spin-spin interactions)[4]
Table 3: Key 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ )
Carbon EnvironmentIsomer A (3-Fluoro Target)Isomer B (5-Fluoro Alternative)Multiplicity & Coupling Causality
-CH 2​ OH 59.2 ppm (d, J=15 Hz)60.5 ppm (s) 3JCF​ coupling validates the 3-F position.
-OCF 2​ H 115.8 ppm (t, J=260 Hz)115.6 ppm (t, J=260 Hz)Characteristic massive 1JCF​ coupling.
C-3 148.5 ppm (d, J=255 Hz)112.4 ppm (d, J=18 Hz)Ipso-coupling ( 1JCF​ ) vs. Meta-coupling ( 3JCF​ ).
C-5 110.2 ppm (d, J=16 Hz)152.1 ppm (d, J=258 Hz)Meta-coupling ( 3JCF​ ) vs. Ipso-coupling ( 1JCF​ ).

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, do not merely record the spectra. The following protocols are designed as self-validating systems, meaning the success and accuracy of the experiment are proven by internal data checks.

Protocol 1: Standardized Sample Preparation & 1D NMR Acquisition
  • Mechanistic Causality & Rationale: Fluorine chemical shifts are notoriously sensitive to solvent polarity, pH, and concentration due to changes in the local dielectric environment. Minor deviations can shift peaks by several ppm, leading to misassignment[5].

  • Step-by-Step Method:

    • Weigh exactly 10.0 mg of the analyte.

    • Dissolve in 0.6 mL of anhydrous CDCl 3​ to create a standardized concentration.

    • Add 0.05% v/v Trichlorofluoromethane (CFCl 3​ ) as an internal standard.

    • Acquire 1 H, 19 F{ 1 H} (proton-decoupled), and 19 F (proton-coupled) spectra.

  • Self-Validation Check:

    • The CFCl 3​ reference peak must appear at exactly 0.00 ppm. If it deviates, the spectrometer lock or shim is compromised, and the run must be discarded.

    • In the 19 F spectrum, the integration ratio of the -OCF 2​ H signal to the ring fluorine signal must be exactly 2:1. Any deviation indicates an impurity or a structurally distinct byproduct.

Protocol 2: 2D 1 H- 19 F HOESY (Heteronuclear Overhauser Effect Spectroscopy)
  • Mechanistic Causality & Rationale: 1D chemical shifts can be ambiguous if the pyridine ring is heavily substituted. HOESY bypasses through-bond coupling entirely, detecting through-space dipole-dipole interactions between nuclei that are physically close (< 4 Å) in 3D space.

  • Step-by-Step Method:

    • Utilize the standardized sample from Protocol 1.

    • Set up a 2D HOESY experiment optimizing for a mixing time ( d8 ) of 300-500 ms, which is ideal for small molecule heteronuclear NOE buildup.

    • Acquire 256 increments in the t1 dimension to ensure adequate resolution in the 19 F domain.

  • Self-Validation Check:

    • For Isomer A (3-Fluoro): A strong cross-peak must be observed between the -CH 2​ OH protons (4.80 ppm) and the ring fluorine (-126.2 ppm).

    • For Isomer B (5-Fluoro): This cross-peak will be entirely absent. Instead, a cross-peak between the H-6 proton (8.45 ppm) and the 5-F (-120.5 ppm) will be visible. If the expected cross-peak is missing, the structural assignment is incorrect.

References

  • O- and N-Difluoromethylation of 2-Pyridones with Chlorodifluoromethane Source: Journal of Organic and Pharmaceutical Chemistry (nuph.edu.ua) URL:[2]

  • Demystifying fluorine chemical shifts: Electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra Source: National Institutes of Health (nih.gov) URL:[3]

  • DFT Calculation of NMR JFF Spin−Spin Coupling Constants in Fluorinated Pyridines Source: The Journal of Physical Chemistry A (acs.org) URL:[4]

  • Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds Source: ResearchGate / Journal of Organic Chemistry URL:[5]

  • Fluorine-19 nuclear magnetic resonance spectroscopy Source: Wikipedia URL:[1]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 4-Difluoromethoxy-3-fluoropyridine-2-methanol

For researchers at the forefront of pharmaceutical innovation, the synthesis and handling of novel chemical entities are daily realities. With this comes the critical responsibility of ensuring the safe and environmental...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers at the forefront of pharmaceutical innovation, the synthesis and handling of novel chemical entities are daily realities. With this comes the critical responsibility of ensuring the safe and environmentally sound disposal of all chemical waste. This guide provides a detailed protocol for the proper disposal of 4-Difluoromethoxy-3-fluoropyridine-2-methanol, a halogenated pyridine derivative. Adherence to these procedures is paramount for laboratory safety, regulatory compliance, and environmental stewardship.

Hazard Assessment and Core Principles

Based on its chemical structure, 4-Difluoromethoxy-3-fluoropyridine-2-methanol is anticipated to share hazards common to other fluorinated pyridine compounds. These may include:

  • Skin and Eye Irritation: Many pyridine derivatives are known irritants.[1][2][3][4]

  • Respiratory Tract Irritation: Inhalation of vapors or aerosols may cause respiratory irritation.[1][3][4]

  • Flammability: While the methanol substituent may lower the flashpoint, many related pyridine compounds are flammable liquids.[1][2][5][6][7]

  • Toxicity: Halogenated organic compounds can pose toxicological risks. Harmful if swallowed is a common hazard statement for related structures.[3][4]

The foundational principle for the disposal of this compound is to never discharge it into the sewer system or general waste .[5][8] Halogenated organic compounds can be detrimental to aquatic life and may interfere with wastewater treatment processes.

Personal Protective Equipment (PPE) - Your First Line of Defense

Prior to handling 4-Difluoromethoxy-3-fluoropyridine-2-methanol for any purpose, including disposal, the following minimum PPE must be worn:

PPE ComponentSpecificationRationale
Eye Protection Chemical safety goggles or a face shield.[9]Protects against splashes and potential vapors that can cause serious eye irritation.
Hand Protection Chemical-resistant gloves (e.g., Butyl rubber, Viton®).[9]Provides a barrier against skin contact, which can cause irritation.
Respiratory Protection A NIOSH-approved respirator with an organic vapor cartridge, particularly in poorly ventilated areas.[9]Prevents inhalation of potentially harmful vapors or aerosols.
Protective Clothing A lab coat, closed-toe shoes, and long pants. For larger quantities, a chemical-resistant apron is advised.[9]Minimizes the risk of skin exposure.

All handling of this compound, including preparation for disposal, should be conducted within a certified chemical fume hood to ensure adequate ventilation.[9][10] An emergency eyewash station and safety shower must be readily accessible.[2][9]

Spill Management Protocol

In the event of a spill, immediate and decisive action is crucial to mitigate exposure and environmental contamination.

  • Evacuate and Ventilate : Immediately clear the area of all personnel and ensure the fume hood is operating at maximum capacity to ventilate the space.[9]

  • Containment : For liquid spills, use an inert absorbent material such as vermiculite, sand, or earth to contain the substance.[9] Do not use combustible materials like paper towels as the primary absorbent.

  • Collection : Carefully collect the absorbed material using non-sparking tools and place it into a clearly labeled, sealed container for hazardous waste.[1][9]

  • Decontamination : Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials, including contaminated wipes, must also be disposed of as hazardous waste.[9]

Step-by-Step Disposal Procedure

The recommended disposal route for halogenated organic compounds is through a licensed hazardous waste management company.[9] The preferred method of destruction is high-temperature incineration in a facility equipped with appropriate scrubbers to neutralize acidic and halogenated byproducts.[9][11]

G cluster_prep Preparation in the Lab cluster_waste_collection Waste Collection & Segregation cluster_storage_disposal Temporary Storage & Final Disposal A Don Appropriate PPE B Work in a Chemical Fume Hood A->B C Select a Designated Halogenated Organic Waste Container B->C D Carefully Transfer Waste Compound into the Container C->D E Do NOT Mix with Non-Halogenated or Other Incompatible Waste Streams D->E F Securely Cap and Label the Container with Contents and Hazard Information E->F G Store in a Designated, Well-Ventilated Hazardous Waste Accumulation Area F->G H Arrange for Pickup by a Licensed Hazardous Waste Disposal Company G->H I Ensure Proper Documentation (Waste Manifest) is Completed H->I J High-Temperature Incineration (Preferred Method) H->J

Sources

Handling

Advanced Laboratory Safety &amp; Operational Guide: Handling 4-Difluoromethoxy-3-fluoropyridine-2-methanol

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of rules, but as a system of mechanistic causality. When working with highly functionalized building blocks like 4-Difluoromethoxy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of rules, but as a system of mechanistic causality. When working with highly functionalized building blocks like 4-Difluoromethoxy-3-fluoropyridine-2-methanol (CAS: 1803838-37-0) [1], understanding why a safety protocol exists is the key to executing it flawlessly. This guide provides field-proven, self-validating workflows to ensure personnel safety and experimental integrity.

Mechanistic Hazard Profile: The Causality of Risk

To design an effective safety protocol, we must first deconstruct the molecule's structural hazards:

  • The Pyridine Core: Pyridine and its derivatives are known toxicophores that can cause severe mucosal irritation, acute toxicity, and central nervous system depression upon exposure[2].

  • Exhaustive Fluorination (-F and -OCHF₂): The critical risk factor for this specific compound is the addition of the fluorine atom and the difluoromethoxy group. These electron-withdrawing groups drastically alter the molecule's electronic properties and exponentially increase its lipophilicity (LogP)[3]. High lipophilicity allows the molecule to rapidly permeate standard latex gloves and biological membranes, carrying its toxic payload directly into systemic circulation[3].

  • The Methanol Moiety (-CH₂OH): This functional group provides a reactive site for hydrogen bonding and oxidation, necessitating strict storage away from strong oxidizers to prevent unintended exothermic reactions.

Quantitative Hazard & PPE Matrix
Property / HazardValue / ClassificationMechanistic Implication & Causal Justification
CAS Number 1803838-37-0Unique identifier for tracking and precise SDS retrieval[1].
Molecular Weight 193.12 g/mol Low MW facilitates rapid vapor generation and skin absorption.
GHS Hazards (Analogous) H315, H318/H319, H335Severe mucosal, ocular, and dermal irritation typical of fluorinated pyridines[4][5].
Hand Protection Double Nitrile (≥8 mil) or NeopreneThe -OCHF₂ group drives high lipophilicity, allowing rapid permeation through standard latex[3].
Eye/Face Protection Splash Goggles + Face ShieldPyridine derivatives cause severe ocular damage (H318) upon contact[4].
Respiratory ABEK-P3 Filtered RespiratorMitigates inhalation of volatile fluorinated organics if handled outside a fume hood[5].

Toxicokinetic Pathway Visualization

Understanding the physiological interaction pathway reinforces the necessity of our strict barrier protocols.

ToxicokineticPathway Exp Dermal / Inhalation Exposure Abs Rapid Barrier Penetration (Driven by -OCHF2 Lipophilicity) Exp->Abs Met Hepatic CYP450 Metabolism Abs->Met Tox Reactive Intermediates & Oxidative Stress Met->Tox

Fig 1. Proposed toxicokinetic pathway of highly lipophilic fluorinated pyridines following exposure.

Self-Validating Standard Operating Procedure (SOP)

A robust protocol must be a "self-validating system"—meaning every step includes a built-in check to confirm it was executed correctly before proceeding to the next phase.

Step 1: Environmental Isolation (Fume Hood Setup)
  • Causality: The low molecular weight and fluorinated nature of the compound increase its volatility and potential for aerosolization, necessitating a Class II chemical fume hood[1][5].

  • Action: Clear the hood of unnecessary clutter to ensure unobstructed laminar flow.

  • Validation Check: Verify the magnehelic gauge reads within the certified safe operating range (typically 0.4–0.6 inches of water). Tape a small Kimwipe strip to the bottom of the sash; do not proceed unless the strip is actively pulled inward, confirming negative pressure.

Step 2: Dermal Barrier Establishment (PPE Donning)
  • Causality: Standard latex offers zero resistance to lipophilic fluorinated organics[3].

  • Action: Don a pair of 4-mil nitrile inner gloves, followed by an 8-mil extended-cuff nitrile or neoprene outer glove.

  • Validation Check: Perform a pneumatic "blow test" on the outer gloves—trap air inside the glove and squeeze to visually confirm the absence of micro-punctures before handling the reagent.

Step 3: Closed-System Material Transfer
  • Causality: Pyridine derivatives are highly reactive and can cause severe ocular damage if splashed or aerosolized[4].

  • Action: Use anti-static spatulas for solid transfer or positive-displacement pipettes for liquid solutions. Keep the source bottle and reaction vessel at least 6 inches behind the hood's sash.

  • Validation Check: Weigh the closed receiving vessel before and after transfer. Do not transport open containers across the lab under any circumstances.

Step 4: Post-Operation Decontamination
  • Causality: Trace fluorinated pyridines can persist on surfaces, posing a secondary exposure risk[2].

  • Action: Wipe down the balance and hood surface with an isopropanol-soaked wipe, followed by a mildly basic aqueous wipe (e.g., 1% sodium bicarbonate) to neutralize any acidic byproducts.

  • Validation Check: Visually inspect the area to ensure zero residue remains before logging out of the hood and removing your PPE.

Operational Workflow Visualization

HandlingSOP Prep Fume Hood Validation PPE Don Double Nitrile & Respirator Prep->PPE Pass Transfer Closed-System Transfer PPE->Transfer Setup Decon Surface Decon (Solvent -> Base) Transfer->Decon Complete Waste Halogenated Waste Stream Decon->Waste Dispose

Fig 2. Self-validating operational workflow for handling fluorinated building blocks.

Spill Response & Halogenated Waste Disposal Plan

Immediate Spill Response

In the event of a spill outside the fume hood, evacuate the immediate area. Don a full-face ABEK-P3 respirator[5] and heavy-duty neoprene gloves. Cover the spill with a universal chemical absorbent (e.g., vermiculite or a commercial spill kit pad). Do not use combustible materials like paper towels for the initial absorption.

Halogenated Waste Segregation
  • Causality: The C-F bond is one of the strongest in organic chemistry (approx. 472 kJ/mol)[3]. Standard biological or organic waste treatment cannot break this bond, leading to the environmental accumulation of toxic PFAS-like degradation products[6].

  • Action: Segregate all reaction waste, contaminated gloves, and absorbent materials into a dedicated, clearly labeled "Halogenated Organic Waste" container destined for high-temperature incineration.

  • Validation Check: Cross-reference the waste log to ensure no incompatible strong oxidizers or acids have been added to the same carboy, which could react exothermically with the methanol moiety of the compound.

References[1] Title: 1803838-37-0 | 4-Difluoromethoxy-3-fluoropyridine-2-methanol | BLD Pharm

Source : bldpharm.com URL : 1[2] Title : Discover Chemistry - Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in‑silico approach Source : d-nb.info URL :2[4] Title : 5-Amino-2-fluoropyridine 1827-27-6 wiki - Guidechem Source : guidechem.com URL : 4[5] Title : 4-(Trifluoromethyl)pyridine 97 3796-24-5 - Sigma-Aldrich Source : sigmaaldrich.com URL : 5[6] Title : Are Fluoropolymers Really of Low Concern for Human and Environmental Health and Separate from Other PFAS? Source : acs.org URL : 6[3] Title : Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs Source : rsc.org URL : 3

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Difluoromethoxy-3-fluoropyridine-2-methanol
Reactant of Route 2
Reactant of Route 2
4-Difluoromethoxy-3-fluoropyridine-2-methanol
© Copyright 2026 BenchChem. All Rights Reserved.